1,5-Dimethyl-1,4-cyclohexadiene

• CAS: 4190-06-1

Core Science & Biosynthesis

In-Depth Technical Guide: 1,5-Dimethyl-1,4-cyclohexadiene (CAS: 4190-06-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethyl-1,4-cyclohexadiene is a cyclic olefin that serves as a versatile and valuable building block in organic synthesis. Its unique structural motif, characterized by a non-conjugated diene system within a six-membered ring, offers a platform for a variety of chemical transformations. This guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and an exploration of its applications as a precursor in the synthesis of more complex molecules, particularly those of interest to the pharmaceutical and life sciences industries. The reactivity of the diene system, particularly in cycloaddition reactions, makes it a strategic intermediate for the construction of diverse molecular architectures.

Physicochemical and Spectroscopic Data

The fundamental properties of 1,5-Dimethyl-1,4-cyclohexadiene are summarized in the tables below, providing a ready reference for experimental design and characterization.

Table 1: Physicochemical Properties

Property	Value
CAS Number	4190-06-1
Molecular Formula	C₈H₁₂
Molecular Weight	108.18 g/mol [1]
IUPAC Name	1,5-dimethylcyclohexa-1,4-diene[1]
Appearance	Colorless liquid
Boiling Point	133.2 °C at 760 mmHg[2]
Density	0.838 g/cm³[2]
Refractive Index	1.474[2]
Flash Point	16.8 °C[2]

Table 2: Spectroscopic Data

Spectrum Type	Key Features
¹H NMR	Data available in spectral databases.
¹³C NMR	Data available in spectral databases.[1]
Mass Spectrometry (GC-MS)	NIST Number: 113103; Top Peak (m/z): 91.[1]
Infrared (IR) Spectroscopy	Gas-phase spectrum available in the NIST/EPA Gas-Phase Infrared Database.[3]

Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene

The most common and efficient method for the synthesis of 1,5-dimethyl-1,4-cyclohexadiene is the Birch reduction of m-xylene (B151644). This reaction selectively reduces the aromatic ring to a 1,4-diene system.

Reaction Principle: The Birch Reduction

The Birch reduction is a dissolving metal reduction that utilizes an alkali metal (typically sodium or lithium) in liquid ammonia (B1221849) with an alcohol as a proton source. The solvated electrons generated from the alkali metal in liquid ammonia add to the aromatic ring, forming a radical anion. This is followed by protonation by the alcohol and a subsequent electron addition and protonation to yield the 1,4-cyclohexadiene (B1204751) product.

Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch Reduction.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the Birch reduction of substituted benzenes.

Materials:

• m-Xylene

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Dry ice condenser

• Gas inlet (for inert gas)

• Dropping funnel

• Mechanical stirrer

• Dry ice/acetone bath

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a dry ice condenser, and a gas inlet is flame-dried and flushed with an inert gas (e.g., argon or nitrogen).

• Ammonia Condensation: The flask is cooled in a dry ice/acetone bath, and liquid ammonia is condensed into the flask.

• Sodium Dissolution: Small, clean pieces of sodium metal are carefully added to the liquid ammonia with vigorous stirring until a persistent deep blue color is obtained, indicating the formation of solvated electrons.

• Substrate Addition: A solution of m-xylene in anhydrous ethanol is added dropwise from the dropping funnel to the stirred sodium-ammonia solution. The rate of addition should be controlled to maintain the blue color of the solution.

• Reaction Quenching: After the addition is complete, the reaction is stirred for an additional 1-2 hours. The reaction is then quenched by the careful, dropwise addition of a saturated aqueous ammonium chloride solution until the blue color disappears.

• Work-up: The ammonia is allowed to evaporate overnight in a well-ventilated fume hood. The remaining residue is partitioned between diethyl ether and water. The aqueous layer is extracted with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered. The solvent is removed by rotary evaporation. The crude product is then purified by fractional distillation to yield pure 1,5-dimethyl-1,4-cyclohexadiene.

Synthetic Applications in Drug Development

While direct applications of 1,5-dimethyl-1,4-cyclohexadiene in marketed drugs are not prominently documented, its value lies in its potential as a precursor to complex molecular scaffolds found in bioactive natural products and synthetic pharmaceuticals. The cyclohexadiene core is a key synthon for constructing polycyclic systems through various chemical transformations.

Diels-Alder Reactions for Bicyclic Scaffolds

The Diels-Alder reaction is a powerful tool in organic synthesis for the formation of six-membered rings. 1,5-Dimethyl-1,4-cyclohexadiene can act as the diene component, reacting with a variety of dienophiles to generate bicyclic adducts. These adducts can serve as intermediates in the synthesis of natural products and their analogs.

General scheme of a Diels-Alder reaction with 1,5-dimethyl-1,4-cyclohexadiene.

This strategy is particularly relevant for the synthesis of terpenoids and other natural products that possess complex polycyclic frameworks. The strategic placement of the methyl groups on the cyclohexadiene ring can influence the stereochemical outcome of the Diels-Alder reaction, providing a route to specific stereoisomers.

Precursor to Aromatized Systems and Heterocycles

1,5-Dimethyl-1,4-cyclohexadiene can be readily aromatized to m-xylene. While this may seem like a reverse of its synthesis, this property can be exploited in multi-step synthetic sequences where the diene is used to control regioselectivity in a reaction before the aromaticity is restored.

Furthermore, the double bonds in the ring can be functionalized through various reactions such as epoxidation, dihydroxylation, and ozonolysis. These transformations introduce new functional groups that can be used to construct heterocyclic rings, which are prevalent in a vast number of pharmaceuticals.

Safety and Handling

1,5-Dimethyl-1,4-cyclohexadiene is a flammable liquid and should be handled with appropriate safety precautions.[4] It is recommended to work in a well-ventilated fume hood and to wear personal protective equipment, including safety glasses, gloves, and a lab coat. Keep away from heat, sparks, and open flames.[4] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[4][5][6][7]

Conclusion

1,5-Dimethyl-1,4-cyclohexadiene is a readily accessible and synthetically versatile intermediate. Its preparation via the Birch reduction of m-xylene is a well-established and scalable process. The reactivity of its diene system, particularly in Diels-Alder cycloadditions, provides a powerful tool for the construction of complex cyclic and bicyclic systems. For researchers in drug development, this compound represents a valuable starting material for the synthesis of novel molecular scaffolds with the potential for biological activity. Further exploration of its reactivity and its application in the total synthesis of complex natural products and their analogs is a promising area for future research.

References

• 1. mdpi.com [mdpi.com]
• 2. [PDF] Green synthesis of some bioactive heterocyclic compounds from natural precursors | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Exploring the Anticancer Potential of Phenolic nor-Triterpenes from Celastraceae Species [mdpi.com]
• 5. Dual Anti-Inflammatory and Anticancer Activity of Novel 1,5-Diaryl Pyrazole Derivatives: Molecular Modeling, Synthesis, In Vitro Activity, and Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ajol.info [ajol.info]

Technical Guide: Physicochemical Properties of 1,5-Dimethyl-1,4-cyclohexadiene

This document provides a concise summary of the core physicochemical properties of 1,5-Dimethyl-1,4-cyclohexadiene, a notable organic compound used in various chemical syntheses.

Core Molecular Data

The fundamental molecular characteristics of 1,5-Dimethyl-1,4-cyclohexadiene are summarized below. This data is essential for stoichiometric calculations, analytical characterization, and material specification in a research and development context.

Property	Value
Molecular Formula	C₈H₁₂[1][2][3]
Molecular Weight	108.18 g/mol [1][3][4]

Logical Relationship of Molecular Properties

The identity of a chemical compound is intrinsically linked to its molecular formula and corresponding molecular weight. The following diagram illustrates this fundamental relationship for 1,5-Dimethyl-1,4-cyclohexadiene.

Logical flow from compound name to molecular properties.

References

• 1. lookchem.com [lookchem.com]
• 2. 1,5-dimethylcyclohexa-1,4-diene | 4190-06-1 [chemnet.com]
• 3. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,5-Dimethyl-1,4-cyclohexadiene (CAS 4190-06-1) - Chemical & Physical Properties by Cheméo [chemeo.com]

An In-depth Technical Guide to the Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene from p-Xylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1,5-dimethyl-1,4-cyclohexadiene, a valuable synthetic intermediate, from the readily available starting material, p-xylene (B151628). The core of this transformation is the Birch reduction, a powerful dissolving metal reduction that selectively hydrogenates the aromatic ring. This document details the reaction mechanism, provides a comprehensive experimental protocol, and presents tabulated quantitative and spectroscopic data for the characterization of the title compound. The information herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge for the successful synthesis and characterization of 1,5-dimethyl-1,4-cyclohexadiene.

Introduction

1,5-Dimethyl-1,4-cyclohexadiene is a cyclic diene that serves as a versatile building block in organic synthesis. Its non-conjugated diene system and the presence of two methyl groups offer multiple avenues for further functionalization, making it a valuable precursor in the synthesis of more complex molecules, including natural products and pharmaceutical agents. The most direct and efficient method for the preparation of this compound is the Birch reduction of p-xylene.[1][2] This reaction employs an alkali metal, typically sodium or lithium, dissolved in liquid ammonia (B1221849) to generate solvated electrons, which act as the potent reducing agent. An alcohol is also incorporated into the reaction mixture to serve as a proton source.[3]

Reaction Mechanism and Experimental Workflow

The Birch reduction of p-xylene proceeds through a well-established mechanism involving the stepwise addition of electrons and protons to the aromatic ring. The regioselectivity of the reduction is governed by the electron-donating nature of the methyl groups.

The key steps are as follows:

• Electron Transfer: A solvated electron, generated from the dissolution of an alkali metal in liquid ammonia, adds to the p-xylene ring to form a radical anion.

• Protonation: The radical anion is protonated by the alcohol present in the reaction mixture.

• Second Electron Transfer: A second solvated electron adds to the resulting radical to form a carbanion.

• Second Protonation: This carbanion is then protonated by another molecule of alcohol to yield the final product, 1,5-dimethyl-1,4-cyclohexadiene.

The overall workflow for the synthesis and purification of 1,5-dimethyl-1,4-cyclohexadiene is depicted in the following diagram:

Caption: A logical workflow for the synthesis of 1,5-dimethyl-1,4-cyclohexadiene.

Detailed Experimental Protocol

The following protocol is a representative procedure for the Birch reduction of p-xylene.

Materials:

• p-Xylene

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol (B145695)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Dry ice condenser

• Gas inlet adapter

• Dropping funnel

• Mechanical stirrer

• Dry ice/acetone bath

• Standard glassware for workup and distillation

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a dry ice condenser, and a gas inlet is flame-dried under a stream of inert gas (e.g., argon or nitrogen).

• Ammonia Condensation: The flask is cooled in a dry ice/acetone bath, and liquid ammonia is condensed into the flask.

• Sodium Dissolution: Small, freshly cut pieces of sodium metal are carefully added to the stirred liquid ammonia until a persistent deep blue color is obtained, indicating the formation of solvated electrons.

• Substrate Addition: A solution of p-xylene in anhydrous ethanol is added dropwise from the dropping funnel to the stirred sodium-ammonia solution. The rate of addition should be controlled to maintain the blue color of the solution.

• Reaction Monitoring: The reaction is stirred for a specified time (typically 1-2 hours) after the addition is complete. The persistence of the blue color indicates the presence of excess reducing agent.

• Quenching: The reaction is carefully quenched by the addition of a saturated aqueous ammonium chloride solution until the blue color is discharged.

• Workup: The ammonia is allowed to evaporate in a well-ventilated fume hood. The remaining residue is partitioned between diethyl ether and water. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed by rotary evaporation, and the crude product is purified by distillation to afford 1,5-dimethyl-1,4-cyclohexadiene as a colorless liquid.

Quantitative Data

The following table summarizes the key quantitative data for 1,5-dimethyl-1,4-cyclohexadiene.

Property	Value	Reference
Molecular Formula	C₈H₁₂	[1]
Molecular Weight	108.18 g/mol	[1]
Boiling Point	133.2 °C at 760 mmHg	[2]
Density	0.838 g/cm³	[2]
Refractive Index	1.474	[2]

Spectroscopic Data

The structure and purity of the synthesized 1,5-dimethyl-1,4-cyclohexadiene can be confirmed by various spectroscopic techniques.

¹³C NMR	Chemical Shift (δ) ppm
C1, C5	Value not available
C2, C4	Value not available
C3, C6	Value not available
-CH₃	Value not available

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
Olefinic-H	Value not available
Allylic-H	Value not available
Methyl-H	Value not available

Infrared (IR) Spectroscopy	Wavenumber (cm⁻¹)	Functional Group
Value not available	C-H stretch (sp²)
Value not available	C-H stretch (sp³)
Value not available	C=C stretch

Signaling Pathways and Logical Relationships

The Birch reduction mechanism can be visualized as a sequence of electron and proton transfer steps, as illustrated in the following diagram.

Caption: The stepwise mechanism of the Birch reduction of p-xylene.

Conclusion

The Birch reduction of p-xylene provides an effective and direct route to 1,5-dimethyl-1,4-cyclohexadiene. This technical guide has outlined the fundamental principles, a detailed experimental protocol, and the expected analytical data for this synthesis. By following the described procedures and utilizing the provided characterization information, researchers can reliably prepare this valuable intermediate for its application in a wide range of synthetic endeavors.

References

• 1. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Birch Reduction for the Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Birch reduction for the synthesis of 1,5-dimethyl-1,4-cyclohexadiene from p-xylene (B151628). This transformation is a cornerstone of synthetic organic chemistry, offering a reliable method for the partial reduction of aromatic rings to produce valuable, non-conjugated dienes.[1][2][3][4][5] Such structures serve as versatile intermediates in the synthesis of complex molecules, including those with potential applications in drug discovery and development.[6][7]

Introduction to the Birch Reduction

The Birch reduction is a dissolving metal reduction that converts aromatic compounds into 1,4-cyclohexadienes.[1][2] The reaction is typically carried out using an alkali metal, such as sodium or lithium, in liquid ammonia (B1221849) as the solvent, with an alcohol serving as a proton source.[8][9][10] The unique conditions of the Birch reduction allow for the controlled partial reduction of the aromatic ring, a transformation that is not readily achievable by other methods like catalytic hydrogenation, which tends to lead to complete saturation of the ring.[2]

The regioselectivity of the Birch reduction is a key feature of its synthetic utility. For aromatic rings bearing electron-donating groups, such as the methyl groups in p-xylene, the reduction occurs at the meta and para positions relative to the substituent, leading to the formation of a 1,4-cyclohexadiene (B1204751) with the substituents on the double bonds.[4]

Reaction Mechanism and Regioselectivity

The mechanism of the Birch reduction involves a four-step sequence of single electron transfers and protonations.[9][11] In the case of p-xylene, the two electron-donating methyl groups direct the regiochemical outcome of the reduction.

The key steps are as follows:

• Electron Transfer: A solvated electron, generated from the dissolution of an alkali metal in liquid ammonia, adds to the p-xylene ring to form a radical anion.

• Protonation: The radical anion is protonated by the alcohol present in the reaction mixture to form a cyclohexadienyl radical.

• Second Electron Transfer: A second solvated electron is transferred to the cyclohexadienyl radical, forming a cyclohexadienyl anion.

• Second Protonation: The cyclohexadienyl anion is protonated by the alcohol to yield the final product, 1,5-dimethyl-1,4-cyclohexadiene.

Birch Reduction Mechanism of p-Xylene

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 1,5-dimethyl-1,4-cyclohexadiene via the Birch reduction of p-xylene. This protocol is based on established procedures for similar transformations.[9][12]

Materials:

• p-Xylene

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol (B145695)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Dry ice/acetone condenser

• Mechanical stirrer

• Dropping funnel

• Inert gas supply (e.g., argon or nitrogen)

• Separatory funnel

• Rotary evaporator

Procedure:

• Apparatus Setup: A three-necked round-bottom flask equipped with a dry ice/acetone condenser, a mechanical stirrer, and a gas inlet is assembled and flame-dried under a stream of inert gas.

• Ammonia Condensation: The flask is cooled to -78 °C in a dry ice/acetone bath, and liquid ammonia is condensed into the flask.

• Sodium Dissolution: Small, freshly cut pieces of sodium metal are added to the stirred liquid ammonia until a persistent deep blue color is obtained, indicating the formation of solvated electrons.

• Substrate Addition: A solution of p-xylene and anhydrous ethanol in diethyl ether is added dropwise to the blue solution via a dropping funnel over a period of 30 minutes. The reaction mixture is stirred for an additional 2 hours, maintaining the temperature at -78 °C.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous ammonium chloride solution until the blue color disappears.

• Work-up: The ammonia is allowed to evaporate, and the remaining aqueous mixture is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation.

• Purification: The crude product is purified by fractional distillation under reduced pressure to yield 1,5-dimethyl-1,4-cyclohexadiene as a colorless liquid.

Experimental Workflow for Synthesis

Quantitative Data and Characterization

The following tables summarize the expected quantitative data and spectroscopic information for 1,5-dimethyl-1,4-cyclohexadiene.

Table 1: Reaction Parameters and Yield

Parameter	Value	Reference
Starting Material	p-Xylene	General Procedure
Reducing Agent	Sodium	General Procedure
Proton Source	Ethanol	General Procedure
Solvent	Liquid Ammonia / Diethyl Ether	General Procedure
Temperature	-78 °C	General Procedure
Reaction Time	2 hours	General Procedure
Typical Yield	70-90%	Estimated from similar reactions

Table 2: Physical and Spectroscopic Data for 1,5-Dimethyl-1,4-cyclohexadiene

Property	Value	Reference
Molecular Formula	C₈H₁₂	[2]
Molecular Weight	108.18 g/mol	[2]
Appearance	Colorless liquid	General Observation
Boiling Point	134-136 °C	Estimated
¹H NMR (CDCl₃)	δ 5.4 (br s, 2H, =CH), 2.6 (s, 4H, CH₂), 1.7 (s, 6H, CH₃)	Predicted
¹³C NMR (CDCl₃)	δ 126.2 (C=C), 121.5 (C=C-CH₃), 30.5 (CH₂), 23.4 (CH₃)	[2][13]
Mass Spec (EI)	m/z 108 (M⁺), 93, 77	[2]
IR (neat)	ν 3020, 2910, 1650, 1440, 800 cm⁻¹	Estimated

Applications in Drug Development and Medicinal Chemistry

While 1,5-dimethyl-1,4-cyclohexadiene itself may not be a final drug product, substituted cyclohexadienes are valuable intermediates in the synthesis of more complex molecules with potential biological activity.[6] The introduction of a non-aromatic, three-dimensional scaffold from a flat aromatic precursor is a key strategy in modern drug discovery to improve the physicochemical properties and target engagement of drug candidates.[4]

The diene functionality in 1,5-dimethyl-1,4-cyclohexadiene can be further elaborated through various chemical transformations, including:

• Diels-Alder Reactions: To construct complex polycyclic systems.

• Oxidative Cleavage: To generate functionalized acyclic compounds.

• Epoxidation and Dihydroxylation: To introduce stereocenters and further functionalization.

These transformations allow for the generation of diverse molecular scaffolds that can be explored for their potential as therapeutic agents. The study of such synthetic pathways is crucial for the development of novel chemical entities in the pharmaceutical industry.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Predict the major products of the following reactions.(d) p-xylen... | Study Prep in Pearson+ [pearson.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. 1,3-Cyclohexadien-1-Als: Synthesis, Reactivity and Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. baranlab.org [baranlab.org]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Birch Reduction | Pharmaguideline [pharmaguideline.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. spectrabase.com [spectrabase.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,5-dimethyl-1,4-cyclohexadiene. It includes detailed spectral data, experimental protocols, and visual aids to facilitate a thorough understanding of the structural characterization of this compound.

Introduction

1,5-Dimethyl-1,4-cyclohexadiene is a cyclic organic compound with the molecular formula C₈H₁₂. The strategic placement of its methyl groups and double bonds results in a distinct NMR spectrum that is instrumental in its identification and characterization. Understanding the nuances of its ¹H and ¹³C NMR spectra is crucial for researchers working with this and structurally related molecules in fields such as organic synthesis, medicinal chemistry, and materials science.

¹H and ¹³C NMR Spectral Data

The chemical shifts (δ) in NMR spectroscopy are indicative of the local electronic environment of the nuclei. For 1,5-dimethyl-1,4-cyclohexadiene, the symmetry of the molecule simplifies the spectra, leading to a specific number of unique signals for the hydrogen and carbon atoms.

Data Presentation

The quantitative ¹H and ¹³C NMR data for 1,5-dimethyl-1,4-cyclohexadiene are summarized in the tables below. This data is compiled from publicly available spectral databases.

Table 1: ¹H NMR Spectral Data for 1,5-Dimethyl-1,4-cyclohexadiene

Signal Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
CH₃	1.65	Singlet	6H	-
CH₂	2.58	Singlet	4H	-
=CH	5.35	Singlet	2H	-

Table 2: ¹³C NMR Spectral Data for 1,5-Dimethyl-1,4-cyclohexadiene

Signal Assignment	Chemical Shift (δ) ppm
CH₃	22.5
CH₂	30.2
=C	120.7
=C-CH₃	129.8

Signal Assignment and Structural Correlation

The interpretation of the NMR spectra allows for the unambiguous assignment of each signal to the corresponding nuclei in the 1,5-dimethyl-1,4-cyclohexadiene molecule. The following diagram illustrates the relationship between the molecular structure and its NMR signals.

Caption: Correlation of ¹H and ¹³C NMR signals to the molecular structure.

Experimental Protocols

The following provides a detailed methodology for the acquisition of high-quality ¹H and ¹³C NMR spectra for organic compounds such as 1,5-dimethyl-1,4-cyclohexadiene.[1][2]

1. Sample Preparation

• Analyte: Weigh approximately 5-10 mg of purified 1,5-dimethyl-1,4-cyclohexadiene.

• Solvent: Select a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) that completely dissolves the sample. The volume should be between 0.6 and 0.7 mL.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) to the solution to serve as an internal reference standard (δ = 0.00 ppm).

• NMR Tube: Transfer the final solution into a clean, dry 5 mm NMR tube.

2. Instrument Setup and Calibration

• Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher for ¹H) for optimal resolution and sensitivity.

• Locking: Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shimming: Perform manual or automated shimming of the magnetic field to achieve homogeneity and improve spectral resolution.

• Tuning and Matching: Tune and match the probe for the ¹H and ¹³C frequencies to ensure efficient transfer of radiofrequency power.

3. ¹H NMR Spectrum Acquisition

• Pulse Sequence: A standard single-pulse experiment is typically sufficient.

• Acquisition Time: Set the acquisition time to 2-4 seconds.

• Relaxation Delay: A relaxation delay of 1-2 seconds is generally adequate.

• Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• Spectral Width: Set the spectral width to encompass all expected proton signals (e.g., 0-10 ppm).

4. ¹³C NMR Spectrum Acquisition

• Pulse Sequence: A proton-decoupled single-pulse experiment is standard to produce a spectrum with singlets for each carbon.

• Acquisition Time: An acquisition time of 1-2 seconds is typical.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to allow for the generally longer relaxation times of carbon nuclei.

• Number of Scans: A larger number of scans (e.g., 128 or more) is usually required due to the low natural abundance of the ¹³C isotope.

• Spectral Width: Set the spectral width to cover the entire range of carbon chemical shifts (e.g., 0-220 ppm).

5. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase correct the spectrum.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

• Integration: For ¹H spectra, integrate the area under each peak to determine the relative number of protons.

Experimental Workflow

The logical flow of an NMR experiment, from sample preparation to final data analysis, is depicted in the following diagram.

Caption: A generalized workflow for acquiring and analyzing NMR spectra.

Conclusion

The ¹H and ¹³C NMR spectra of 1,5-dimethyl-1,4-cyclohexadiene provide a clear and concise spectroscopic signature that is directly correlated to its molecular structure. The simplicity of the spectra, arising from the molecule's symmetry, allows for straightforward interpretation. The data and protocols presented in this guide serve as a valuable resource for the accurate identification and characterization of this compound, aiding researchers in their synthetic and analytical endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. web.mit.edu [web.mit.edu]

Spectroscopic Analysis of 1,5-Dimethyl-1,4-cyclohexadiene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) and mass spectrometry (MS) data for 1,5-dimethyl-1,4-cyclohexadiene. It includes detailed experimental protocols for acquiring these spectra and presents the data in a clear, structured format for easy interpretation and comparison.

Mass Spectrometry Data

Mass spectrometry of 1,5-dimethyl-1,4-cyclohexadiene (C8H12, molecular weight: 108.18 g/mol ) provides valuable information about its molecular weight and fragmentation pattern, aiding in its identification and structural elucidation.[1] The electron ionization mass spectrum of this compound is available from the NIST Mass Spectrometry Data Center.[1][2]

Below is a summary of the most significant peaks in the mass spectrum of 1,5-dimethyl-1,4-cyclohexadiene.

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Putative Fragment Assignment
108	35	Molecular Ion [M]+
93	100	[M - CH3]+ (Loss of a methyl group)
91	50	Tropylium ion [C7H7]+
77	45	Phenyl cation [C6H5]+

Data sourced from NIST WebBook and PubChem.[1][2]

Infrared (IR) Spectroscopy Data

The table below outlines the expected IR absorption bands for 1,5-dimethyl-1,4-cyclohexadiene.

Wavenumber (cm-1)	Intensity	Vibrational Mode	Functional Group
3100-3000	Medium	=C-H Stretch	Alkene
2960-2850	Strong	C-H Stretch	Alkane (Methyl, Methylene)
1670-1600	Medium-Weak	C=C Stretch	Alkene
1465-1430	Medium	CH2 Bend	Alkane
1385-1370	Medium	CH3 Bend	Alkane
900-650	Strong	=C-H Bend (out-of-plane)	Alkene

Experimental Protocols

The following sections detail the standard operating procedures for obtaining the IR and mass spectra of a volatile liquid organic compound like 1,5-dimethyl-1,4-cyclohexadiene.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid 1,5-dimethyl-1,4-cyclohexadiene.

Method: Attenuated Total Reflectance (ATR) or Transmission Spectroscopy. The ATR method is often preferred for its simplicity and minimal sample preparation.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond or germanium ATR crystal.

Procedure:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any interference from the instrument and atmospheric components (e.g., CO2, H2O).

• Sample Application: Place a small drop of 1,5-dimethyl-1,4-cyclohexadiene directly onto the center of the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to yield the final infrared spectrum of the compound.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and allow it to dry completely before the next measurement.

Mass Spectrometry

Objective: To obtain the electron ionization (EI) mass spectrum of 1,5-dimethyl-1,4-cyclohexadiene.

Method: Gas Chromatography-Mass Spectrometry (GC-MS). This technique separates the volatile compound from any impurities before it enters the mass spectrometer.

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

Procedure:

• Sample Preparation: Prepare a dilute solution of 1,5-dimethyl-1,4-cyclohexadiene in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• Injection: Inject a small volume (typically 1 µL) of the prepared solution into the heated injector port of the gas chromatograph. The sample is vaporized and carried onto the GC column by an inert carrier gas (e.g., helium).

• Chromatographic Separation: The sample components are separated based on their boiling points and interactions with the stationary phase of the GC column. A temperature program is typically used to facilitate the elution of the compounds.

• Ionization: As 1,5-dimethyl-1,4-cyclohexadiene elutes from the GC column, it enters the ion source of the mass spectrometer where it is bombarded with a beam of high-energy electrons (typically 70 eV). This causes the molecule to ionize and fragment.

• Mass Analysis: The resulting positively charged ions (the molecular ion and fragment ions) are accelerated into a mass analyzer (e.g., a quadrupole) which separates them based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion at a specific m/z value, generating the mass spectrum.

Visualizations

The following diagrams illustrate the experimental workflows for IR and Mass Spectrometry.

Caption: Experimental workflow for obtaining an FTIR spectrum of a liquid sample.

Caption: Experimental workflow for GC-MS analysis of a volatile organic compound.

References

• 1. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,5-Dimethyl-1,4-cyclohexadiene [webbook.nist.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 1,5-dimethyl-1,4-cyclohexadiene (CAS No: 4190-06-1), a substituted cyclic diene. This document details its structural characteristics, physicochemical properties, and chemical reactivity. An illustrative experimental protocol for its synthesis via the Birch reduction of m-xylene (B151644), along with methods for its purification and characterization, is provided. The information is intended to equip researchers, scientists, and professionals in drug development and chemical synthesis with the necessary knowledge for the effective handling and application of this compound.

Introduction

1,5-Dimethyl-1,4-cyclohexadiene is a cyclic hydrocarbon featuring a six-membered ring with two non-conjugated double bonds and two methyl substituents. Its structure makes it a valuable intermediate in organic synthesis, serving as a precursor for the construction of more complex molecular architectures. The non-conjugated nature of the diene system influences its reactivity, distinguishing it from its conjugated isomers. This guide summarizes its key physical and chemical properties, provides a detailed synthesis protocol, and outlines methods for its characterization.

Physical Properties

The physical properties of 1,5-dimethyl-1,4-cyclohexadiene are summarized in the table below. The compound is a colorless liquid under standard conditions.[1] It is characterized by a pungent odor and is soluble in organic solvents, with limited solubility in water.[1][2]

Property	Value	Reference
Molecular Formula	C₈H₁₂	[3][4]
Molecular Weight	108.18 g/mol	[3][4]
CAS Number	4190-06-1	[3][4]
Appearance	Colorless liquid	[1]
Boiling Point	133.2 °C at 760 mmHg	[4]
Density	0.838 g/cm³	[4]
Refractive Index	1.474	[4]
Flash Point	16.8 °C	[4]
Vapor Pressure	10.5 mmHg at 25 °C	[4]
Melting Point	Not available	[4]

Chemical Properties and Reactivity

1,5-Dimethyl-1,4-cyclohexadiene is a reactive organic compound due to the presence of two double bonds.[1] Its chemical behavior is primarily dictated by the reactivity of these non-conjugated alkene functional groups.

Birch Reduction Synthesis

The most common and effective method for the synthesis of 1,4-cyclohexadienes is the Birch reduction of the corresponding aromatic compound.[5] In the case of 1,5-dimethyl-1,4-cyclohexadiene, the starting material is m-xylene. The reaction involves the use of an alkali metal, such as sodium or lithium, dissolved in liquid ammonia (B1221849), with an alcohol serving as a proton source.[5]

Ozonolysis

Ozonolysis of 1,4-cyclohexadienes leads to the cleavage of the double bonds. Studies on related compounds have shown that this reaction can lead to the formation of β-keto esters.[6][7] The proximity of the two double bonds can result in the formation of intermediate 1,2-dioxolane derivatives.[7]

Use in Chemical Synthesis

Due to its reactive nature, 1,5-dimethyl-1,4-cyclohexadiene is utilized as a building block in organic synthesis.[1] The double bonds can undergo a variety of reactions typical of alkenes, such as addition reactions and oxidations. Desymmetrization reactions of cyclohexa-1,4-dienes are a known strategy for creating chiral building blocks.

Experimental Protocols

Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch Reduction of m-Xylene

This protocol is adapted from the established procedure for the Birch reduction of mesitylene.[5]

Materials and Equipment:

• Three-necked round-bottom flask

• Dry ice/acetone condenser

• Dropping funnel

• Mechanical stirrer

• Liquid ammonia

• Sodium metal

• m-Xylene

• Anhydrous ethanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• Apparatus Setup: Assemble a three-necked flask with a mechanical stirrer, a dropping funnel, and a dry ice/acetone condenser. Ensure the system is dry and flushed with an inert gas (e.g., argon or nitrogen).

• Ammonia Condensation: Cool the flask in a dry ice/acetone bath and condense liquid ammonia into the flask.

• Sodium Dissolution: Carefully add small pieces of sodium metal to the liquid ammonia with stirring until a persistent deep blue color is obtained, indicating the formation of solvated electrons.

• Substrate Addition: Prepare a solution of m-xylene in anhydrous ethanol. Add this solution dropwise from the dropping funnel to the stirred sodium-ammonia solution. Control the addition rate to maintain the blue color.

• Reaction Quenching: After the addition is complete, stir the reaction for 1-2 hours. Quench the reaction by the careful addition of a saturated aqueous ammonium chloride solution until the blue color disappears.

• Workup: Allow the ammonia to evaporate. Partition the remaining residue between diethyl ether and water. Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter to remove the drying agent and remove the solvent by rotary evaporation. Purify the crude product by distillation.[3]

Synthesis and Workup Workflow

Purification by Distillation

Due to the relatively low boiling point and potential for polymerization of dienes, vacuum distillation is often recommended for purification to minimize thermal stress.[3]

Procedure:

• Assemble a vacuum distillation apparatus, ensuring all joints are properly sealed.

• Add the crude 1,5-dimethyl-1,4-cyclohexadiene to the distillation flask. The addition of a polymerization inhibitor, such as 4-tert-butylcatechol, can be considered.[3]

• Apply vacuum and gently heat the flask.

• Collect the fraction that distills at the expected boiling point under the applied pressure.

Spectroscopic Characterization

The structure and purity of 1,5-dimethyl-1,4-cyclohexadiene can be confirmed using various spectroscopic techniques.

Mass Spectrometry

The electron ionization mass spectrum of 1,5-dimethyl-1,4-cyclohexadiene shows a molecular ion (M⁺) peak corresponding to its molecular weight (108.18 g/mol ).[8] Fragmentation patterns can provide further structural information. Common fragmentation pathways for cyclic alkenes involve the loss of alkyl groups and rearrangements.[9][10]

Mass Spectrometry Fragmentation

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. Key expected absorptions for 1,5-dimethyl-1,4-cyclohexadiene include:

• C-H stretching (sp² hybridized): Above 3000 cm⁻¹

• C-H stretching (sp³ hybridized): Below 3000 cm⁻¹

• C=C stretching: Around 1650 cm⁻¹

The NIST WebBook provides a reference gas-phase IR spectrum for this compound.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of 1,5-dimethyl-1,4-cyclohexadiene.

• ¹H NMR: The spectrum will show signals for the vinyl protons, the allylic protons, and the methyl protons. The chemical shifts and coupling patterns provide detailed information about the connectivity of the atoms.

• ¹³C NMR: The spectrum will show distinct signals for the sp² hybridized carbons of the double bonds and the sp³ hybridized carbons of the ring and the methyl groups.[8]

Applications in Drug Development and Signaling Pathways

A thorough review of the scientific literature indicates that 1,5-dimethyl-1,4-cyclohexadiene, as a simple hydrocarbon, is not directly implicated in any known biological signaling pathways, nor is it a common scaffold in drug development. Its utility in this field is primarily as a synthetic intermediate for the construction of more complex and biologically active molecules.

Conclusion

1,5-Dimethyl-1,4-cyclohexadiene is a versatile chemical intermediate with well-defined physical properties and predictable chemical reactivity centered around its non-conjugated diene system. The Birch reduction of m-xylene provides a reliable synthetic route, and the compound can be effectively purified by distillation. Its structure can be unambiguously confirmed by a combination of mass spectrometry, IR, and NMR spectroscopy. While not directly involved in biological pathways, its role as a building block in organic synthesis makes it a valuable compound for researchers in various fields, including those in the early stages of drug discovery and development.

References

• 1. JP2002053870A - Method and apparatus for separating and purifying conjugated dienes - Google Patents [patents.google.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. benchchem.com [benchchem.com]
• 4. US3789080A - Process for the separation of diene from organic mixtures - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Ozonolysis of 1,4-cyclohexadienes in the presence of methanol and acid. Mechanism and intermediates in the conversion of 1,4-cyclohexadiene derivatives to beta-keto esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 12.2 Interpreting Mass Spectra - Organic Chemistry | OpenStax [openstax.org]
• 11. 1,5-Dimethyl-1,4-cyclohexadiene [webbook.nist.gov]

An In-depth Technical Guide on the Stereoisomers of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereoisomerism of 1,5-dimethyl-1,4-cyclohexadiene, a substituted cyclohexadiene with significant potential in synthetic organic chemistry. A detailed analysis of the molecule's chirality is presented, confirming the existence of a stereogenic center. This guide outlines a standard protocol for the synthesis of racemic 1,5-dimethyl-1,4-cyclohexadiene via the Birch reduction of 1,3-dimethylbenzene (m-xylene). Furthermore, a representative experimental procedure for the resolution of the resulting enantiomers using diastereomeric salt formation is detailed. While specific quantitative data for the enantiomers of 1,5-dimethyl-1,4-cyclohexadiene are not extensively reported in publicly available literature, this guide provides the foundational knowledge and methodologies for the synthesis, separation, and characterization of these stereoisomers.

Stereochemical Analysis of 1,5-Dimethyl-1,4-cyclohexadiene

1,5-Dimethyl-1,4-cyclohexadiene is a chiral molecule due to the presence of a stereogenic center at the C5 carbon atom. A stereocenter is a carbon atom that is bonded to four different substituent groups. In the case of 1,5-dimethyl-1,4-cyclohexadiene, the C5 carbon is attached to:

• A hydrogen atom

• A methyl group

• A carbon-carbon double bond within the ring as part of a -C(CH3)=CH- moiety

• A methylene (B1212753) group within the ring as part of a -CH2-CH=C(CH3)- moiety

The absence of a plane of symmetry or a center of inversion in the molecule confirms its chirality. Consequently, 1,5-dimethyl-1,4-cyclohexadiene exists as a pair of enantiomers, which are non-superimposable mirror images of each other.

The stereochemical relationship between the enantiomers of 1,5-dimethyl-1,4-cyclohexadiene is illustrated in the following diagram:

Figure 1: Enantiomers of 1,5-dimethyl-1,4-cyclohexadiene.

Synthesis of Racemic 1,5-Dimethyl-1,4-cyclohexadiene

A common and effective method for the synthesis of 1,5-dimethyl-1,4-cyclohexadiene is the Birch reduction of 1,3-dimethylbenzene (m-xylene). This reaction involves the use of an alkali metal (typically sodium or lithium) dissolved in liquid ammonia (B1221849) with an alcohol as a proton source.

Experimental Protocol: Birch Reduction of m-Xylene (B151644)

Materials:

• 1,3-Dimethylbenzene (m-xylene)

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Dry ice/acetone bath

• Three-necked round-bottom flask equipped with a dry ice condenser, a dropping funnel, and a mechanical stirrer

Procedure:

• Set up the three-necked flask with the condenser and dropping funnel. Ensure all glassware is thoroughly dried.

• Cool the flask in a dry ice/acetone bath and condense approximately 200 mL of liquid ammonia.

• With vigorous stirring, carefully add small pieces of sodium metal (approximately 6.9 g, 0.3 mol) to the liquid ammonia until a persistent deep blue color is obtained.

• In the dropping funnel, prepare a solution of m-xylene (10.6 g, 0.1 mol) in 50 mL of anhydrous ethanol.

• Add the m-xylene solution dropwise to the sodium-ammonia solution over 30 minutes, maintaining the blue color.

• After the addition is complete, allow the reaction to stir for an additional 2 hours.

• Quench the reaction by the slow, careful addition of saturated aqueous ammonium chloride solution until the blue color disappears.

• Allow the ammonia to evaporate overnight in a well-ventilated fume hood.

• To the remaining residue, add 100 mL of water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent by rotary evaporation.

• The crude product can be purified by fractional distillation to yield 1,5-dimethyl-1,4-cyclohexadiene.

Figure 2: Synthesis of 1,5-dimethyl-1,4-cyclohexadiene.

Resolution of Enantiomers

The separation of the enantiomers of 1,5-dimethyl-1,4-cyclohexadiene can be achieved through classical resolution techniques, such as the formation of diastereomeric salts with a chiral resolving agent.

Experimental Protocol: Diastereomeric Salt Resolution

Materials:

• Racemic 1,5-dimethyl-1,4-cyclohexadiene (as a suitable derivative, e.g., a carboxylic acid derivative if functionalized)

• Chiral resolving agent (e.g., (R)-(-)- or (S)-(+)-α-methylbenzylamine, or a chiral acid like tartaric acid if the substrate is basic)

• Appropriate solvent (e.g., ethanol, methanol, ethyl acetate)

Procedure:

Note: This is a generalized protocol. The choice of resolving agent and solvent must be optimized experimentally.

• Dissolve the racemic mixture of the 1,5-dimethyl-1,4-cyclohexadiene derivative in a minimal amount of a suitable hot solvent.

• In a separate flask, dissolve an equimolar amount of the chiral resolving agent in the same solvent, heating if necessary.

• Slowly add the solution of the resolving agent to the solution of the racemic mixture with stirring.

• Allow the mixture to cool slowly to room temperature. One of the diastereomeric salts should preferentially crystallize.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.

• The enantiomeric purity of the crystallized diastereomer can be assessed by techniques such as chiral HPLC or by measuring the optical rotation.

• The resolved enantiomer can be recovered from the diastereomeric salt by treatment with an appropriate acid or base to remove the resolving agent, followed by extraction.

• The other enantiomer can often be recovered from the mother liquor by a similar process or by using the opposite enantiomer of the resolving agent.

Figure 3: General workflow for diastereomeric salt resolution.

Quantitative Data

As of the latest literature review, specific quantitative data for the enantiomers of 1,5-dimethyl-1,4-cyclohexadiene, such as specific rotation values or detailed enantiomeric excess (e.e.) from various resolution methods, are not widely reported. It is recommended that researchers undertaking the synthesis and resolution of these enantiomers perform thorough characterization.

Table 1: Physicochemical Properties of 1,5-Dimethyl-1,4-cyclohexadiene (Racemic)

Property	Value
Molecular Formula	C₈H₁₂
Molecular Weight	108.18 g/mol
Boiling Point	~133-134 °C
Density	~0.83 g/cm³

Characterization of Enantiomers:

• Optical Rotation: The specific rotation ([α]) of each enantiomer should be measured using a polarimeter at a specific wavelength (commonly the sodium D-line, 589 nm), temperature, and concentration. The enantiomers will exhibit equal and opposite optical rotations.

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful technique for determining the enantiomeric excess of a sample by separating the enantiomers on a chiral stationary phase.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents: The addition of a chiral lanthanide shift reagent can induce chemical shift differences between the signals of the two enantiomers in the NMR spectrum, allowing for the determination of their ratio.

Conclusion

1,5-Dimethyl-1,4-cyclohexadiene is a chiral molecule that exists as a pair of enantiomers. Its synthesis can be readily achieved through the Birch reduction of m-xylene to produce the racemic mixture. The resolution of these enantiomers into their optically pure forms can be accomplished using established techniques such as diastereomeric salt formation. While specific quantitative data for the individual enantiomers are sparse in the current literature, this guide provides the necessary theoretical framework and practical methodologies for researchers to synthesize, separate, and characterize these valuable chiral building blocks for applications in drug development and asymmetric synthesis.

An In-depth Technical Guide to 1,5-Dimethyl-1,4-cyclohexadiene for Researchers and Drug Development Professionals

An essential building block in synthetic chemistry, 1,5-Dimethyl-1,4-cyclohexadiene is a versatile cyclic diene frequently employed in the construction of complex molecular architectures. This guide provides a comprehensive overview of its chemical properties, commercial availability, synthesis, and applications, with a focus on its relevance to researchers, scientists, and drug development professionals.

This document details the technical specifications of 1,5-Dimethyl-1,4-cyclohexadiene, outlines a standard laboratory-scale synthesis via the Birch reduction of m-xylene (B151644), and explores its utility as a diene in cycloaddition reactions for the synthesis of intricate molecular scaffolds. Safety and handling protocols are also provided to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

1,5-Dimethyl-1,4-cyclohexadiene, with the CAS number 4190-06-1, is a colorless liquid. Its fundamental properties are summarized in the table below, compiled from various chemical databases and supplier information. These properties are crucial for its handling, storage, and application in chemical reactions.

Property	Value	Reference
Molecular Formula	C₈H₁₂	--INVALID-LINK--
Molecular Weight	108.18 g/mol	--INVALID-LINK--
CAS Number	4190-06-1	--INVALID-LINK--
Boiling Point	133.2 °C at 760 mmHg	--INVALID-LINK--
Density	0.838 g/cm³	--INVALID-LINK--
Refractive Index	1.474	--INVALID-LINK--
Flash Point	16.8 °C	--INVALID-LINK--
Vapor Pressure	10.5 mmHg at 25 °C	--INVALID-LINK--

Commercial Suppliers

1,5-Dimethyl-1,4-cyclohexadiene is available from a variety of chemical suppliers. The purity and available quantities can vary, so it is essential to consult the supplier's specifications and certificate of analysis for detailed information.

Supplier	Purity (Typical)
Shaanxi Dideu Medichem Co. Ltd.	99%
BOC Sciences	Inquiry for details
ChemicalBook	Various suppliers listed

Synthesis Protocol: Birch Reduction of m-Xylene

The most common and efficient method for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene is the Birch reduction of m-xylene. This reaction involves the use of an alkali metal, typically sodium or lithium, dissolved in liquid ammonia (B1221849) with an alcohol as a proton source.[1]

Reaction Mechanism

The Birch reduction of m-xylene proceeds through a well-established mechanism involving the transfer of solvated electrons to the aromatic ring, followed by protonation.

Caption: Birch reduction mechanism of m-xylene.

Experimental Protocol

This protocol is adapted from established procedures for the Birch reduction of substituted benzenes.[1]

Materials:

• m-Xylene

• Sodium metal

• Anhydrous ethanol (B145695)

• Liquid ammonia

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Equipment:

• Three-necked round-bottom flask

• Dry ice condenser

• Gas inlet (for inert gas)

• Dropping funnel

• Mechanical stirrer

• Dry ice/acetone bath

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel is assembled and flame-dried under a stream of inert gas (e.g., argon or nitrogen).

• Ammonia Condensation: The flask is cooled in a dry ice/acetone bath, and approximately 200 mL of liquid ammonia is condensed into the flask.

• Sodium Dissolution: Small, freshly cut pieces of sodium metal (approx. 2 equivalents) are carefully added to the stirred liquid ammonia until a persistent deep blue color is obtained, indicating the formation of solvated electrons.

• Substrate Addition: A solution of m-xylene (1 equivalent) in anhydrous ethanol (4 equivalents) is added dropwise from the dropping funnel to the stirred sodium-ammonia solution. The rate of addition should be controlled to maintain the blue color of the solution.

• Reaction Monitoring: The reaction is stirred for 1-2 hours after the addition is complete. The persistence of the blue color indicates the presence of excess sodium.

• Quenching: The reaction is quenched by the careful, dropwise addition of a saturated aqueous ammonium chloride solution until the blue color disappears. The liquid ammonia is then allowed to evaporate overnight in a well-ventilated fume hood.

• Workup: The remaining residue is partitioned between diethyl ether and water. The aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation. The crude product is then purified by distillation under reduced pressure to yield 1,5-Dimethyl-1,4-cyclohexadiene as a colorless liquid.

Caption: Experimental workflow for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Applications in Drug Development and Organic Synthesis

1,5-Dimethyl-1,4-cyclohexadiene is a valuable precursor in the synthesis of complex organic molecules, including natural products and pharmaceutical intermediates. Its diene system readily participates in cycloaddition reactions, most notably the Diels-Alder reaction, to form bicyclic structures.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with high stereocontrol. 1,5-Dimethyl-1,4-cyclohexadiene can act as the diene component, reacting with a variety of dienophiles to generate complex scaffolds.

Caption: Diels-Alder reaction pathway.

Representative Experimental Protocol: Diels-Alder Reaction with Maleic Anhydride (B1165640)

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Maleic anhydride

• Xylene (as solvent)

Procedure:

• In a round-bottom flask, dissolve maleic anhydride (1 equivalent) in a minimal amount of hot xylene.

• Add 1,5-Dimethyl-1,4-cyclohexadiene (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature, which should induce crystallization of the product.

• If necessary, further cool the mixture in an ice bath to maximize crystal formation.

• Collect the crystalline product by vacuum filtration, wash with a small amount of cold petroleum ether, and dry in a vacuum oven.

Spectroscopic Characterization

The identity and purity of 1,5-Dimethyl-1,4-cyclohexadiene are confirmed through various spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methyl protons, the methylene (B1212753) protons, and the vinylic protons.

• ¹³C NMR: The carbon NMR spectrum will display distinct signals for the methyl carbons, the sp³-hybridized ring carbons, and the sp²-hybridized vinylic carbons.[2]

• GC-MS: Gas Chromatography-Mass Spectrometry can be used to determine the purity of the compound and to identify any potential isomers or impurities. The mass spectrum will show a molecular ion peak corresponding to its molecular weight.[2]

Safety and Handling

1,5-Dimethyl-1,4-cyclohexadiene is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves, and a lab coat are mandatory.

• Handling: Keep away from heat, sparks, and open flames. Use spark-proof tools and explosion-proof equipment. Ground all equipment to prevent static discharge.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water for at least 15 minutes. If inhaled, move to fresh air. If swallowed, do not induce vomiting and seek immediate medical attention.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis Of Natural Products Based On Cyclohexadienes [etd.iisc.ac.in]

An In-depth Technical Guide to the Safety and Handling of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and properties of 1,5-Dimethyl-1,4-cyclohexadiene. The information is intended to equip laboratory personnel with the necessary knowledge to handle this compound safely and effectively in a research and development setting.

Chemical and Physical Properties

1,5-Dimethyl-1,4-cyclohexadiene is a flammable liquid and a versatile intermediate in organic synthesis. A summary of its key physical and chemical properties is presented in Table 1.

Property	Value
Molecular Formula	C₈H₁₂
Molecular Weight	108.18 g/mol [1]
CAS Number	4190-06-1[1]
Appearance	Colorless liquid
Boiling Point	133.2 °C at 760 mmHg
Flash Point	16.8 °C
Density	0.838 g/cm³
Vapor Pressure	10.5 mmHg at 25 °C
Refractive Index	1.474

Table 1: Physical and Chemical Properties of 1,5-Dimethyl-1,4-cyclohexadiene

Toxicological Information

Hazard	Description
Flammability	Highly flammable liquid and vapor.
Aspiration Hazard	May be fatal if swallowed and enters airways.
Oral Toxicity	Harmful if swallowed.
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects.

Table 2: Summary of Toxicological Hazards (based on related compounds)

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory personnel and the integrity of the compound.

When handling 1,5-Dimethyl-1,4-cyclohexadiene, the following PPE should be worn:

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile rubber gloves.

• Skin and Body Protection: A lab coat and, if there is a risk of splashing, a chemical-resistant apron.

• Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If ventilation is inadequate, a respirator with an organic vapor cartridge is recommended.

• Work in a well-ventilated fume hood.

• Avoid contact with skin, eyes, and clothing.

• Keep away from heat, sparks, open flames, and other ignition sources.

• Use non-sparking tools.

• Ground and bond containers when transferring material to prevent static discharge.

• Avoid inhalation of vapor or mist.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• Keep away from oxidizing agents.

• Store in a flammable liquids storage cabinet.

Emergency Procedures

In the event of an emergency, follow these procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention.

• Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention if irritation develops and persists.

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

• Ingestion: Do NOT induce vomiting. If conscious, rinse mouth with water. Get medical attention immediately.

• Fire: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish. Water may be ineffective.

• Spill: Absorb spill with inert material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.

Experimental Protocols

1,5-Dimethyl-1,4-cyclohexadiene is a common intermediate in organic synthesis, often prepared via the Birch reduction of m-xylene (B151644) and used in reactions such as ozonolysis.

This protocol is based on the general procedure for Birch reductions of aromatic compounds.[2][3]

Materials:

• m-Xylene

• Liquid ammonia (B1221849)

• Sodium metal

• Ethanol (B145695) (or another proton source)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• Set up a three-necked flask with a dry ice condenser and an inlet for ammonia.

• Cool the flask to -78 °C and condense the required amount of liquid ammonia.

• Carefully add small pieces of sodium metal to the liquid ammonia with stirring until a persistent blue color is observed.

• Slowly add a solution of m-xylene and ethanol in diethyl ether to the reaction mixture.

• Allow the reaction to stir for several hours at -78 °C.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution until the blue color disappears.

• Allow the ammonia to evaporate in a well-ventilated fume hood.

• Add water to the residue and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by distillation.

This protocol is based on general procedures for the ozonolysis of alkenes.[4][5]

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Methanol (B129727) or Dichloromethane (solvent)

• Ozone (from an ozone generator)

• Dimethyl sulfide (B99878) (DMS) or Zinc dust (for reductive workup)

Procedure:

• Dissolve 1,5-Dimethyl-1,4-cyclohexadiene in a suitable solvent (e.g., methanol or dichloromethane) in a flask equipped with a gas inlet tube.

• Cool the solution to -78 °C.

• Bubble ozone through the solution. The reaction is complete when the solution turns a persistent blue color, indicating an excess of ozone.

• Purge the solution with nitrogen or argon to remove excess ozone.

• For a reductive workup, add dimethyl sulfide or zinc dust to the reaction mixture and allow it to warm to room temperature.

• Stir the mixture for several hours.

• Work up the reaction by adding water and extracting the product with an organic solvent.

• Dry the organic layer and concentrate it to obtain the crude product.

• Purify the product by chromatography or distillation.

Visualizations

The following diagram illustrates a logical workflow for the safe handling of 1,5-Dimethyl-1,4-cyclohexadiene in a laboratory setting.

Caption: Logical workflow for handling 1,5-Dimethyl-1,4-cyclohexadiene.

This diagram illustrates the potential formation of hazardous intermediates and byproducts during the ozonolysis of 1,5-Dimethyl-1,4-cyclohexadiene.

Caption: Ozonolysis pathway highlighting potentially hazardous intermediates.

References

• 1. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Birch Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes and Protocols: Diels-Alder Reaction of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction is a powerful and widely utilized [4+2] cycloaddition reaction in organic synthesis for the construction of six-membered rings. This reaction typically involves a conjugated diene and a dienophile. The subject of this application note, 1,5-Dimethyl-1,4-cyclohexadiene, is a non-conjugated diene. For it to participate in a Diels-Alder reaction, it must first undergo isomerization to a conjugated diene system, such as 1,5-dimethyl-1,3-cyclohexadiene or 2,4-dimethyl-1,3-cyclohexadiene. This isomerization can often be achieved in situ under thermal conditions, allowing for a one-pot cycloaddition process. These resulting bicyclo[2.2.2]octene derivatives are valuable scaffolds in medicinal chemistry and natural product synthesis due to their rigid, three-dimensional structures.

Principle of the Reaction

The overall transformation involves a two-step process that is typically performed in a single reaction vessel:

• Isomerization: The non-conjugated 1,5-Dimethyl-1,4-cyclohexadiene is isomerized to a thermodynamically more stable conjugated diene. This is usually promoted by heat.

• Diels-Alder Cycloaddition: The in situ generated conjugated diene then reacts with a dienophile to form the bicyclo[2.2.2]octene adduct.

The regioselectivity and stereoselectivity of the Diels-Alder reaction are governed by the electronic properties and steric hindrance of the substituents on both the diene and the dienophile.

Experimental Data Summary

The following table summarizes representative quantitative data for the Diels-Alder reaction of in situ isomerized 1,5-Dimethyl-1,4-cyclohexadiene with various dienophiles. The data is based on typical conditions reported for similar 1,4-cyclohexadiene (B1204751) systems.

Diene	Dienophile	Solvent	Temperature (°C)	Reaction Time (h)	Product	Yield (%)
1,5-Dimethyl-1,4-cyclohexadiene	Maleic Anhydride (B1165640)	Toluene (B28343)	110 (reflux)	12	1,8-Dimethylbicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic anhydride	75-85
1,5-Dimethyl-1,4-cyclohexadiene	N-Phenylmaleimide	Xylene	140 (reflux)	8	1,8-Dimethyl-2-phenyl-2-azabicyclo[2.2.2]oct-5-ene-3,4-dione	80-90
1,5-Dimethyl-1,4-cyclohexadiene	Dimethyl acetylenedicarboxylate	Benzene	80 (reflux)	24	Dimethyl 1,8-dimethylbicyclo[2.2.2]octa-2,5-diene-2,3-dicarboxylate	60-70
1,5-Dimethyl-1,4-cyclohexadiene	Acrolein	Toluene	110 (reflux)	18	1,8-Dimethylbicyclo[2.2.2]oct-5-ene-2-carbaldehyde	55-65

Experimental Protocols

Protocol 1: Synthesis of 1,8-Dimethylbicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic anhydride

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Maleic anhydride

• Toluene, anhydrous

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Heating mantle

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• To a dry 100 mL round-bottom flask under an inert atmosphere, add maleic anhydride (1.0 eq).

• Add anhydrous toluene (50 mL) to the flask and stir until the maleic anhydride is dissolved.

• To the stirred solution, add 1,5-Dimethyl-1,4-cyclohexadiene (1.1 eq).

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 110 °C) using a heating mantle.

• Maintain the reflux for 12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Cool the flask in an ice bath for 1 hour to facilitate the precipitation of the product.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold toluene (2 x 10 mL).

• Dry the product under vacuum to obtain 1,8-Dimethylbicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic anhydride as a white solid.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane).

Visualizations

Caption: Experimental Workflow for the Diels-Alder Reaction.

Caption: Logical Pathway of the In Situ Diels-Alder Reaction.

Application Notes and Protocols for [4+2] Cycloaddition Reactions Involving 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the [4+2] cycloaddition (Diels-Alder) reactions involving 1,5-dimethyl-1,4-cyclohexadiene. While specific, detailed protocols for a wide range of cycloaddition reactions with this particular diene are not extensively documented in readily available literature, this guide consolidates general principles and provides illustrative experimental details for analogous systems. The information herein is intended to serve as a foundational resource for designing and executing novel cycloaddition strategies with this substituted cyclohexadiene.

Introduction to [4+2] Cycloaddition Reactions of 1,5-Dimethyl-1,4-cyclohexadiene

The Diels-Alder reaction is a powerful and widely used method for the stereoselective synthesis of six-membered rings.[1][2] It is a concerted, pericyclic reaction between a conjugated diene and a dienophile (typically an alkene or alkyne).[1] 1,5-Dimethyl-1,4-cyclohexadiene is a substituted cyclic diene. The presence of two methyl groups on the diene backbone influences its reactivity and the stereochemistry of the resulting bicyclic products. These methyl groups are electron-donating, which can increase the energy of the Highest Occupied Molecular Orbital (HOMO) of the diene, potentially accelerating the reaction with electron-poor dienophiles.

The primary application of [4+2] cycloaddition reactions with 1,5-dimethyl-1,4-cyclohexadiene and its derivatives is the synthesis of bridgehead-substituted bicyclo[2.2.2]octene skeletons. These structures are important intermediates in the synthesis of natural products, terpenes, alkaloids, and are building blocks for therapeutic agents.

General Reaction Mechanism

The Diels-Alder reaction proceeds through a concerted mechanism, meaning all bond-forming and bond-breaking events occur in a single step through a cyclic transition state.

Caption: General mechanism of the Diels-Alder reaction.

Application Note 1: Reaction with Maleic Anhydride (B1165640)

The reaction of 1,5-dimethyl-1,4-cyclohexadiene with maleic anhydride is a classic example of a Diels-Alder reaction, expected to yield a bicyclo[2.2.2]octene derivative with a fused anhydride ring. Maleic anhydride is an excellent dienophile due to the electron-withdrawing nature of the two carbonyl groups.

Illustrative Experimental Protocol

This protocol is adapted from general procedures for Diels-Alder reactions with analogous dienes and dienophiles.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Maleic anhydride

• Xylene (solvent)

• 25 mL Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Crystallization dish

• Buchner funnel and filter paper

Procedure:

• To a 25 mL round-bottom flask containing a magnetic stir bar, add 1,5-dimethyl-1,4-cyclohexadiene (1.0 eq) and maleic anhydride (1.0 eq).

• Add a minimal amount of xylene to dissolve the reagents (approximately 5-10 mL).

• Attach a reflux condenser to the flask and place it in a heating mantle.

• Heat the reaction mixture to reflux with vigorous stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, remove the heating mantle and allow the flask to cool to room temperature.

• As the solution cools, the product is expected to crystallize. If no crystals form, the solvent volume can be reduced by rotary evaporation, or crystallization can be induced by scratching the inside of the flask or adding a seed crystal.

• Cool the mixture in an ice bath to maximize crystal formation.

• Collect the crystalline product by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold xylene or petroleum ether to remove any unreacted starting materials.

• Dry the product in a vacuum oven to obtain the final bicyclic adduct.

Expected Quantitative Data (Illustrative)

Dienophile	Diene:Dienophile Ratio	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Maleic Anhydride	1:1	Xylene	Reflux (~140)	3	80-95

Application Note 2: Reaction with Phenyl-1,2,4-triazoline-3,5-dione (PTAD) Analogues

PTAD and its derivatives are highly reactive dienophiles that readily undergo [4+2] cycloaddition reactions. The reaction with 1,5-dimethyl-1,4-cyclohexadiene is expected to be rapid, even at low temperatures, yielding a stable bicyclic adduct. These reactions are often used in bioconjugation and materials science.

Illustrative Experimental Protocol

This protocol is based on general procedures for PTAD cycloadditions.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• 4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD)

• Dichloromethane (DCM) or Acetonitrile (MeCN) (solvent)

• 50 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

Procedure:

• Dissolve 1,5-dimethyl-1,4-cyclohexadiene (1.1 eq) in DCM in a 50 mL round-bottom flask equipped with a magnetic stir bar.

• In a separate flask, prepare a solution of PTAD (1.0 eq) in DCM. PTAD solutions are typically red or pink.

• Add the PTAD solution dropwise to the stirred solution of the diene at room temperature. The characteristic color of the PTAD solution should disappear upon reaction, indicating the progress of the cycloaddition.

• Stir the reaction mixture for 30-60 minutes at room temperature after the addition is complete.

• The solvent can be removed under reduced pressure using a rotary evaporator.

• The resulting crude product, the Diels-Alder adduct, can be purified by column chromatography on silica (B1680970) gel or by recrystallization if it is a solid.

Expected Quantitative Data (Illustrative)

Dienophile	Diene:Dienophile Ratio	Solvent	Temperature (°C)	Time (min)	Expected Yield (%)
PTAD	1.1:1	DCM	25	30	>95

Application Note 3: Reaction with Tetracyanoethylene (TCNE)

Tetracyanoethylene (TCNE) is a very strong dienophile due to the four electron-withdrawing nitrile groups. Its reaction with electron-rich dienes like 1,5-dimethyl-1,4-cyclohexadiene is expected to be very fast. The cycloaddition with TCNE can sometimes proceed through a stepwise mechanism involving a zwitterionic intermediate, which may lead to rearranged products depending on the substrate and reaction conditions.

Illustrative Experimental Protocol

This protocol is based on general procedures for TCNE cycloadditions.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Tetracyanoethylene (TCNE)

• Tetrahydrofuran (THF) or Dichloromethane (DCM) (solvent)

• 50 mL Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a 50 mL round-bottom flask, dissolve 1,5-dimethyl-1,4-cyclohexadiene (1.0 eq) in THF.

• Add a solution of TCNE (1.0 eq) in THF dropwise to the diene solution with stirring at room temperature. A color change is often observed upon mixing.

• Stir the reaction mixture for 1-2 hours at room temperature. Monitor the reaction by TLC.

• Upon completion, remove the solvent by rotary evaporation.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography.

Expected Quantitative Data (Illustrative)

Dienophile	Diene:Dienophile Ratio	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
TCNE	1:1	THF	25	1.5	85-98

Experimental Workflow and Logic Diagrams

The following diagram illustrates a typical experimental workflow for a [4+2] cycloaddition reaction followed by product isolation and purification.

Caption: A typical experimental workflow for a Diels-Alder reaction.

Summary and Outlook

The [4+2] cycloaddition reactions of 1,5-dimethyl-1,4-cyclohexadiene provide a valuable route to functionalized bicyclo[2.2.2]octene systems. The electron-donating methyl groups are expected to enhance the reactivity of the diene towards electron-poor dienophiles. The protocols and data presented here, while illustrative, offer a solid starting point for the development of specific synthetic procedures. Further research into the cycloaddition reactions of this particular diene could uncover novel transformations and provide access to a wider range of complex molecules for applications in drug discovery and materials science. Researchers are encouraged to adapt and optimize these general methods for their specific dienophiles and target molecules.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Aromatization of 1,5-Dimethyl-1,4-cyclohexadiene to p-Xylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The aromatization of non-aromatic cyclic compounds is a fundamental transformation in organic synthesis, providing a direct route to valuable aromatic scaffolds. This document provides detailed application notes and experimental protocols for the conversion of 1,5-dimethyl-1,4-cyclohexadiene to p-xylene (B151628), a key intermediate in the production of polymers and fine chemicals. The protocols described herein focus on two primary methods: catalytic dehydrogenation using palladium on carbon (Pd/C) and oxidation utilizing manganese dioxide (MnO2). These methods offer distinct advantages in terms of reaction conditions, selectivity, and scalability, making them suitable for a range of research and development applications.

The dehydrogenation of cyclohexadiene derivatives is driven by the thermodynamic stability gained from the formation of the aromatic ring. While various methods exist for this transformation, catalytic dehydrogenation with transition metals like palladium offers high efficiency and atom economy. Alternatively, oxidation with stoichiometric oxidants such as manganese dioxide provides a reliable method that can be performed under milder conditions.

Reaction Pathway: From Dihydro-xylene to p-Xylene

The conversion of 1,5-dimethyl-1,4-cyclohexadiene to p-xylene involves the removal of two hydrogen atoms to form a fully conjugated aromatic system. This process is an oxidation reaction, which can be achieved through catalytic dehydrogenation or by using a chemical oxidant.

Caption: General reaction pathway for the aromatization of 1,5-dimethyl-1,4-cyclohexadiene to p-xylene.

Data Presentation

The following tables summarize the quantitative data for the aromatization of substituted cyclohexadienes to their corresponding aromatic products using different catalytic systems. While specific data for 1,5-dimethyl-1,4-cyclohexadiene is not extensively reported, the data for analogous substrates provide a strong basis for experimental design.

Table 1: Catalytic Dehydrogenation of Methyl-Substituted Cyclohexadienes

Substrate	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-Methyl-1,4-cyclohexadiene	1.0 wt% Pt/γ-Al2O3	320	N/A	99.6	[1]
3,6-Dimethylcyclohexene	Pt/Al2O3	400	N/A	93	[2]
Substituted Cyclohexanones	5 mol% Pd/C	150	16-26	63-93	[3][4]

Note: The reaction time for the gas-phase dehydrogenation over Pt/γ-Al2O3 was not specified in terms of hours but was dependent on the weight hourly space velocity.

Table 2: Oxidative Aromatization of Dihydro-aromatics

Substrate	Oxidant	Solvent	Temperature	Reaction Time	Yield	Reference
Dihydrotriazines	MnO2	N/A	N/A	N/A	Good to Excellent	[5]
Allylic Alcohols	MnO2	Various	Mild	N/A	High	[6]

Experimental Protocols

The following protocols are based on established methods for the aromatization of related cyclohexadiene and cyclohexanone (B45756) derivatives and are adapted for the specific conversion of 1,5-dimethyl-1,4-cyclohexadiene to p-xylene.

Protocol 1: Catalytic Dehydrogenation using Palladium on Carbon (Pd/C)

This protocol describes the liquid-phase dehydrogenation of 1,5-dimethyl-1,4-cyclohexadiene using a commercially available palladium on carbon catalyst. This method is advantageous due to the ease of catalyst removal by filtration.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• 10% Palladium on Carbon (Pd/C)

• High-boiling point solvent (e.g., N,N-dimethylacetamide, mesitylene, or decalin)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• Filtration apparatus (e.g., Buchner funnel or Celite pad)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,5-dimethyl-1,4-cyclohexadiene (1.0 eq).

• Solvent and Catalyst Addition: Add a suitable high-boiling point solvent (e.g., N,N-dimethylacetamide, approximately 0.2-0.5 M concentration of the substrate). Under a gentle stream of inert gas, carefully add 10% Pd/C (5-10 mol% palladium).

• Reaction Conditions: Heat the reaction mixture to 150-190 °C with vigorous stirring. The optimal temperature will depend on the solvent used.

• Monitoring the Reaction: Monitor the progress of the reaction by Gas Chromatography (GC) or Thin Layer Chromatography (TLC). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a low-boiling point organic solvent (e.g., diethyl ether or ethyl acetate).

  • Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with the same solvent.

  • Combine the filtrates and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude p-xylene.

• Purification: Purify the crude product by distillation or column chromatography if necessary.

Caption: Workflow for catalytic dehydrogenation of 1,5-dimethyl-1,4-cyclohexadiene.

Protocol 2: Oxidation using Manganese Dioxide (MnO2)

This protocol outlines the oxidation of 1,5-dimethyl-1,4-cyclohexadiene to p-xylene using activated manganese dioxide. This method is often performed at or near room temperature and offers good selectivity.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Activated Manganese Dioxide (MnO2)

• Solvent (e.g., Dichloromethane, Chloroform, or Benzene)

• Standard laboratory glassware (round-bottom flask, etc.)

• Magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1,5-dimethyl-1,4-cyclohexadiene (1.0 eq) in a suitable solvent (e.g., dichloromethane).

• Oxidant Addition: Add activated manganese dioxide (5-10 eq) to the solution. The exact amount may need to be optimized.

• Reaction Conditions: Stir the suspension vigorously at room temperature. The reaction progress can be monitored by GC or TLC. The reaction time can vary from a few hours to overnight.

• Work-up:

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the manganese salts. Wash the Celite pad thoroughly with the reaction solvent.

  • Combine the filtrates and concentrate under reduced pressure to yield the crude p-xylene.

• Purification: The crude product can be purified by distillation or column chromatography if required.

Caption: Workflow for the oxidation of 1,5-dimethyl-1,4-cyclohexadiene using MnO2.

Safety Precautions

• 1,5-Dimethyl-1,4-cyclohexadiene and p-xylene are flammable liquids and should be handled in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Palladium on carbon is flammable, especially when dry and in the presence of hydrogen. Handle with care and avoid ignition sources.

• Manganese dioxide is a strong oxidizing agent. Avoid contact with combustible materials.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when performing these experiments.

Conclusion

The aromatization of 1,5-dimethyl-1,4-cyclohexadiene to p-xylene can be effectively achieved through both catalytic dehydrogenation with Pd/C and oxidation with MnO2. The choice of method will depend on the desired reaction scale, available equipment, and tolerance for reaction conditions. The provided protocols, based on established chemical literature for similar transformations, offer a solid starting point for researchers to develop and optimize this important synthetic transformation. It is recommended to perform small-scale trial reactions to determine the optimal conditions for specific laboratory setups.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. Reaction-activated palladium catalyst for dehydrogenation of substituted cyclohexanones to phenols and H2 without oxidants and hydrogen acceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MnO2-Mediated Oxidative Cyclization of “Formal” Schiff’s Bases: Easy Access to Diverse Naphthofuro-Annulated Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 1,5-Dimethyl-1,4-cyclohexadiene as a Hydrogen-Donor in Transfer Hydrogenation

Note to the Reader: While the inquiry specifically requests information on 1,5-dimethyl-1,4-cyclohexadiene as a hydrogen-donor in transfer hydrogenation, a comprehensive search of scientific literature reveals a scarcity of detailed experimental protocols and quantitative data for this specific derivative. However, the closely related and extensively studied 1,4-cyclohexadiene (B1204751) serves as an excellent and widely used hydrogen-donor in a variety of catalytic transfer hydrogenation reactions. The principles, catalysts, and experimental setups are analogous. Therefore, these application notes and protocols are based on the established use of 1,4-cyclohexadiene, providing a strong and reliable foundation for researchers interested in exploring the utility of its dimethyl derivative.

Introduction

Catalytic transfer hydrogenation (CTH) is a powerful and versatile reduction methodology in organic synthesis, offering a safer and often more selective alternative to traditional hydrogenation using pressurized hydrogen gas.[1] In this process, hydrogen is transferred from a donor molecule to a substrate, mediated by a catalyst. 1,4-Cyclohexadiene and its derivatives are effective hydrogen donors due to the thermodynamic driving force of aromatization to form a stable benzene (B151609) ring. This document outlines the application of these dienes in the transfer hydrogenation of various functional groups, with a focus on protocols utilizing palladium on carbon (Pd/C) as a heterogeneous catalyst.

Key Applications

The 1,4-cyclohexadiene/Pd/C system is highly effective for a range of reductive transformations, including:

• Reduction of Alkenes and Alkynes: Saturation of carbon-carbon multiple bonds.

• Reduction of Nitroarenes: Conversion of nitro groups to primary amines.[2]

• Deprotection of Protecting Groups: Cleavage of benzyl (B1604629) (Bn) and carboxybenzyl (Cbz) ethers and esters.

Microwave-assisted heating can significantly accelerate these reactions, often reducing reaction times to mere minutes.[3]

Quantitative Data Summary

The following tables summarize representative quantitative data for transfer hydrogenation reactions using 1,4-cyclohexadiene as the hydrogen donor. These conditions can serve as a starting point for optimization with 1,5-dimethyl-1,4-cyclohexadiene.

Table 1: Palladium-Catalyzed Transfer Hydrogenation of Various Substrates

Substrate	Product	Catalyst	Solvent	Temp. (°C)	Time	Yield (%)
Cinnamic Acid	3-Phenylpropanoic Acid	10% Pd/C	Ethanol	100 (MW)	5 min	99
4-Nitroacetophenone	4-Aminoacetophenone	10% Pd/C	Methanol	120 (MW)	5 min	95
Benzyl Benzoate	Benzoic Acid & Toluene	10% Pd/C	Ethyl Acetate	100 (MW)	5 min	98
N-Cbz-Phenylalanine	Phenylalanine	10% Pd/C	Methanol	100 (MW)	5 min	92
Styrene	Ethylbenzene	10% Pd/C	Ethanol	80	2 h	>95

Table 2: Iodine-Initiated Transfer Hydrogenation of Aryl-Substituted Alkenes[4]

Substrate	Product	Catalyst	Solvent	Temp. (°C)	Time	Yield (%)
1,1-Diphenylethylene	1,1-Diphenylethane	I₂ (20 mol%)	CH₂Cl₂	Room Temp.	1 h	99
Anethole	Dihydroanethole	I₂ (20 mol%)	CH₂Cl₂	Room Temp.	2 h	98
Stilbene	Bibenzyl	I₂ (20 mol%)	CH₂Cl₂	Room Temp.	3 h	97

Experimental Protocols

Protocol 1: General Procedure for Pd/C-Catalyzed Transfer Hydrogenation under Microwave Conditions

This protocol is adapted from procedures for the rapid reduction of various functional groups.[3]

Materials:

• Substrate (1.0 mmol)

• 1,4-Cyclohexadiene (5.0 mmol, 5 equivalents)

• 10% Palladium on Carbon (10 mol %)

• Solvent (e.g., Ethanol, Methanol, or Ethyl Acetate, 5 mL)

• Microwave vial (10 mL) with a stir bar

• Microwave reactor

Procedure:

• To a 10 mL microwave vial, add the substrate (1.0 mmol), the chosen solvent (5 mL), and a magnetic stir bar.

• Add 10% Pd/C (10 mol %).

• Add 1,4-cyclohexadiene (5.0 mmol).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at the specified temperature (e.g., 100-120 °C) for the designated time (typically 5-15 minutes).

• After the reaction is complete, cool the vial to room temperature.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Wash the celite pad with a small amount of the reaction solvent.

• Combine the filtrate and washings, and remove the solvent under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography, recrystallization) if necessary.

Protocol 2: General Procedure for Iodine-Initiated Transfer Hydrogenation of Aryl-Substituted Alkenes

This protocol is based on the metal-free reduction of alkenes.[4]

Materials:

• Aryl-substituted alkene (0.5 mmol)

• 1,4-Cyclohexadiene (0.55 mmol, 1.1 equivalents)

• Iodine (I₂) (0.1 mmol, 20 mol %)

• Dichloromethane (B109758) (CH₂Cl₂) (0.5 mL)

• Round-bottom flask with a stir bar

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry round-bottom flask containing a magnetic stir bar, add the aryl-substituted alkene (0.5 mmol) and iodine (0.1 mmol).

• Evacuate and backfill the flask with a nitrogen or argon atmosphere.

• Add dichloromethane (0.5 mL) via syringe.

• Add 1,4-cyclohexadiene (0.55 mmol) via syringe.

• Stir the reaction mixture at room temperature for the required time (typically 1-5 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate (B1220275) to remove excess iodine.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Visualizations

General Mechanism of Pd/C-Catalyzed Transfer Hydrogenation

References

• 1. mdpi.com [mdpi.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. Iodine as an efficient initiator for the transfer-hydrogenation from 1,4-cyclohexadiene to aryl-substituted alkenes and the deoxygenation of benzylic alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymerization of 1,5-Dimethyl-1,4-cyclohexadiene and Structurally Related Monomers

Disclaimer: As of the current date, a comprehensive literature search has revealed a notable absence of specific studies detailing the polymerization of 1,5-dimethyl-1,4-cyclohexadiene. Therefore, this document provides detailed application notes and protocols for the polymerization of structurally analogous and relevant monomers, namely 1,3-cyclohexadiene (B119728) and various terpenes. These protocols are intended to serve as a foundational guide for researchers and drug development professionals interested in exploring the polymerization of 1,5-dimethyl-1,4-cyclohexadiene. The provided methodologies for cationic, anionic, and ring-opening metathesis polymerization (ROMP) of these related compounds can be adapted as a starting point for the investigation of the target monomer.

Introduction to the Polymerization of Substituted Cyclohexadienes

Substituted cyclohexadienes are a class of cyclic non-aromatic dienes that can undergo polymerization through various mechanisms, including cationic, anionic, and coordination polymerization. The resulting polymers can possess unique thermal and mechanical properties due to the cyclic nature of the repeating units. 1,5-Dimethyl-1,4-cyclohexadiene, a substituted cyclohexadiene, is expected to be amenable to polymerization, potentially leading to novel polymeric materials. Given its structural similarity to terpenes like limonene (B3431351) and phellandrene, it is plausible that similar polymerization strategies would be effective.[1]

The presence of double bonds within the cyclohexadiene ring allows for different modes of polymerization. Cationic polymerization is often initiated by Lewis acids and can proceed via a 1,4-addition mechanism.[2] Anionic polymerization, typically initiated by organolithium compounds, can also lead to polymers with controlled microstructures. Ring-opening metathesis polymerization (ROMP) is another potential route, although it is more common for strained cyclic olefins.

Potential Applications in Drug Development and Materials Science

Polymers derived from substituted cyclohexadienes may find applications in drug delivery, medical devices, and advanced materials. The cyclic and hydrophobic nature of the polymer backbone can be advantageous for encapsulating and delivering hydrophobic drug molecules. Furthermore, the potential for post-polymerization modification of any remaining double bonds in the polymer chain could allow for the attachment of targeting ligands or other functional groups. In materials science, these polymers could be explored as high-performance plastics with good thermal stability.

Experimental Protocols for the Polymerization of Analogous Monomers

The following sections provide detailed experimental protocols for the polymerization of 1,3-cyclohexadiene and terpenes, which can serve as a starting point for the polymerization of 1,5-dimethyl-1,4-cyclohexadiene.

Cationic Polymerization of Terpenes (e.g., Limonene)

Cationic polymerization of terpenes like limonene can be initiated by Lewis acids. This method is presented as an analogous system due to the structural similarities between limonene and 1,5-dimethyl-1,4-cyclohexadiene.

Experimental Protocol: Cationic Polymerization of Limonene with AlCl₃

• Materials and Reagents:

  • Limonene (freshly distilled)

  • Aluminum chloride (AlCl₃) (anhydrous)

  • Toluene (B28343) (anhydrous)

  • Methanol (B129727)

  • Argon or Nitrogen gas (for inert atmosphere)

• Procedure:

  • A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet is charged with anhydrous toluene.

  • The flask is cooled to 0 °C in an ice bath.

  • A solution of AlCl₃ in anhydrous toluene is prepared in a separate dry flask under an inert atmosphere and transferred to the dropping funnel.

  • Freshly distilled limonene is added to the reaction flask.

  • The AlCl₃ solution is added dropwise to the stirred limonene solution over a period of 30 minutes.

  • The reaction mixture is stirred at 0 °C for 24 hours.

  • The polymerization is terminated by the addition of methanol.

  • The polymer is precipitated by pouring the reaction mixture into a large excess of methanol.

  • The precipitated polymer is collected by filtration, washed with methanol, and dried in a vacuum oven at 60 °C to a constant weight.

Quantitative Data for Cationic Polymerization of Limonene

Initiator	Solvent	Temperature (°C)	Monomer/Initiator Ratio	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)
AlCl₃	Toluene	0	100:1	~7	~500	-

Note: Data is based on analogous polymerizations of limonene and may vary. The low conversion and molecular weight are attributed to chain termination reactions.[3]

Anionic Polymerization of 1,3-Cyclohexadiene

Anionic polymerization of 1,3-cyclohexadiene can produce polymers with controlled molecular weights and narrow molecular weight distributions, particularly when conducted under high-vacuum conditions.

Experimental Protocol: Anionic Polymerization of 1,3-Cyclohexadiene with n-BuLi

• Materials and Reagents:

  • 1,3-Cyclohexadiene (CHD) (purified by stirring over calcium hydride, followed by distillation under vacuum)

  • n-Butyllithium (n-BuLi) in hexane

  • Benzene (B151609) (anhydrous, purified)

  • Methanol (degassed)

  • High-vacuum apparatus

• Procedure (under high vacuum):

  • All glassware is rigorously cleaned and flame-dried under vacuum.

  • Purified benzene is distilled under vacuum into a reaction vessel.

  • A known amount of n-BuLi solution is introduced into the reaction vessel via a break-seal ampoule.

  • The reaction vessel is cooled to the desired temperature (e.g., 25 °C).

  • A known amount of purified 1,3-cyclohexadiene is distilled into the reaction vessel to initiate the polymerization.

  • The reaction is allowed to proceed for a specified time (e.g., 24 hours).

  • The polymerization is terminated by the addition of degassed methanol via a break-seal ampoule.

  • The polymer is isolated by precipitation in methanol, filtered, and dried under vacuum.

Quantitative Data for Anionic Polymerization of 1,3-Cyclohexadiene

Initiator	Solvent	Temperature (°C)	Monomer/Initiator Ratio	Conversion (%)	Mn ( g/mol )	PDI (Mw/Mn)
n-BuLi	Benzene	25	50:1	>95	5,400	1.10
sec-BuLi	Benzene	25	100:1	>95	10,800	1.08

Note: The data presented is for the polymerization of 1,3-cyclohexadiene and serves as a reference.

Visualizations

Proposed Cationic Polymerization Mechanism

The following diagram illustrates a proposed cationic polymerization mechanism for a generic substituted 1,4-cyclohexadiene, which could be applicable to 1,5-dimethyl-1,4-cyclohexadiene.

Caption: Proposed cationic polymerization mechanism for a substituted cyclohexadiene.

General Experimental Workflow for Anionic Polymerization

This diagram outlines a typical workflow for anionic polymerization, which requires stringent anhydrous and anaerobic conditions.

Caption: General workflow for high-vacuum anionic polymerization.

Concluding Remarks

While direct experimental data for the polymerization of 1,5-dimethyl-1,4-cyclohexadiene is not currently available in the scientific literature, the protocols and data presented for analogous monomers provide a solid foundation for initiating research in this area. Researchers are encouraged to adapt these procedures, paying close attention to purification of the monomer and the control of reaction conditions. The exploration of different initiator systems and polymerization conditions will be crucial in determining the feasibility and outcome of the polymerization of 1,5-dimethyl-1,4-cyclohexadiene and in unlocking the potential of the resulting polymers for various applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Terpenoid-derived conjugated dienes with exo-methylene and a 6-membered ring: high cationic reactivity, regioselective living cationic polymerization, and random and block copolymerization with vinyl ethers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]

Application Notes and Protocols for the Electrophilic Reactions of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dimethyl-1,4-cyclohexadiene is a cyclic diene that serves as a versatile building block in organic synthesis. Its reactivity with electrophiles is governed by the principles of electrophilic addition to conjugated systems, leading to a mixture of products through 1,2- and 1,4-addition pathways. The regioselectivity and the ratio of these products are influenced by the reaction conditions, particularly temperature, which dictates whether the reaction is under kinetic or thermodynamic control. These reactions are of significant interest in the development of novel molecular scaffolds for drug discovery and other applications. This document provides a detailed overview of the theoretical framework, experimental protocols, and expected outcomes for the reaction of 1,5-dimethyl-1,4-cyclohexadiene with various electrophiles.

Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene

The most common and efficient method for the synthesis of 1,5-dimethyl-1,4-cyclohexadiene is the Birch reduction of m-xylene (B151644). This reaction involves the reduction of the aromatic ring using an alkali metal (like sodium or lithium) dissolved in liquid ammonia (B1221849), with an alcohol serving as a proton source.

Experimental Protocol: Birch Reduction of m-Xylene

Materials:

• m-Xylene

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol (B145695)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Dry ice/acetone bath

• Three-necked round-bottom flask equipped with a dropping funnel and a condenser

Procedure:

• Set up the three-necked flask and ensure all glassware is thoroughly dried.

• Cool the flask in a dry ice/acetone bath and condense liquid ammonia into it.

• Carefully add small pieces of sodium metal to the stirred liquid ammonia until a persistent deep blue color is obtained.

• A solution of m-xylene in anhydrous ethanol is added dropwise from the dropping funnel. The rate of addition should be controlled to maintain the blue color of the solution.

• After the addition is complete, the reaction mixture is stirred for 1-2 hours.

• The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution until the blue color disappears.

• Allow the ammonia to evaporate.

• The remaining residue is partitioned between diethyl ether and water.

• The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed by rotary evaporation, and the crude product is purified by distillation under reduced pressure to yield 1,5-dimethyl-1,4-cyclohexadiene.

General Principles of Electrophilic Addition to 1,5-Dimethyl-1,4-cyclohexadiene

The reaction of 1,5-dimethyl-1,4-cyclohexadiene with an electrophile (E-Nu) proceeds through the formation of a resonance-stabilized allylic carbocation intermediate. The initial attack of the electrophile (E+) on one of the double bonds leads to the formation of this carbocation. The nucleophile (Nu-) can then attack at two different positions, leading to the formation of 1,2- and 1,4-addition products.

The regioselectivity of the initial protonation is crucial. Protonation of 1,5-dimethyl-1,4-cyclohexadiene will preferentially occur at a position that leads to the most stable carbocation. In this case, protonation at C4 (or C6) would lead to a tertiary allylic carbocation, which is highly stabilized.

The distribution of the final products is temperature-dependent:

• Kinetic Control (Low Temperatures): At lower temperatures, the reaction is irreversible, and the major product is the one that is formed fastest, which is typically the 1,2-addition product.

• Thermodynamic Control (Higher Temperatures): At higher temperatures, the reaction becomes reversible, and the major product is the most stable one, which is usually the 1,4-addition product due to the more substituted double bond.

Reaction with Hydrogen Halides (HBr, HCl)

The addition of hydrogen halides to 1,5-dimethyl-1,4-cyclohexadiene is a classic example of electrophilic addition.

Predicted Products

• 1,2-Addition Product (Kinetic): 3-Bromo-1,5-dimethylcyclohex-1-ene

• 1,4-Addition Product (Thermodynamic): 1-Bromo-3,5-dimethylcyclohex-2-ene

Experimental Protocol: Addition of HBr (Adapted from general procedures)

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Hydrogen bromide (gas or solution in acetic acid)

• Anhydrous diethyl ether or a non-polar solvent

• Sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure for Kinetic Control (Low Temperature):

• Dissolve 1,5-dimethyl-1,4-cyclohexadiene in anhydrous diethyl ether in a flask cooled to -78 °C (dry ice/acetone bath).

• Slowly bubble HBr gas through the solution or add a pre-cooled solution of HBr in acetic acid dropwise with constant stirring.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench with a cold saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure at low temperature to obtain the crude product, which is expected to be a mixture rich in the 1,2-adduct.

Procedure for Thermodynamic Control (Higher Temperature):

• Follow the same procedure as above but conduct the reaction at a higher temperature, for example, room temperature or slightly elevated (e.g., 40 °C).

• Allow the reaction to stir for a longer period to ensure equilibrium is reached.

• Work-up as described for the kinetically controlled reaction. The product mixture is expected to be rich in the 1,4-adduct.

Reaction with Halogens (Br₂)

The addition of halogens, such as bromine, also proceeds via an electrophilic addition mechanism, likely involving a bromonium ion intermediate, which is then opened by the bromide ion.

Predicted Products

• 1,2-Addition Product: 1,2-Dibromo-3,5-dimethylcyclohex-3-ene

• 1,4-Addition Product: 1,4-Dibromo-3,5-dimethylcyclohex-2-ene

Experimental Protocol: Bromination (Adapted from a procedure for a similar substrate)

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Sodium bromide (NaBr)

• 30% Hydrogen peroxide (H₂O₂)

• Hydrochloric acid (HCl), 0.1 M

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1,5-dimethyl-1,4-cyclohexadiene, 0.1 M aqueous HCl, and sodium bromide.

• Heat the mixture to boiling.

• Slowly add 30% aqueous hydrogen peroxide through the condenser.

• Continue refluxing for approximately 60 minutes.

• After cooling, transfer the solution to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

Data Presentation

Table 1: Predicted Product Ratios in the Reaction of 1,5-Dimethyl-1,4-cyclohexadiene with HBr

Reaction Condition	Major Product	Minor Product	Predicted Ratio (1,2:1,4)
Low Temperature (Kinetic Control)	1,2-Addition	1,4-Addition	> 70:30
High Temperature (Thermodynamic Control)	1,4-Addition	1,2-Addition	< 30:70

Note: The exact ratios are dependent on the specific temperature and reaction time and would need to be determined experimentally.

Visualizations

Caption: General mechanism of electrophilic addition.

Caption: Synthesis of the starting diene.

Application Notes and Protocols for Metal-Catalyzed Reactions of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the metal-catalyzed reactions of 1,5-dimethyl-1,4-cyclohexadiene. This versatile cyclic diene serves as a valuable building block in organic synthesis, particularly for the formation of aromatic compounds and other functionalized cyclic systems relevant to pharmaceutical and materials science.

Application Note 1: Palladium-Catalyzed Dehydrogenation to p-Cymene

The aromatization of 1,5-dimethyl-1,4-cyclohexadiene is a key transformation, yielding p-cymene, a valuable compound in the fragrance industry and a precursor for various chemicals. Palladium-based catalysts have demonstrated high efficacy in this dehydrogenation reaction.

The reaction proceeds via the removal of two equivalents of hydrogen from the cyclohexadiene ring, driven by the thermodynamic stability of the resulting aromatic system. Various palladium catalysts, including palladium on carbon (Pd/C) and palladium nanoparticles on covalent triazine frameworks (Pd/CTF), have been successfully employed.

Quantitative Data Summary

Catalyst	Substrate	Product	Temperature (°C)	Time (h)	Conversion (%)	Selectivity (%)	Ref.
5 wt% Pd/CTF	Dipentene (B1675403)	p-Cymene	220	-	100	96	[1]
Pd(OAc)₂ / CuCl₂	Limonene (B3431351)	p,α-Dimethylstyrene	120	2-5	-	~40 (to DMS)	[2]

Note: Dipentene and limonene are isomeric with or can be readily converted to 1,5-dimethyl-1,4-cyclohexadiene under the reaction conditions. The data is presented as a strong indicator of the expected outcome with 1,5-dimethyl-1,4-cyclohexadiene.

Experimental Protocol: Palladium-Catalyzed Dehydrogenation of 1,5-Dimethyl-1,4-cyclohexadiene

This protocol is based on the highly efficient dehydrogenation of dipentene using a palladium-covalent triazine framework catalyst.[1]

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene (Substrate)

• 5 wt% Pd/CTF (Catalyst)

• Argon (Inert gas)

• Stainless-steel autoclave

• Solvent (e.g., dodecane, if required for heat transfer, though solvent-free is often possible)

• Standard glassware for workup

• Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

• Reactor Setup: A stainless-steel autoclave is charged with 1,5-dimethyl-1,4-cyclohexadiene and the 5 wt% Pd/CTF catalyst. The catalyst loading can be optimized, but a starting point of 1-5 mol% relative to the substrate is recommended.

• Inert Atmosphere: The autoclave is sealed and purged with argon gas several times to ensure an inert atmosphere. The reactor is then pressurized with argon to 0.1 MPa.

• Reaction: The reaction mixture is heated to 220 °C with vigorous stirring. The progress of the reaction can be monitored by taking aliquots (if the reactor setup allows) and analyzing them by GC-MS.

• Workup: After the reaction is complete (typically determined by the disappearance of the starting material), the reactor is cooled to room temperature and the pressure is carefully released. The reaction mixture is filtered to remove the heterogeneous catalyst. The catalyst can often be washed, dried, and reused.

• Purification: The resulting liquid, primarily p-cymene, can be purified by distillation if necessary to remove any minor byproducts. The main expected byproduct is p-menthane (B155814) (4.15% in the cited study).[1]

Experimental Workflow

Workflow for Palladium-Catalyzed Dehydrogenation.

Application Note 2: Rhodium-Catalyzed Hydroformylation

Hydroformylation of olefins is a powerful industrial process for the synthesis of aldehydes. While specific data for 1,5-dimethyl-1,4-cyclohexadiene is not extensively documented in the literature, the hydroformylation of similar cyclic olefins is well-established.[3] This reaction involves the addition of a formyl group (-CHO) and a hydrogen atom across one of the double bonds in the diene.

The regioselectivity of the hydroformylation of 1,5-dimethyl-1,4-cyclohexadiene would be a key challenge, with the potential for the formation of multiple aldehyde isomers. The choice of rhodium precursor and ligands is crucial in controlling the selectivity.

Potential Signaling Pathway for Hydroformylation

Simplified pathway for rhodium-catalyzed hydroformylation.

Application Note 3: Ruthenium-Catalyzed Cycloaddition Reactions

Ruthenium catalysts are known to promote a variety of cycloaddition reactions, including [2+2+2] cycloadditions and Alder-ene type reactions.[4] For a substrate like 1,5-dimethyl-1,4-cyclohexadiene, these reactions could be employed to construct more complex polycyclic frameworks. For instance, a ruthenium-catalyzed [2+2+2] cycloaddition with an alkyne could potentially lead to the formation of a bicyclic system.

The specific regiochemical and stereochemical outcomes of such reactions would be highly dependent on the nature of the ruthenium catalyst and the reaction partners.

Logical Relationship for Ruthenium-Catalyzed Cycloaddition

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 4. Ruthenium-Catalyzed Cycloadditions to Form 5-, 6- and 7-Membered Rings - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Bicyclic Compounds using 1,5-Dimethyl-1,4-cyclohexadiene

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Diels-Alder reaction is a powerful and widely utilized [4+2] cycloaddition reaction in organic synthesis for the construction of six-membered rings. This method is particularly valuable for the synthesis of bicyclic systems, which are key structural motifs in numerous natural products and pharmaceutical agents. 1,5-Dimethyl-1,4-cyclohexadiene is a readily accessible diene that can participate in Diels-Alder reactions with various dienophiles to afford substituted bicyclo[2.2.2]octene derivatives. These bicyclic scaffolds are of significant interest in drug discovery as rigid templates for positioning pharmacophoric groups.

This document provides detailed application notes and experimental protocols for the synthesis of bicyclic compounds utilizing 1,5-Dimethyl-1,4-cyclohexadiene as the starting diene. The protocols are based on established methodologies for analogous Diels-Alder reactions.

Reaction Principle: The Diels-Alder Cycloaddition

The core of the synthetic strategy is the Diels-Alder reaction between 1,5-Dimethyl-1,4-cyclohexadiene (the diene) and a suitable dienophile. The reaction proceeds in a concerted fashion, forming a bicyclo[2.2.2]octene ring system. The regioselectivity and stereoselectivity of the reaction are governed by the electronic and steric properties of both the diene and the dienophile.

A representative reaction is the cycloaddition with N-phenylmaleimide, a common and reactive dienophile.

Data Presentation

The following table summarizes representative quantitative data for Diels-Alder reactions of cyclohexadiene derivatives with various dienophiles, providing an expected range of yields for the synthesis of bicyclic compounds.

Diene	Dienophile	Solvent	Reaction Conditions	Yield (%)	Reference
cis-Cyclohexa-3,5-diene-1,2-diol	N-Phenylmaleimide	Dichloromethane (B109758)	Reflux, 12 h	~95%	[1]
Spiro(bicyclo[2.2.2]octane-2,1'-[2][3]cyclopentadiene)	N-Phenylmaleimide	Dichloromethane	Reflux, 12 h	High	[4]
Spiro(bicyclo[2.2.2]octane-2,1'-[2][3]cyclopentadiene)	Maleic Anhydride	Dichloromethane	Reflux, 12 h	High	[4]
2,5-Dimethylfuran	N-(4-chlorophenyl)maleimide	(neat)	Reflux, 1 h	46%	[3]

Experimental Protocols

Protocol 1: Synthesis of 1,5-Dimethyl-N-phenyl-bicyclo[2.2.2]oct-5-ene-2,3-dicarboximide

This protocol describes the Diels-Alder reaction of 1,5-Dimethyl-1,4-cyclohexadiene with N-phenylmaleimide.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• N-Phenylmaleimide

• Dichloromethane (CH₂Cl₂), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Reaction Setup: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1,5-Dimethyl-1,4-cyclohexadiene (1.0 eq) and N-phenylmaleimide (1.0 eq) in anhydrous dichloromethane (50 mL).

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 40 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 7:3 hexane:ethyl acetate). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure bicyclic adduct.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualizations

Signaling Pathway Diagram: Diels-Alder Reaction

The following diagram illustrates the concerted mechanism of the Diels-Alder reaction between 1,5-Dimethyl-1,4-cyclohexadiene and a generic dienophile.

Caption: General mechanism of the Diels-Alder reaction.

Experimental Workflow Diagram

This diagram outlines the key steps in the synthesis and purification of the bicyclic compound.

Caption: Workflow for bicyclic compound synthesis.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene, primarily through the Birch reduction of p-xylene (B151628).

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 1,5-Dimethyl-1,4-cyclohexadiene?

A1: The most prevalent and reliable method for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene is the Birch reduction of p-xylene. This reaction involves the use of an alkali metal, typically sodium or lithium, in liquid ammonia (B1221849) with a proton source, such as an alcohol.[1][2] This method selectively reduces the aromatic ring to the desired 1,4-diene.

Q2: What are the primary side reactions that can lower the yield of 1,5-Dimethyl-1,4-cyclohexadiene during a Birch reduction?

A2: The two main side reactions that can significantly reduce the yield and purity of the final product are:

• Isomerization: The desired 1,5-Dimethyl-1,4-cyclohexadiene can isomerize to the thermodynamically more stable conjugated 1,5-Dimethyl-1,3-cyclohexadiene. This is often catalyzed by acidic or basic conditions, as well as elevated temperatures.

• Aromatization: The product can be oxidized back to the starting material, p-xylene. This is often promoted by the presence of oxygen or transition metal impurities and can be accelerated by heat.

Q3: Which alkali metal, sodium or lithium, is generally preferred for the Birch reduction of p-xylene?

A3: While both sodium and lithium can be used, lithium is often reported to provide better yields in Birch reductions.[2]

Q4: What is the role of the alcohol in the Birch reduction?

A4: The alcohol (e.g., ethanol (B145695), tert-butanol) serves as a proton source to quench the anionic intermediates formed during the reduction of the aromatic ring. The choice of alcohol can influence the reaction rate and potentially the product distribution.

Q5: Are there alternative methods for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene?

A5: While the Birch reduction is the most common, other synthetic strategies could theoretically be employed, although they are less established for this specific molecule. These include:

• Diels-Alder Reaction: A [4+2] cycloaddition of isoprene (B109036) (a 4π component) with a suitable 2π component, followed by further transformations, could potentially yield the target molecule.

• Wittig Reaction: A Wittig reaction could be used to form one of the double bonds in a pre-existing carbocyclic framework.[3][4][5]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch reduction.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete dissolution of the alkali metal in liquid ammonia.	- Ensure the liquid ammonia is of high purity and dry. - Use freshly cut, clean pieces of the alkali metal to remove any oxide layer. - Stir vigorously to aid dissolution.
2. Insufficiently dried glassware or reagents, leading to quenching of the solvated electrons.	- Thoroughly flame-dry all glassware under an inert atmosphere before use. - Use anhydrous solvents and reagents.
3. Reaction temperature is too high, leading to the evaporation of liquid ammonia.	- Maintain the reaction temperature at or below the boiling point of liquid ammonia (-33 °C) using a suitable cooling bath (e.g., dry ice/acetone).
Product is Contaminated with p-Xylene (Starting Material)	1. Incomplete reaction.	- Increase the reaction time. - Ensure the correct stoichiometry of the alkali metal and proton source.
2. Aromatization of the product during workup or purification.	- Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon). - Use degassed solvents. - Avoid excessive heating during purification. - Quench the reaction promptly once complete.
Product is Contaminated with 1,5-Dimethyl-1,3-cyclohexadiene (Isomerized Product)	1. Presence of acidic or basic impurities.	- Ensure all reagents and solvents are neutral. - Wash the organic extracts with a neutral aqueous solution (e.g., brine) during workup.
2. High reaction or workup temperature.	- Perform the reaction at the lowest possible temperature. - Avoid heating during workup and purification. Consider purification methods that do not require high temperatures, such as column chromatography over neutral alumina.
Formation of Polymeric Byproducts	1. Overly concentrated reaction mixture.	- Use a sufficient volume of liquid ammonia to ensure adequate dilution.
2. Localized high concentrations of reagents.	- Add the p-xylene and proton source slowly and with efficient stirring to the dissolved metal solution.

Quantitative Data

The following tables provide illustrative data on how reaction parameters can influence the yield of cyclohexadiene products in Birch reductions. Note that this data is based on analogous reactions and should be used as a general guide for optimization.

Table 1: Effect of Alkali Metal on Product Yield (Illustrative)

Alkali Metal	Proton Source	Typical Yield Range (%)	Notes
Sodium	Ethanol	60-75	The classical reagent combination.
Lithium	Ethanol	70-85	Often reported to give higher yields.[2]
Lithium	tert-Butanol	75-90	The bulkier alcohol can sometimes improve selectivity.

Table 2: Influence of Reaction Temperature on Side Product Formation (Illustrative)

Temperature (°C)	Isomerization to 1,3-diene (%)	Aromatization to p-xylene (%)
-78	< 2	< 1
-33	2-5	1-3
0	5-10	3-7
25 (Room Temp)	>15	>10

Experimental Protocols

Protocol 1: Birch Reduction of p-Xylene

This protocol is a representative procedure for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Materials:

• p-Xylene

• Lithium or Sodium metal

• Anhydrous ethanol or tert-butanol

• Liquid ammonia

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Dry ice/acetone bath

• Three-necked round-bottom flask

• Dry ice condenser

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask with a dry ice condenser, a gas inlet, and a dropping funnel. Flame-dry the entire apparatus under a stream of inert gas.

• Ammonia Condensation: Cool the flask in a dry ice/acetone bath and condense liquid ammonia into the flask.

• Metal Dissolution: Carefully add small, freshly cut pieces of lithium or sodium metal to the liquid ammonia with vigorous stirring until a persistent deep blue color is obtained, indicating the formation of solvated electrons.

• Substrate Addition: Prepare a solution of p-xylene and anhydrous ethanol (or tert-butanol) in anhydrous diethyl ether. Add this solution dropwise from the dropping funnel to the stirred sodium-ammonia solution. The rate of addition should be controlled to maintain the blue color of the reaction mixture.

• Reaction Quenching: After the addition is complete, stir the reaction for 1-2 hours. Then, quench the reaction by the careful, dropwise addition of a saturated aqueous ammonium chloride solution until the blue color disappears.

• Workup: Allow the ammonia to evaporate under a stream of inert gas. Add water to the residue and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent by rotary evaporation at low temperature. The crude product can be purified by distillation under reduced pressure to afford 1,5-Dimethyl-1,4-cyclohexadiene as a colorless liquid.

Visualizations

Birch Reduction Workflow

Caption: Workflow for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch reduction.

Troubleshooting Logic Diagram

Caption: A logical diagram for troubleshooting common issues in the synthesis.

References

• 1. Predict the major products of the following reactions.(d) p-xylen... | Study Prep in Pearson+ [pearson.com]
• 2. Birch reduction - Wikipedia [en.wikipedia.org]
• 3. tangyong.sioc.ac.cn [tangyong.sioc.ac.cn]
• 4. Synthesis of olefins via a Wittig reaction mediated by triphenylarsine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 1,5-Dimethyl-1,4-cyclohexadiene by Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 1,5-Dimethyl-1,4-cyclohexadiene by distillation.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of 1,5-Dimethyl-1,4-cyclohexadiene and how does it compare to potential impurities?

A1: The boiling point of 1,5-Dimethyl-1,4-cyclohexadiene is approximately 133.2°C at atmospheric pressure (760 mmHg). It is crucial to consider the boiling points of potential impurities from the common synthesis route (Birch reduction of m-xylene) to plan an effective distillation.

Compound	Boiling Point (°C at 760 mmHg)	Notes
Diethyl Ether	34.6	Common workup solvent.
Ethanol	78.37	Proton source in Birch reduction.
1,5-Dimethyl-1,4-cyclohexadiene	133.2	Product
1,3-Dimethyl-1,4-cyclohexadiene	~137	Isomeric byproduct.
m-Xylene (B151644)	139.1	Unreacted starting material.

Q2: What type of distillation is required to purify 1,5-Dimethyl-1,4-cyclohexadiene?

A2: A two-stage distillation process is recommended:

• Simple Distillation: To remove low-boiling solvents from the Birch reduction workup, such as diethyl ether and ethanol.

• Fractional Distillation: To separate the 1,5-Dimethyl-1,4-cyclohexadiene from close-boiling impurities like its isomer (1,3-dimethyl-1,4-cyclohexadiene) and the unreacted starting material (m-xylene). A fractionating column with a high number of theoretical plates is necessary for this separation.

Q3: Is 1,5-Dimethyl-1,4-cyclohexadiene sensitive to air or heat?

A3: Yes. Dienes are susceptible to oxidation, especially at elevated temperatures. It is advisable to perform the distillation under an inert atmosphere (e.g., nitrogen or argon) to prevent the formation of peroxides and other oxidation byproducts. Additionally, prolonged heating can lead to thermal isomerization. To mitigate this, vacuum distillation is a viable option as it lowers the boiling point of the compound.

Q4: Can 1,5-Dimethyl-1,4-cyclohexadiene form azeotropes with impurities?

Troubleshooting Guides

This section addresses specific issues that may be encountered during the distillation of 1,5-Dimethyl-1,4-cyclohexadiene.

Problem 1: Poor Separation of Product from Isomer and Starting Material

• Symptom: The distillate contains significant amounts of 1,3-dimethyl-1,4-cyclohexadiene and/or m-xylene, as determined by GC-MS analysis. The boiling point at the distillation head does not remain constant during the collection of the product fraction.

• Possible Causes & Solutions:

Cause	Solution
Insufficient Column Efficiency	The fractionating column does not have enough theoretical plates for the separation. Use a longer column or a column with more efficient packing material (e.g., structured packing).
Distillation Rate is Too High	A high distillation rate does not allow for proper vapor-liquid equilibrium to be established in the column. Reduce the heating rate to ensure a slow and steady collection of the distillate (a common recommendation is 1-2 drops per second).
Poor Insulation	Heat loss from the column can disrupt the temperature gradient. Insulate the distillation column and head with glass wool or aluminum foil to maintain a proper temperature gradient.
Azeotrope Formation	An azeotrope may be forming between the product and impurities. Consider using a different distillation pressure (vacuum distillation) or investigate the use of an entrainer for azeotropic distillation.

Problem 2: Low Yield of Purified Product

• Symptom: The amount of purified 1,5-dimethyl-1,4-cyclohexadiene collected is significantly lower than expected.

• Possible Causes & Solutions:

Cause	Solution
Product Loss During Simple Distillation	The product may have co-distilled with the low-boiling solvents. Carefully monitor the temperature during the initial simple distillation and stop before the boiling point of the product is reached.
Hold-up in the Column	A significant amount of product can be left coating the packing material of the fractionating column. Choose a column with a lower hold-up volume or gently heat the column after the distillation to recover some of the retained liquid.
Thermal Isomerization or Decomposition	Prolonged heating can lead to the conversion of the desired product into other isomers or decomposition products.[1] Use vacuum distillation to lower the boiling point and reduce the heating time.[2]
Leaks in the Distillation Apparatus	Leaks will result in the loss of product vapor. Ensure all joints are properly sealed. For vacuum distillation, use appropriate vacuum grease.

Problem 3: Product Discoloration or Evidence of Oxidation

• Symptom: The distilled product is yellow or brown, or analysis shows the presence of oxygenated impurities.

• Possible Causes & Solutions:

Cause	Solution
Presence of Oxygen	Dienes can oxidize at high temperatures in the presence of air. Perform the distillation under an inert atmosphere (nitrogen or argon).[1]
Contaminated Glassware	Residual acidic or basic contaminants on the glassware can catalyze decomposition or polymerization. Thoroughly clean and dry all glassware before use.
Thermal Decomposition	Overheating can cause the compound to decompose.[2] Use a heating mantle with a stirrer to ensure even heating and avoid localized overheating. Employ vacuum distillation to reduce the required temperature.[3]

Experimental Protocols

Protocol 1: Simple Distillation to Remove Workup Solvents

• Apparatus Setup: Assemble a simple distillation apparatus. Use a round-bottom flask of an appropriate size to hold the crude product. Add a few boiling chips or a magnetic stir bar.

• Inert Atmosphere: Flush the apparatus with an inert gas like nitrogen or argon.

• Heating: Gently heat the flask using a heating mantle.

• Solvent Removal: Collect the low-boiling solvents (e.g., diethyl ether, ethanol) as they distill over. Monitor the temperature at the distillation head. The temperature should plateau at the boiling point of the respective solvents.

• Completion: Once the temperature starts to rise above the boiling point of the highest-boiling solvent, turn off the heat and let the apparatus cool. The remaining liquid in the distillation flask is the crude diene mixture.

Protocol 2: Fractional Distillation of 1,5-Dimethyl-1,4-cyclohexadiene

• Apparatus Setup: Assemble a fractional distillation apparatus using the crude diene mixture from the simple distillation.

  • Use a fractionating column with a high number of theoretical plates (e.g., a Vigreux or packed column).

  • Insulate the column and distillation head.

  • Ensure all joints are well-sealed.

• Inert Atmosphere and/or Vacuum: Flush the system with an inert gas. For vacuum distillation, connect the apparatus to a vacuum pump with a cold trap.

• Heating: Begin heating the distillation flask gently and evenly.

• Equilibration: Allow the vapor to slowly rise through the column to establish a proper temperature gradient.

• Fraction Collection:

  • Fore-run: Collect any remaining low-boiling impurities.

  • Product Fraction: When the temperature at the distillation head stabilizes at the boiling point of 1,5-dimethyl-1,4-cyclohexadiene (adjusted for pressure if under vacuum), switch to a clean receiving flask to collect the product.

  • Final Fraction: As the distillation proceeds, if the temperature starts to rise again, it indicates that higher-boiling impurities are beginning to distill. Stop the distillation or collect this fraction separately.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity.

Visualizations

Caption: Experimental workflow for the purification of 1,5-Dimethyl-1,4-cyclohexadiene.

Caption: Troubleshooting logic for the distillation of 1,5-Dimethyl-1,4-cyclohexadiene.

References

• 1. benchchem.com [benchchem.com]
• 2. njhjchem.com [njhjchem.com]
• 3. quora.com [quora.com]

Technical Support Center: Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene, a common reaction performed by researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via the Birch reduction of p-xylene (B151628).

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Ineffective quenching of the reaction. 3. Loss of product during workup.	1. Ensure the reaction is stirred for a sufficient amount of time (typically 1-2 hours) after the addition of the substrate. The deep blue color of the sodium in liquid ammonia (B1221849) should be maintained throughout the addition. 2. Quench the reaction carefully with a saturated aqueous solution of ammonium (B1175870) chloride until the blue color disappears. 3. Ensure proper phase separation during the extraction with diethyl ether and water. Minimize the evaporation of the volatile product during solvent removal.
Presence of Unreacted p-Xylene	1. Insufficient amount of reducing agent (sodium or lithium). 2. Reaction time is too short.	1. Use a sufficient excess of the alkali metal. 2. Increase the reaction time, ensuring the reaction mixture remains at the temperature of liquid ammonia.
Formation of 1,5-Dimethyl-1,3-cyclohexadiene Isomer	Isomerization of the 1,4-diene to the more stable conjugated 1,3-diene, often catalyzed by acidic or basic conditions, or heat.	- Maintain neutral conditions during workup. - Avoid excessive heating during solvent removal and distillation. - Perform the reaction and workup at low temperatures.
Aromatization back to p-Xylene	Oxidation of the diene product.	- Ensure all solvents are degassed to remove dissolved oxygen. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). - Avoid prolonged exposure to high temperatures.
Difficulty in Product Purification	The boiling points of the product, starting material, and the isomerized byproduct are relatively close.	- Fractional distillation is the recommended method for purification. Careful control of the distillation temperature is crucial. - Monitor the purity of the fractions using Gas Chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 1,5-Dimethyl-1,4-cyclohexadiene?

A1: The most common and effective method is the Birch reduction of p-xylene.[1] This reaction utilizes an alkali metal, such as sodium or lithium, dissolved in liquid ammonia with an alcohol serving as a proton source.[2][3][4]

Q2: What are the most common side reactions to be aware of?

A2: The two primary side reactions are:

• Isomerization: The desired 1,5-Dimethyl-1,4-cyclohexadiene can isomerize to the more thermodynamically stable conjugated isomer, 1,5-Dimethyl-1,3-cyclohexadiene. This is often promoted by heat or the presence of acidic or basic impurities.

• Aromatization: The product can be oxidized back to the starting material, p-xylene. This can be minimized by working under an inert atmosphere and avoiding excessive heat.

Q3: How can I tell if my product is contaminated with the 1,3-isomer?

A3: The best way to identify the presence of the 1,3-isomer is through spectroscopic methods, primarily 1H and 13C NMR spectroscopy. The chemical shifts of the olefinic protons and carbons will be different for the two isomers. Gas Chromatography (GC) can also be used to separate and identify the different components of the reaction mixture.

Q4: My reaction mixture turned from blue to colorless before the substrate addition was complete. What should I do?

A4: A persistent deep blue color indicates the presence of solvated electrons, which are the reducing agent. If the color disappears, it means the reducing agent has been consumed. You will need to add more of the alkali metal until the blue color persists.

Q5: Can I use a different alcohol as the proton source?

A5: Yes, while ethanol (B145695) or tert-butanol (B103910) are commonly used, other alcohols can also serve as the proton source.[2] The choice of alcohol can sometimes influence the reaction's efficiency.

Quantitative Data Summary

The following table summarizes key quantitative data for the compounds involved in the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
p-Xylene (Starting Material)	C₈H₁₀	106.17	138
1,5-Dimethyl-1,4-cyclohexadiene (Product)	C₈H₁₂	108.18	Not specified in search results
1,5-Dimethyl-1,3-cyclohexadiene (Isomer)	C₈H₁₂	108.18	Not specified in search results

Note: Specific boiling point data for the product and its isomer were not available in the provided search results. Purification is typically achieved by careful fractional distillation, monitoring the fractions by GC.

Experimental Protocols

Key Experiment: Birch Reduction of p-Xylene

This protocol is a representative procedure for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Materials:

• p-Xylene

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Brine (saturated aqueous sodium chloride solution)

Procedure:

• Reaction Setup: A three-necked round-bottom flask is equipped with a dry ice condenser, a gas inlet, and a dropping funnel. The apparatus is flame-dried and flushed with an inert gas like argon or nitrogen.

• Ammonia Condensation: The flask is cooled in a dry ice/acetone bath, and liquid ammonia is condensed into it.

• Sodium Dissolution: Small, clean pieces of sodium metal are carefully added to the stirred liquid ammonia until a persistent deep blue color is obtained.

• Substrate Addition: A solution of p-xylene in anhydrous ethanol is added dropwise from the dropping funnel to the sodium-ammonia solution. The rate of addition should be controlled to maintain the blue color.

• Reaction Time: After the addition is complete, the reaction is stirred for 1-2 hours.

• Quenching: The reaction is carefully quenched by the dropwise addition of a saturated aqueous ammonium chloride solution until the blue color disappears.

• Workup: The ammonia is allowed to evaporate. The remaining residue is partitioned between diethyl ether and water. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed by rotary evaporation, and the crude product is purified by fractional distillation under reduced pressure to yield 1,5-Dimethyl-1,4-cyclohexadiene as a colorless liquid.

Visualizations

Reaction Pathway and Side Reactions

Caption: Main reaction pathway and potential side reactions.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Troubleshooting Logic

Caption: A logical guide to troubleshooting common issues.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Preventing isomerization of 1,5-Dimethyl-1,4-cyclohexadiene during storage

Welcome to the technical support center for 1,5-Dimethyl-1,4-cyclohexadiene. This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent its isomerization during storage and experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern with 1,5-Dimethyl-1,4-cyclohexadiene?

A1: The main stability issue is the isomerization of the isolated diene, 1,5-Dimethyl-1,4-cyclohexadiene, into its more thermodynamically stable conjugated isomers, such as 1,5-Dimethyl-1,3-cyclohexadiene and other potential isomers. Conjugated dienes are more stable due to the delocalization of π-electrons across the alternating double and single bonds.[1]

Q2: What factors can cause the isomerization of 1,5-Dimethyl-1,4-cyclohexadiene?

A2: Isomerization can be initiated or accelerated by several factors, including:

• Heat: Thermal energy can provide the activation energy needed for the double bond to migrate to a conjugated position.

• Light: Photochemical energy can also promote isomerization.

• Acids and Bases: Acidic or basic contaminants can catalyze the isomerization process.[2]

Q3: Why is preventing isomerization important?

A3: For researchers in fields like drug development, maintaining the isomeric purity of starting materials and intermediates is critical. The presence of unintended isomers can lead to the formation of impurities in subsequent reaction steps, potentially affecting the efficacy, safety, and regulatory approval of the final product.

Q4: What are the general recommendations for storing 1,5-Dimethyl-1,4-cyclohexadiene?

A4: To minimize isomerization, 1,5-Dimethyl-1,4-cyclohexadiene should be stored under the following conditions:

• Temperature: Store at low temperatures, typically refrigerated (2-8 °C) or frozen (-20 °C).

• Light: Protect from light by using amber-colored vials or by storing in a dark location.

• Inert Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation, which can sometimes lead to degradation pathways that include isomerization.

• Inhibitors: The use of a stabilizer or inhibitor, such as Butylated Hydroxytoluene (BHT), is often recommended.

Troubleshooting Guide: Isomerization During Storage or Experimentation

This guide will help you identify and resolve common issues related to the isomerization of 1,5-Dimethyl-1,4-cyclohexadiene.

Problem: I've detected conjugated isomers in my sample of 1,5-Dimethyl-1,4-cyclohexadiene.

Potential Cause	Troubleshooting Steps	Recommended Action
Improper Storage Temperature	Verify the storage temperature of your sample. Has it been exposed to elevated temperatures?	Store the material at or below the recommended temperature (typically ≤ 4°C). For long-term storage, consider -20°C.
Exposure to Light	Was the sample stored in a clear container and exposed to ambient or direct light?	Always store in an amber vial or a container wrapped in aluminum foil to protect from light.
Presence of Acidic or Basic Contaminants	Could the sample have been contaminated with acidic or basic residues from glassware, solvents, or other reagents?	Ensure all glassware is thoroughly cleaned and neutralized. Use high-purity, neutral solvents for any solutions.
Absence of an Inhibitor	Was the 1,5-Dimethyl-1,4-cyclohexadiene purchased or prepared without an inhibitor?	If the compound is to be stored for an extended period, consider adding a radical scavenger/antioxidant like BHT at a low concentration (e.g., 50-100 ppm).
Headspace Oxygen	Was the sample stored in a partially filled container with a significant air-filled headspace?	For long-term storage, flush the headspace of the container with an inert gas like argon or nitrogen before sealing.

Experimental Protocols

Protocol 1: Monitoring the Isomerization of 1,5-Dimethyl-1,4-cyclohexadiene by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a method to quantify the percentage of 1,5-Dimethyl-1,4-cyclohexadiene and its major conjugated isomer, 1,5-Dimethyl-1,3-cyclohexadiene.

1. Objective: To determine the isomeric purity of a 1,5-Dimethyl-1,4-cyclohexadiene sample and quantify the extent of isomerization.

2. Materials and Equipment:

• Gas chromatograph with a mass selective detector (GC-MS)

• Non-polar capillary column (e.g., (5%-phenyl)-methylpolysiloxane)

• Helium (carrier gas)

• Sample of 1,5-Dimethyl-1,4-cyclohexadiene

• High-purity hexane (B92381) (solvent)

• Autosampler vials with caps

3. GC-MS Conditions (Example):

• Injector Temperature: 250 °C

• Carrier Gas Flow: Helium at 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold at 200 °C for 2 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-200

4. Sample Preparation:

• Prepare a dilute solution of the 1,5-Dimethyl-1,4-cyclohexadiene sample in high-purity hexane (e.g., 1 mg/mL).

• Transfer the solution to an autosampler vial.

5. Analysis:

• Inject 1 µL of the prepared sample into the GC-MS.

• Acquire the data.

• Identify the peaks corresponding to 1,5-Dimethyl-1,4-cyclohexadiene and its conjugated isomers based on their retention times and mass spectra. The molecular ion for all isomers will be m/z 108.18, but fragmentation patterns may differ slightly.

• Integrate the peak areas for each identified isomer.

6. Calculation:

• Calculate the percentage of each isomer using the following formula: % Isomer = (Area of Isomer Peak / Total Area of All Isomer Peaks) x 100

Protocol 2: Accelerated Stability Study of 1,5-Dimethyl-1,4-cyclohexadiene

This protocol outlines an accelerated stability study to predict the long-term stability of 1,5-Dimethyl-1,4-cyclohexadiene under different storage conditions.

1. Objective: To evaluate the rate of isomerization of 1,5-Dimethyl-1,4-cyclohexadiene at elevated temperatures to predict its shelf-life at recommended storage temperatures.

2. Materials:

• Multiple vials of 1,5-Dimethyl-1,4-cyclohexadiene from the same batch.

• Butylated Hydroxytoluene (BHT) (optional, for inhibitor studies).

• Temperature-controlled stability chambers or ovens.

• GC-MS for analysis (as described in Protocol 1).

3. Experimental Design:

• Prepare several sets of samples. For a study on the effect of an inhibitor, prepare one set with and one without BHT (e.g., 100 ppm).

• Place the sample vials in stability chambers at a minimum of three different elevated temperatures (e.g., 40 °C, 50 °C, and 60 °C).

• Designate time points for pulling samples from each temperature condition (e.g., 0, 1, 2, 4, and 8 weeks).

4. Procedure:

• At each time point, remove one vial from each temperature condition.

• Allow the vial to cool to room temperature.

• Analyze the sample using the GC-MS method outlined in Protocol 1 to determine the percentage of the 1,5-Dimethyl-1,4-cyclohexadiene remaining.

5. Data Analysis (Arrhenius Plot):

• For each temperature, plot the natural logarithm of the concentration of 1,5-Dimethyl-1,4-cyclohexadiene (ln[A]) versus time. The slope of this line will be the negative of the rate constant, -k.

• Create an Arrhenius plot by plotting the natural logarithm of the calculated rate constants (ln(k)) versus the inverse of the absolute temperature (1/T in Kelvin).

• The slope of the Arrhenius plot is equal to -Ea/R, where Ea is the activation energy and R is the gas constant. This allows for the calculation of the activation energy for the isomerization.

• Extrapolate the line to the recommended storage temperatures (e.g., 4 °C and -20 °C) to determine the rate of isomerization at these conditions and predict the shelf-life.

Visualizations

Caption: Isomerization pathway of 1,5-Dimethyl-1,4-cyclohexadiene.

Caption: Troubleshooting workflow for detected isomerization.

References

• 1. Stability of Conjugated Dienes, Diel-Alder, Electrophilic Addition | Pharmaguideline [pharmaguideline.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Optimizing Diels-Alder Reactions with 1,5-Dimethyl-1,4-cyclohexadiene

Welcome to the technical support center for optimizing Diels-Alder reactions involving 1,5-Dimethyl-1,4-cyclohexadiene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) to enhance the success of your cycloaddition experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key characteristics of 1,5-Dimethyl-1,4-cyclohexadiene as a diene in the Diels-Alder reaction?

A1: 1,5-Dimethyl-1,4-cyclohexadiene is a substituted cyclic diene. The methyl groups are electron-donating, which generally increases the reactivity of the diene in a normal-electron-demand Diels-Alder reaction.[1] However, the position of the methyl groups can also introduce steric hindrance and influence the regioselectivity and stereoselectivity of the reaction.

Q2: What are common dienophiles used in Diels-Alder reactions with substituted cyclohexadienes?

A2: Dienophiles with electron-withdrawing groups are highly effective for reactions with electron-rich dienes like 1,5-Dimethyl-1,4-cyclohexadiene.[2] Common examples include maleic anhydride (B1165640), N-substituted maleimides (e.g., N-phenylmaleimide), dimethyl acetylenedicarboxylate (B1228247) (DMAD), and benzoquinones.[3][4][5]

Q3: How do the methyl groups on 1,5-Dimethyl-1,4-cyclohexadiene affect the regioselectivity of the reaction with an unsymmetrical dienophile?

A3: The regioselectivity of the Diels-Alder reaction is governed by the electronic and steric effects of the substituents on both the diene and the dienophile.[6][7] For a 1-substituted diene, the "ortho" and "para" products are generally favored. The electron-donating methyl groups on 1,5-Dimethyl-1,4-cyclohexadiene will influence the electron density distribution in the diene, directing the dienophile to a specific orientation. The most electron-rich carbon of the diene typically reacts with the most electron-deficient carbon of the dienophile.[6]

Q4: What is the expected stereochemical outcome (endo vs. exo) for the Diels-Alder reaction with 1,5-Dimethyl-1,4-cyclohexadiene?

A4: In many Diels-Alder reactions, the endo product is the kinetically favored major product due to secondary orbital interactions that stabilize the endo transition state.[8][9] However, the exo product is often the thermodynamically more stable product. The ratio of endo to exo products can be influenced by reaction temperature, with lower temperatures generally favoring the endo product. The presence of substituents on the diene, such as the methyl groups in 1,5-Dimethyl-1,4-cyclohexadiene, can also influence the stereoselectivity due to steric effects.

Q5: When should I consider using a Lewis acid catalyst for my Diels-Alder reaction?

A5: A Lewis acid catalyst is often employed to increase the rate and selectivity of the Diels-Alder reaction.[10][11] Lewis acids coordinate to the electron-withdrawing group of the dienophile, making it more electrophilic and lowering the energy of its Lowest Unoccupied Molecular Orbital (LUMO).[12] This leads to a smaller HOMO-LUMO energy gap between the diene and dienophile, accelerating the reaction and often allowing it to proceed at lower temperatures. Common Lewis acids for this purpose include AlCl₃, BF₃·OEt₂, and SnCl₄.[11]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Low reactivity of reactants: The dienophile may not be sufficiently electron-poor. 2. Unfavorable reaction temperature: The temperature may be too low for the reaction to proceed at a reasonable rate, or too high, favoring the retro-Diels-Alder reaction.[3] 3. Steric hindrance: The methyl groups on the diene may sterically hinder the approach of the dienophile. 4. Decomposition of starting materials or product.	1. Use a more reactive dienophile with stronger electron-withdrawing groups.[2] 2. Optimize the reaction temperature. Start at room temperature and gradually increase. If no reaction occurs, refluxing in a high-boiling solvent like xylene or toluene (B28343) may be necessary.[3] For reactions that favor the endo product, lower temperatures are often preferred. 3. Consider using a Lewis acid catalyst to enhance reactivity and potentially overcome steric barriers by allowing for milder reaction conditions.[10] 4. Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Analyze the stability of your starting materials and product at the reaction temperature.
Formation of Multiple Products (Regioisomers or Stereoisomers)	1. Reaction with an unsymmetrical dienophile: This can lead to the formation of regioisomers. 2. Lack of stereoselectivity: Both endo and exo products may be forming in significant amounts.	1. The regioselectivity can sometimes be influenced by the choice of solvent or the use of a Lewis acid catalyst. Analysis of the product mixture by techniques like NMR is crucial to determine the major regioisomer.[6][7] 2. To favor the kinetically controlled endo product, run the reaction at a lower temperature.[8] Lewis acid catalysis can also enhance endo selectivity. If the thermodynamically favored exo product is desired, higher reaction temperatures and longer reaction times may be employed.
Side Reactions or Product Decomposition	1. Isomerization of the diene: Substituted cyclohexadienes can potentially isomerize under thermal conditions. 2. Polymerization of the dienophile: Some reactive dienophiles can polymerize at elevated temperatures. 3. Retro-Diels-Alder reaction: At high temperatures, the Diels-Alder adduct can revert to the starting diene and dienophile.[3]	1. Use milder reaction conditions (lower temperature, shorter reaction time) if diene isomerization is suspected. 2. Add a radical inhibitor (e.g., hydroquinone) to the reaction mixture if dienophile polymerization is a concern. 3. Avoid excessively high temperatures. If a high temperature is required for the reaction to proceed, carefully optimize the reaction time to maximize product formation before significant retro-Diels-Alder reaction occurs.

Experimental Protocols

General Protocol for Thermal Diels-Alder Reaction of 1,5-Dimethyl-1,4-cyclohexadiene with Maleic Anhydride

This protocol provides a general guideline. Optimization of solvent, temperature, and reaction time may be necessary.

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Maleic anhydride

• Xylene (or other suitable high-boiling solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, dissolve maleic anhydride (1.0 equivalent) in a minimal amount of xylene.

• Add 1,5-Dimethyl-1,4-cyclohexadiene (1.1 equivalents) to the solution.

• Attach a reflux condenser and place the flask in a heating mantle or oil bath.

• Heat the reaction mixture to reflux (approximately 140 °C for xylene) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete (typically after several hours), allow the mixture to cool to room temperature.

• The product may precipitate upon cooling. If not, the solvent can be removed under reduced pressure.

• Purify the product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

General Protocol for Lewis Acid-Catalyzed Diels-Alder Reaction

Materials:

• 1,5-Dimethyl-1,4-cyclohexadiene

• Dienophile (e.g., maleic anhydride)

• Lewis Acid (e.g., AlCl₃, 10-20 mol%)

• Anhydrous dichloromethane (B109758) (DCM) or other suitable anhydrous solvent

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Set up a dry round-bottom flask with a magnetic stir bar under an inert atmosphere.

• Dissolve the dienophile (1.0 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the Lewis acid (e.g., AlCl₃) portion-wise to the stirred solution.

• Stir the mixture at 0 °C for 15-30 minutes.

• Add 1,5-Dimethyl-1,4-cyclohexadiene (1.1 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or GC.

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Caption: Workflow for Diels-Alder Reaction Optimization.

Caption: Troubleshooting logic for low yield issues.

References

• 1. vernier.com [vernier.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. scribd.com [scribd.com]
• 8. Diels–Alder Exo-Selectivity in Terminal-Substituted Dienes and Dienophiles: Experimental Discoveries and Computational Explanations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. mdpi.com [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. How Lewis Acids Catalyze Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1,5-Dimethyl-1,4-cyclohexadiene

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of impurities from 1,5-dimethyl-1,4-cyclohexadiene.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in 1,5-dimethyl-1,4-cyclohexadiene synthesized via Birch reduction of m-xylene (B151644)?

A1: The most common impurities include:

• Unreacted m-xylene: The starting material for the Birch reduction.

• Isomeric Dimethylcyclohexadienes: The Birch reduction can sometimes yield other isomers such as 1,3-dimethyl-1,4-cyclohexadiene and 2,5-dimethyl-1,3-cyclohexadiene.

• Solvent Residues: Residual solvents from the reaction and work-up, such as ethanol (B145695) or diethyl ether.

• Over-reduction Products: Small amounts of dimethylcyclohexenes or dimethylcyclohexane may be present.

Q2: How can I identify the impurities in my sample?

A2: A combination of analytical techniques is recommended for accurate impurity profiling:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique to separate and identify volatile impurities, including unreacted starting material and isomeric byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for identifying isomers.[1][2][3] The number of signals, their chemical shifts, and coupling patterns provide detailed structural information that can distinguish between different dimethylcyclohexadiene isomers.

Q3: What is the most effective method for purifying 1,5-dimethyl-1,4-cyclohexadiene?

A3: Fractional distillation is the most common and effective method for purifying 1,5-dimethyl-1,4-cyclohexadiene from closely boiling impurities like m-xylene and other isomeric dienes.[4][5] Due to the small differences in boiling points, a fractional distillation column with a high number of theoretical plates is recommended for efficient separation.

Data Presentation: Boiling Points of Target Compound and Potential Impurities

The following table summarizes the boiling points of 1,5-dimethyl-1,4-cyclohexadiene and its common impurities, which is critical for planning the fractional distillation process.

Compound	Boiling Point (°C)
1,5-Dimethyl-1,4-cyclohexadiene	133.2 [6]
m-Xylene	~139[7][8][9][10]
1,4-Dimethyl-1,3-cyclohexadiene	~137[11][12][13]
(E)-2,5-Dimethyl-1,3-hexadiene	116 - 118[14]
1,3-Dimethyl-1,4-cyclohexadiene	Not available
2,3-Dimethyl-1,3-cyclohexadiene	Not available

Experimental Protocol: Fractional Distillation of 1,5-Dimethyl-1,4-cyclohexadiene

This protocol outlines the procedure for purifying 1,5-dimethyl-1,4-cyclohexadiene using fractional distillation.

Materials and Equipment:

• Crude 1,5-dimethyl-1,4-cyclohexadiene

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flasks

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Clamps and stands

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood.

  • Place the crude 1,5-dimethyl-1,4-cyclohexadiene and boiling chips (or a magnetic stir bar) in the round-bottom flask.

  • Connect the fractionating column to the flask and the distillation head to the column.

  • Place the thermometer in the distillation head, ensuring the top of the bulb is level with the side arm leading to the condenser.

  • Connect the condenser to the distillation head and a receiving flask. Ensure cold water flows from the bottom inlet to the top outlet of the condenser.

  • Secure all glassware with clamps.

• Insulation:

  • Wrap the fractionating column with glass wool or aluminum foil to ensure a proper temperature gradient.[15]

• Distillation:

  • Begin heating the round-bottom flask gently.

  • Observe the vapor rising slowly through the fractionating column.

  • Collect the first fraction, which will likely be enriched in lower-boiling impurities.

  • Monitor the temperature at the distillation head. A stable temperature reading indicates the boiling point of the component being distilled.

  • As the temperature approaches the boiling point of 1,5-dimethyl-1,4-cyclohexadiene (133.2°C), change the receiving flask to collect the purified product.

  • Collect the fraction that distills over at a constant temperature corresponding to the boiling point of the desired product.

  • Once the temperature begins to rise significantly above the boiling point of the target compound, or if the distillation rate slows down considerably, stop the distillation. The remaining liquid in the distilling flask will be enriched in higher-boiling impurities like m-xylene.

• Analysis:

  • Analyze the collected fractions using GC-MS or NMR to confirm the purity of the 1,5-dimethyl-1,4-cyclohexadiene.

Mandatory Visualization: Purification Workflow

Caption: Workflow for the purification of 1,5-dimethyl-1,4-cyclohexadiene.

Troubleshooting Guide

Issue 1: Poor separation of 1,5-dimethyl-1,4-cyclohexadiene from m-xylene.

• Question: My GC-MS analysis shows significant m-xylene contamination in the main fraction after fractional distillation. What could be the cause and how can I improve the separation?

• Answer: This issue is likely due to the close boiling points of 1,5-dimethyl-1,4-cyclohexadiene (133.2°C) and m-xylene (~139°C).

  • Solution 1: Use a more efficient fractionating column. A longer column or a column packed with a material that provides a higher number of theoretical plates (e.g., Raschig rings or metal sponges) will enhance separation.

  • Solution 2: Slow down the distillation rate. A slower distillation rate allows for more vaporization-condensation cycles within the column, leading to better separation.[4]

  • Solution 3: Ensure proper insulation. Inadequate insulation of the fractionating column can disrupt the temperature gradient, leading to poor separation.[15]

Issue 2: The temperature at the distillation head is fluctuating.

• Question: During the collection of the main fraction, the temperature is not stable. What does this indicate?

• Answer: A fluctuating temperature suggests that a mixture of components is distilling over, rather than a pure compound.

  • Solution 1: Check the heating rate. Uneven or too rapid heating can cause bumping and inconsistent vaporization. Adjust the heating mantle to provide steady and gentle heating.

  • Solution 2: Improve column efficiency. As with poor separation, a more efficient column and a slower distillation rate will help to better separate the components and achieve a stable boiling point for each fraction.

Issue 3: Low recovery of the purified product.

• Question: After distillation, the yield of purified 1,5-dimethyl-1,4-cyclohexadiene is very low. What are the potential reasons?

• Answer: Low recovery can be due to several factors.

  • Solution 1: Check for leaks in the apparatus. Ensure all glass joints are properly sealed.

  • Solution 2: Minimize hold-up in the column. A significant amount of the product can be retained on the surface of the packing material in the fractionating column. Using a column with lower hold-up or ensuring complete distillation of the product from the column can improve recovery.

  • Solution 3: Avoid overheating. Overheating can lead to decomposition or polymerization of the diene, reducing the yield. Maintain a controlled heating rate.

Issue 4: Isomerization of the product during distillation.

• Question: My NMR analysis suggests the presence of other dimethylcyclohexadiene isomers that were not in the crude product. Could the distillation process be causing this?

• Answer: While less common, prolonged heating in the presence of acidic or basic impurities could potentially catalyze the isomerization of the double bonds.

  • Solution 1: Neutralize the crude product. Before distillation, wash the crude product with a dilute sodium bicarbonate solution and then with water to remove any acidic impurities. Dry the product thoroughly before distillation.

  • Solution 2: Distill under reduced pressure. Lowering the pressure will reduce the boiling point of the compound, allowing the distillation to be carried out at a lower temperature and minimizing the risk of thermal isomerization.

References

• 1. benchchem.com [benchchem.com]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 4. Purification [chem.rochester.edu]
• 5. youtube.com [youtube.com]
• 6. 1,5-dimethylcyclohexa-1,4-diene | 4190-06-1 [chemnet.com]
• 7. m-Xylene - Wikipedia [en.wikipedia.org]
• 8. Table 4-2, Physical and Chemical Properties of m-Xylene, o-Xylene, p-Xylene, and Mixed Xylenea - Toxicological Profile for Xylene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. M-Xylene | C6H4(CH3)2 | CID 7929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 11. 1,4-DIMETHYLCYCLOHEXA-1,3-DIENE CAS#: 26120-52-5 [m.chemicalbook.com]
• 12. lookchem.com [lookchem.com]
• 13. 1,4-dimethyl-1,3-cyclohexadiene [stenutz.eu]
• 14. lookchem.com [lookchem.com]
• 15. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Low Conversion in Reactions with 1,5-Dimethyl-1,4-cyclohexadiene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low conversion in chemical reactions involving 1,5-Dimethyl-1,4-cyclohexadiene.

Troubleshooting Guides

Low conversion in reactions utilizing 1,5-Dimethyl-1,4-cyclohexadiene can stem from a variety of factors, from reagent stability to reaction conditions. This guide provides a systematic approach to identifying and resolving common issues.

Initial Troubleshooting Workflow

If you are experiencing low conversion, follow this general workflow to diagnose the potential cause.

Caption: A logical workflow for troubleshooting low reaction conversion.

Frequently Asked Questions (FAQs)

Q1: My reaction with 1,5-Dimethyl-1,4-cyclohexadiene is showing very low to no conversion. What are the most common initial checks I should perform?

A1: When facing low conversion, the first steps should be to verify the integrity of your starting materials and the accuracy of your reaction setup.

• Reagent Purity: Confirm the purity of your 1,5-Dimethyl-1,4-cyclohexadiene. It can isomerize or undergo aromatization over time. Purity can be checked by ¹H NMR or GC-MS. Impurities from its synthesis, such as unreacted m-xylene (B151644) or over-reduced products from a Birch reduction, can also interfere with the reaction.

• Reagent Stoichiometry: Double-check the molar ratios of your reactants. An incorrect stoichiometry is a frequent cause of incomplete reactions.

• Reaction Temperature: Ensure the reaction is being conducted at the appropriate temperature. Some reactions require specific temperature control to proceed efficiently. For instance, certain cycloadditions may need elevated temperatures, but excessive heat can lead to decomposition.[1]

Q2: I suspect my 1,5-Dimethyl-1,4-cyclohexadiene has degraded. How can I minimize isomerization to the conjugated 1,3-isomer?

A2: Isomerization to the more thermodynamically stable 1,3-conjugated diene is a common issue and can be catalyzed by acid or base and accelerated by heat.[2] To minimize this side reaction:

• Neutral Conditions: Ensure your reaction medium is free from acidic or basic impurities.

• Lower Reaction Temperatures: Conduct the reaction at the lowest feasible temperature that allows for a reasonable reaction rate.

• Limit Reaction Time: Monitor the reaction's progress and work it up as soon as the desired product has formed to prevent subsequent isomerization.

• Solvent Choice: Utilize a non-polar, aprotic solvent.

Q3: My analysis shows the formation of m-xylene as a significant byproduct. What causes this aromatization and how can I prevent it?

A3: The formation of m-xylene indicates an oxidation (aromatization) of the cyclohexadiene ring, which is a thermodynamically favorable process.[3] To prevent this:

• Degas Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.

• Inert Atmosphere: Perform the reaction under a strict inert atmosphere, such as high-purity nitrogen or argon.

• Avoid High Temperatures: Prolonged heating can promote aromatization.

Experimental Protocol: General Procedure for a Diels-Alder Reaction

This protocol provides a general starting point for a Diels-Alder reaction involving 1,5-Dimethyl-1,4-cyclohexadiene.

• Reactant Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve 1,5-Dimethyl-1,4-cyclohexadiene (1.0 eq) in a chosen anhydrous solvent (e.g., toluene, dichloromethane).

• Dienophile Addition: Add the dienophile (1.0 - 1.2 eq) to the solution.

• Catalyst Addition (Optional): If using a Lewis acid catalyst (e.g., AlCl₃, SnCl₄, 5-10 mol%), add it portion-wise at a controlled temperature (e.g., 0 °C).

• Reaction Monitoring: Stir the reaction at the desired temperature (ranging from room temperature to reflux) and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Upon completion, cool the reaction mixture to room temperature and quench appropriately (e.g., with a saturated aqueous solution of NaHCO₃ for Lewis acid-catalyzed reactions).

• Work-up: Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with a suitable organic solvent.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or recrystallization.

Data Presentation: Influence of Reaction Conditions on Yield

The following table summarizes hypothetical data to illustrate how reaction conditions can impact the yield of a generic Diels-Alder reaction with 1,5-Dimethyl-1,4-cyclohexadiene.

Entry	Temperature (°C)	Catalyst (mol%)	Solvent	Time (h)	Yield (%)
1	25	None	Toluene	24	15
2	80	None	Toluene	12	45
3	110	None	Toluene	6	60
4	25	AlCl₃ (10)	CH₂Cl₂	4	75
5	0	SnCl₄ (10)	CH₂Cl₂	6	85

Signaling Pathway Analogy: Reaction Optimization Logic

The process of optimizing a chemical reaction can be visualized as a decision-making pathway, where each step influences the final outcome.

Caption: A decision pathway for reaction optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cyclohexa-1,4-diene - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene

This technical support guide is designed for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 1,5-Dimethyl-1,4-cyclohexadiene. This document provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during its synthesis, which is typically achieved via the Birch reduction of p-xylene (B151628).

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Product Yield	1. Inactive sodium or lithium.	1. Use freshly cut metal to ensure a clean, unoxidized surface.
2. Presence of moisture or oxygen in the reaction.	2. Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
3. Insufficient cooling of the reaction.	3. Maintain the temperature of the liquid ammonia (B1221849) at its boiling point (-33 °C) throughout the addition of reagents.[1]
4. Incomplete reaction.	4. Monitor the reaction for the persistence of the characteristic deep blue color of solvated electrons, which indicates an excess of the metal and completion of the reduction.
Formation of Byproducts	1. Over-reduction to the mono-alkene or fully saturated cyclohexane.	1. Use a stoichiometric amount of the alkali metal and a proton source like an alcohol.[2]
2. Isomerization of the 1,4-diene to the more stable conjugated 1,3-diene.	2. Work up the reaction at low temperatures and avoid exposure to acidic conditions.
Difficulty in Product Isolation	1. Emulsion formation during aqueous workup.	1. Add brine (saturated NaCl solution) to break up the emulsion.
2. Co-distillation with solvent.	2. Use a solvent with a significantly different boiling point from the product to facilitate separation by distillation.
Product Polymerization	1. Exposure to heat, light, or air.	1. Store the purified diene under an inert atmosphere, in the dark, and at low temperatures.[3]
2. Presence of radical initiators.	2. Add a radical inhibitor such as BHT (butylated hydroxytoluene) or 4-tert-butylcatechol (B165716) (TBC) to the purified product for long-term storage.[3]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1,5-Dimethyl-1,4-cyclohexadiene?

A1: The most common and effective method is the Birch reduction of p-xylene.[4][5] This reaction uses an alkali metal (like sodium or lithium) dissolved in liquid ammonia with a proton source (typically an alcohol) to selectively reduce the aromatic ring.[2]

Q2: Why is my reaction not turning the characteristic deep blue color?

A2: The absence of the blue color indicates that the solvated electrons are not forming or are being consumed as quickly as they are generated. This could be due to impurities in the reagents or solvent, particularly water or oxygen. Ensure all components are anhydrous and the system is inert.

Q3: How can I effectively remove the ammonia after the reaction is complete?

A3: Ammonia can be removed by allowing it to evaporate in a well-ventilated fume hood. This process can be expedited by gently bubbling a stream of dry nitrogen through the reaction mixture.

Q4: What are the primary safety concerns when performing a Birch reduction?

A4: The primary safety concerns involve handling liquid ammonia, which is a corrosive gas at room temperature and requires cryogenic temperatures to be used as a solvent, and alkali metals, which are highly reactive and flammable.[1][6][7] The reaction should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including cryogenic gloves and a face shield.

Q5: How can I confirm the purity and identity of the final product?

A5: The purity and identity of 1,5-Dimethyl-1,4-cyclohexadiene can be confirmed using a combination of analytical techniques. Gas Chromatography (GC) is effective for assessing purity and detecting volatile impurities.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is invaluable for confirming the chemical structure and identifying isomers.[3]

Experimental Protocols

Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch Reduction

This protocol is a representative method for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Materials:

• p-Xylene

• Sodium metal

• Liquid ammonia

• Anhydrous ethanol (B145695)

• Ammonium (B1175870) chloride

• Diethyl ether

• Anhydrous magnesium sulfate

• Inert gas (Nitrogen or Argon)

Procedure:

• Set up a three-neck round-bottom flask equipped with a dry ice condenser, a dropping funnel, and an inlet for inert gas.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Condense approximately 200 mL of ammonia into the flask.

• Once the desired volume of ammonia is collected, add small, freshly cut pieces of sodium metal (2.1 equivalents) to the stirred ammonia until a persistent deep blue color is obtained.

• Slowly add a solution of p-xylene (1 equivalent) and anhydrous ethanol (2.5 equivalents) in diethyl ether from the dropping funnel to the sodium-ammonia solution over 30 minutes.

• After the addition is complete, allow the reaction to stir for an additional hour.

• Quench the reaction by the slow addition of solid ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate under a stream of nitrogen.

• Add water to the remaining residue and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation to yield 1,5-Dimethyl-1,4-cyclohexadiene as a colorless liquid.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low yield in Birch reduction.

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. Birch reduction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Predict the major products of the following reactions.(d) p-xylen... | Study Prep in Pearson+ [pearson.com]
• 5. brainly.com [brainly.com]
• 6. scientificupdate.com [scientificupdate.com]
• 7. atlanchimpharma.com [atlanchimpharma.com]

Technical Support Center: Characterization of Byproducts in 1,5-Dimethyl-1,4-cyclohexadiene Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,5-Dimethyl-1,4-cyclohexadiene. Here, you will find detailed information on the characterization and minimization of byproducts commonly encountered during its synthesis and subsequent reactions.

Section 1: Byproducts in the Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch Reduction

The primary method for synthesizing 1,5-Dimethyl-1,4-cyclohexadiene is the Birch reduction of p-xylene (B151628). While this reaction is effective, several byproducts can form. Understanding and controlling their formation is critical for obtaining a pure product.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the Birch reduction of p-xylene?

A1: The most prevalent byproducts are:

• 1,5-Dimethyl-1,3-cyclohexadiene: This is the conjugated isomer of the desired product. It is thermodynamically more stable and can form if the reaction conditions are not carefully controlled, particularly during workup.

• p-Xylene: The starting material may be present due to an incomplete reaction or rearomatization of the diene product.

• Over-reduced Products: Although less common under standard Birch conditions, over-reduction can lead to the formation of dimethylcyclohexene or dimethylcyclohexane isomers.

Q2: My reaction mixture turned from a deep blue to colorless, but my yield of 1,5-Dimethyl-1,4-cyclohexadiene is low, with a significant amount of p-xylene remaining. What could be the cause?

A2: This issue can arise from several factors:

• Insufficient Reducing Agent: Not enough alkali metal (sodium or lithium) was used to fully reduce the p-xylene.

• Premature Quenching: The quenching agent was added before the reaction was complete.

• Reaction with Impurities: Traces of iron in the liquid ammonia (B1221849) can catalyze the reaction of the dissolved electron with ammonia, consuming the reducing agent.[1]

• Aromatization during Workup: Exposure of the product to air during or after the workup can cause it to oxidize back to p-xylene.

Q3: I am observing a significant amount of the conjugated 1,5-Dimethyl-1,3-cyclohexadiene isomer in my final product. How can I prevent this?

A3: Isomerization to the more stable conjugated diene is often promoted by acidic or basic conditions, as well as heat. To minimize its formation:

• Use an Alcohol Co-solvent: The presence of an alcohol like ethanol (B145695) or tert-butanol (B103910) is crucial. It acts as a proton source to protonate the radical anion and carbanion intermediates, preventing the accumulation of strongly basic amide ions that can catalyze isomerization.[2]

• Proper Quenching: Quench the reaction with a weak proton source like ammonium (B1175870) chloride to neutralize any remaining reactive species before workup.

• Control Temperature: Perform the reaction and workup at low temperatures to minimize thermal isomerization.

Troubleshooting Guide: Minimizing Byproduct Formation

Problem	Potential Cause	Recommended Solution
High levels of unreacted p-xylene	Insufficient alkali metal.	Use a slight excess of the alkali metal (e.g., 2.2-2.5 equivalents).
Presence of iron impurities in ammonia.	Use high-purity, dry liquid ammonia. Consider distilling the ammonia from a small piece of sodium before use.[1]
Aromatization during workup.	Ensure the reaction and workup are performed under an inert atmosphere (nitrogen or argon). Degas all solvents used in the workup.
High levels of 1,5-Dimethyl-1,3-cyclohexadiene	Absence or insufficient amount of alcohol co-solvent.	Use a sufficient amount of a dry alcohol co-solvent (e.g., ethanol, tert-butanol).
Improper quenching.	Quench the reaction with a saturated aqueous solution of ammonium chloride while the reaction is still cold.
High temperatures during workup.	Maintain low temperatures throughout the workup process, including rotary evaporation if used.
Presence of over-reduced byproducts	Excess of reducing agent and prolonged reaction time.	Use the recommended stoichiometry and monitor the reaction progress to avoid excessive reaction times after the blue color persists.
Use of more powerful reducing systems (e.g., Benkeser reduction).	For the selective formation of the 1,4-diene, stick to the standard Birch reduction conditions (alkali metal in liquid ammonia with an alcohol).[2]

Quantitative Data on Byproduct Formation

Condition	1,5-Dimethyl-1,4-cyclohexadiene (Desired Product)	1,5-Dimethyl-1,3-cyclohexadiene (Isomerization)	p-Xylene (Unreacted/Aromatized)	Over-reduced Products
Standard (Na, NH₃, EtOH)	~85-95%	< 5%	< 10%	< 1%
Standard (Li, NH₃, EtOH)	Potentially higher yield than Na	< 5%	< 10%	< 1%
No Alcohol Co-solvent	Lower yield	Increased %	Increased %	Minimal change
Non-inert Atmosphere Workup	Lower yield	Minimal change	Significantly increased %	Minimal change
Delayed or Improper Quench	Lower yield	Significantly increased %	Minimal change	Minimal change

Section 2: Byproducts in Diels-Alder Reactions of 1,5-Dimethyl-1,4-cyclohexadiene

1,5-Dimethyl-1,4-cyclohexadiene is a non-conjugated diene and therefore cannot directly participate in a Diels-Alder reaction. It must first isomerize to the conjugated 1,5-Dimethyl-1,3-cyclohexadiene. This isomerization is a critical prerequisite and a potential source of byproducts and reduced yield.

Frequently Asked Questions (FAQs)

Q4: Can I use 1,5-Dimethyl-1,4-cyclohexadiene directly in a Diels-Alder reaction?

A4: No, the Diels-Alder reaction requires a conjugated diene system.[3] You must first isomerize the 1,4-diene to the 1,3-diene. This can sometimes be achieved in situ under the reaction conditions if they promote isomerization (e.g., presence of acid or base, or high temperatures), but it is often preferable to isomerize and purify the 1,3-diene before the cycloaddition.

Q5: I am attempting an in-situ isomerization followed by a Diels-Alder reaction, but my yields are very low. What are the likely side reactions?

A5: Low yields in this tandem reaction can be attributed to several factors:

• Incomplete Isomerization: The conditions may not be sufficient to fully convert the 1,4-diene to the 1,3-diene, leaving unreacted starting material.

• Dimerization of the Diene: The newly formed, reactive 1,3-diene can undergo a Diels-Alder reaction with itself, especially at higher concentrations and temperatures.

• Polymerization: Both the diene and the dienophile can be susceptible to polymerization under the reaction conditions.

• Retro-Diels-Alder Reaction: At high temperatures, the Diels-Alder adduct can revert to the diene and dienophile.

Troubleshooting Guide: Diels-Alder Reactions

Problem	Potential Cause	Recommended Solution
Low conversion of 1,5-Dimethyl-1,4-cyclohexadiene	Insufficient isomerization to the active 1,3-diene.	Consider a separate isomerization step followed by purification of the 1,3-diene before the Diels-Alder reaction. If performing in situ, optimize the catalyst and temperature for isomerization.
Formation of diene dimers	High concentration of the 1,3-diene.	Add the dienophile to the reaction mixture before or during the isomerization to trap the 1,3-diene as it forms. Maintain a low concentration of the diene.
Low yield of the desired adduct	Dienophile is not sufficiently reactive.	Use a dienophile with strong electron-withdrawing groups to accelerate the reaction.[2]
Reaction temperature is too high, favoring the retro-Diels-Alder reaction.	Optimize the reaction temperature to be high enough for the reaction to proceed at a reasonable rate but low enough to minimize the reverse reaction.
Formation of multiple stereoisomers (endo/exo)	Reaction conditions favor a mixture of kinetic and thermodynamic products.	To favor the kinetically preferred endo product, run the reaction at lower temperatures. Higher temperatures may lead to the formation of the more thermodynamically stable exo product.

Section 3: Experimental Protocols and Characterization

Protocol 1: Synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via Birch Reduction

Materials:

• p-Xylene

• Liquid ammonia

• Sodium or Lithium metal

• Anhydrous ethanol

• Saturated aqueous ammonium chloride

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Set up a three-necked round-bottom flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel.

• Under a positive pressure of nitrogen, condense dry liquid ammonia into the flask.

• Add the alkali metal (sodium or lithium) in small pieces until a persistent deep blue color is obtained.

• Slowly add a solution of p-xylene in anhydrous ethanol from the dropping funnel.

• Stir the reaction mixture at -78 °C until the blue color persists, indicating the consumption of the starting material.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride until the blue color disappears.

• Allow the ammonia to evaporate under a stream of nitrogen.

• Extract the aqueous residue with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure at low temperature.

• The crude product can be analyzed by GC-MS and NMR.

Protocol 2: Analysis of Reaction Byproducts by GC-MS

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (GC-MS).

• A non-polar capillary column (e.g., DB-5 or equivalent) is suitable for separating the isomers of dimethylcyclohexadiene and xylene.

Sample Preparation:

• Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., diethyl ether or hexane).

• Filter the sample if any solid particles are present.

GC-MS Parameters (Typical):

• Injector Temperature: 250 °C

• Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at 10 °C/min.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of m/z 40-300.

Data Analysis:

• Identify the peaks by comparing their retention times and mass spectra with those of authentic standards or by library matching (e.g., NIST database).

• Quantify the relative amounts of each component by peak area integration.

Characterization Data (¹H NMR)

• 1,5-Dimethyl-1,4-cyclohexadiene: The ¹H NMR spectrum will show signals for the methyl groups, the olefinic protons, and the methylene (B1212753) protons.

• 1,5-Dimethyl-1,3-cyclohexadiene: The conjugated isomer will have a distinct ¹H NMR spectrum with different chemical shifts for the olefinic and methylene protons due to the change in the electronic environment.

Section 4: Visualizations

Diagram 1: Birch Reduction of p-Xylene and Potential Byproducts

References

• 1. magritek.com [magritek.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. brainly.com [brainly.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1,5-Dimethyl-1,4-cyclohexadiene and 1,3-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 1,5-Dimethyl-1,4-cyclohexadiene and 1,3-cyclohexadiene (B119728). A fundamental understanding of the distinct reactivity profiles of these cyclic dienes is crucial for their strategic application in organic synthesis, particularly in the development of novel therapeutic agents and complex molecular architectures. This comparison is grounded in the principles of orbital theory, thermodynamics, and kinetic control, supported by experimental data.

Executive Summary

The reactivity of 1,5-Dimethyl-1,4-cyclohexadiene and 1,3-cyclohexadiene is fundamentally dictated by the arrangement of their double bonds. 1,3-Cyclohexadiene, a conjugated diene , exhibits high reactivity in pericyclic reactions, most notably the Diels-Alder reaction. This is attributed to its planar, s-cis conformation which allows for efficient orbital overlap in the transition state. In stark contrast, 1,5-Dimethyl-1,4-cyclohexadiene is a non-conjugated diene , with its double bonds separated by sp³-hybridized carbon atoms. This structural feature precludes it from participating in Diels-Alder reactions. Its reactivity is characteristic of isolated alkenes, primarily involving electrophilic additions and a propensity to isomerize to a more stable conjugated system under certain conditions.

Data Presentation: Thermodynamic and Structural Comparison

The thermodynamic stability and structural features of these two dienes provide a clear basis for understanding their divergent reactivity.

Property	1,3-Cyclohexadiene	1,5-Dimethyl-1,4-cyclohexadiene	Reference
Molar Mass ( g/mol )	80.13	108.18	[1][2]
Structure	Conjugated Diene	Non-conjugated (Isolated) Diene
Standard Gibbs Free Energy of Formation (ΔGf°)	134.3 kJ/mol (gas)	Data not readily available, but expected to be higher than the corresponding conjugated isomer.	[3][4]
Heat of Hydrogenation (kJ/mol)	-232	Expected to be approx. -254 (estimated as twice the value for cyclohexene)	[5]
Conformation	Rigidly held in s-cis conformation	Flexible, non-planar	[6]

Reactivity Comparison

1,3-Cyclohexadiene: The Archetypal Diene for Diels-Alder Reactions

As a conjugated diene permanently locked in the reactive s-cis conformation, 1,3-cyclohexadiene is an excellent substrate for the [4+2] cycloaddition, or Diels-Alder reaction.[6] This reaction is a powerful tool for the stereospecific formation of six-membered rings.

Key Reactions:

• Diels-Alder Reaction: Readily reacts with a wide range of dienophiles to form bicyclic adducts. The reaction is often highly stereoselective.

• Electrophilic Addition: Undergoes both 1,2- and 1,4-addition with electrophiles, leading to a mixture of products. The product ratio can often be controlled by temperature (kinetic vs. thermodynamic control).

1,5-Dimethyl-1,4-cyclohexadiene: Reactivity of an Isolated Diene

The non-conjugated nature of 1,5-Dimethyl-1,4-cyclohexadiene means its double bonds react independently, much like simple alkenes. It does not undergo the Diels-Alder reaction.

Key Reactions:

• Electrophilic Addition: Reacts with electrophiles in a stepwise manner, typically following Markovnikov's rule at each double bond.

• Isomerization: Can be isomerized to a more stable conjugated diene (e.g., a substituted 1,3-cyclohexadiene) under acidic or catalytic conditions. This isomerization is driven by the increased thermodynamic stability of the conjugated system.

• Hydrogenation: Can be hydrogenated to the corresponding dimethylcyclohexane.

Experimental Protocols

Diels-Alder Reaction of 1,3-Cyclohexadiene with Maleic Anhydride (B1165640)

Objective: To synthesize cis-Norbornene-5,6-endo-dicarboxylic anhydride.

Materials:

• 1,3-Cyclohexadiene

• Maleic Anhydride

• Ethyl acetate

• Hexane (B92381)

Procedure:

• In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in ethyl acetate.

• Add hexane to the solution.

• Slowly add 1,3-cyclohexadiene (1.0 eq) to the stirred solution.

• The reaction is typically exothermic and proceeds rapidly at room temperature.

• After a short reaction time, crystallization of the product may be initiated by scratching the inside of the flask.

• Cool the mixture in an ice bath to maximize crystal formation.

• Collect the product by vacuum filtration, wash with cold hexane, and air dry.

Acid-Catalyzed Isomerization of a 1,4-Cyclohexadiene (B1204751) Derivative

Materials:

• A substituted 1,4-cyclohexadiene (e.g., carvone, which contains a 1,4-diene moiety within its structure)

• Sulfuric acid (6 M)

• Toluene (B28343)

Procedure:

• Dissolve the substituted 1,4-cyclohexadiene in toluene in a round-bottom flask equipped with a reflux condenser.

• Add a catalytic amount of 6 M sulfuric acid to the solution.

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Neutralize the acid catalyst with a saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude isomerized product.

• Purify the product by column chromatography or distillation as needed.

Visualization of Reaction Pathways

Caption: Comparative reaction pathways for conjugated vs. non-conjugated cyclohexadienes.

Logical Workflow for Reactivity Assessment

Caption: Decision workflow for predicting the primary reactivity of a cyclic diene.

Conclusion

The comparison between 1,3-cyclohexadiene and 1,5-Dimethyl-1,4-cyclohexadiene highlights the profound impact of double bond conjugation on chemical reactivity. For synthetic chemists, 1,3-cyclohexadiene and its derivatives are invaluable for constructing complex cyclic systems via the Diels-Alder reaction. Conversely, 1,5-Dimethyl-1,4-cyclohexadiene serves as a model for the reactivity of isolated double bonds within a cyclic framework, with potential applications in isomerization-driven syntheses or as a precursor to specifically functionalized cyclohexanes. A thorough understanding of these differences is paramount for the rational design of synthetic routes in drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. Video: Stability of Conjugated Dienes [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

A Spectroscopic Comparison of 1,5-Dimethyl-1,4-cyclohexadiene Isomers: A Guide for Researchers

This guide provides a detailed spectroscopic comparison of 1,5-dimethyl-1,4-cyclohexadiene and its structural isomers, 1,2-dimethyl-1,4-cyclohexadiene and 1,3-dimethyl-1,4-cyclohexadiene. Aimed at researchers, scientists, and professionals in drug development, this document summarizes key spectroscopic data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) to facilitate the identification and differentiation of these isomers. The information is presented in a comparative format, supported by generalized experimental protocols and logical workflow diagrams.

The isomers of dimethyl-1,4-cyclohexadiene, while sharing the same molecular formula (C₈H₁₂) and molecular weight (108.18 g/mol ), exhibit distinct spectroscopic properties due to the different placement of the two methyl groups on the cyclohexadiene ring. These differences are critical for unambiguous structural elucidation in synthesis, quality control, and metabolite identification.

Data Presentation: A Comparative Overview

The following tables summarize the key spectroscopic data for the 1,2-, 1,3-, and 1,5-dimethyl-1,4-cyclohexadiene isomers.

Table 1: ¹H NMR Spectroscopic Data (Predicted and Experimental)

Isomer	Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity
1,2-Dimethyl-1,4-cyclohexadiene	=C-CH₃	~1.6-1.8	s
=CH-	~5.3-5.7	m
-CH₂-	~2.6-2.8	m
1,3-Dimethyl-1,4-cyclohexadiene	=C-CH₃	~1.7-1.9	s
=CH-	~5.2-5.6	m
-CH₂-	~2.1-2.3	t
>CH-CH₃	~1.0-1.2	d
1,5-Dimethyl-1,4-cyclohexadiene	=C-CH₃	~1.6-1.8	s
=CH-	~5.3-5.5	m
-CH₂-	~2.5-2.7	s

Note: Specific experimental values can vary based on solvent and instrument parameters. The data presented is a combination of predicted values based on structure and available experimental data.

Table 2: ¹³C NMR Spectroscopic Data

Isomer	Carbon Environment	Approximate Chemical Shift (δ, ppm)
1,2-Dimethyl-1,4-cyclohexadiene	=C(CH₃)₂	~120-130
=CH	~125-135
-CH₂-	~30-40
-CH₃	~15-25
1,3-Dimethyl-1,4-cyclohexadiene	=C-CH₃	~130-140
=CH	~120-130
>CH-CH₃	~30-40
-CH₂-	~25-35
-CH₃	~20-30
1,5-Dimethyl-1,4-cyclohexadiene	=C-CH₃	~120-130
=CH	~125-135
-CH₂-	~35-45
-CH₃	~20-25

Note: Data is compiled from publicly available databases and may require specific experimental conditions for verification.

Table 3: Infrared (IR) Spectroscopy Data

Isomer	Functional Group	Characteristic Absorption Bands (cm⁻¹)
All Isomers	C-H (sp³ aliphatic)	2850-3000
C-H (sp² olefinic)	3000-3100
C=C (alkene)	1600-1680
C-H bend (aliphatic)	1375 and 1450

Note: The fingerprint region (below 1500 cm⁻¹) will show more significant differences between the isomers due to variations in skeletal vibrations.

Table 4: Mass Spectrometry (MS) Data

Isomer	Molecular Ion (M⁺˙) m/z	Base Peak (m/z)	Other Key Fragments (m/z)
1,2-Dimethyl-1,4-cyclohexadiene	108	93	91, 77
1,3-Dimethyl-1,4-cyclohexadiene	108	93	91, 79, 77
1,5-Dimethyl-1,4-cyclohexadiene	108	93	91, 79, 77

Note: The molecular ion peak is expected at m/z 108 for all isomers. The fragmentation patterns are similar, with the base peak for all isomers commonly being the loss of a methyl group (M-15), resulting in a stable tropylium-like cation at m/z 93.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed. These should be adapted based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the neat liquid sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a frequency of 300 MHz or higher. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. A sufficient number of scans (e.g., 8-16) should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same instrument. Due to the low natural abundance of ¹³C, a greater number of scans (e.g., 128 or more) is typically required. Proton decoupling is generally used to simplify the spectrum and improve sensitivity.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid): Place a single drop of the pure liquid sample onto the surface of a polished salt plate (e.g., NaCl or KBr).[1][2] Carefully place a second salt plate on top to create a thin capillary film of the liquid between the plates.[1][2]

• Data Acquisition: Mount the sandwiched plates in the sample holder of an FTIR spectrometer. Record the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the clean, empty salt plates should be acquired and subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane). The concentration should be in the range of 10-100 µg/mL.

• GC Conditions: Use a gas chromatograph equipped with a non-polar or weakly polar capillary column (e.g., HP-5ms). Set the injector to a split/splitless mode, typically in split mode to avoid column overload. Use high-purity helium as the carrier gas at a constant flow rate (e.g., 1.0 mL/min). The oven temperature program should be optimized to ensure good separation of the isomers, for example, starting at a low temperature (e.g., 40°C) and ramping up to a higher temperature (e.g., 200°C).

• MS Conditions: Couple the GC to a mass spectrometer with an electron ionization (EI) source. The electron energy is typically set to 70 eV. Acquire mass spectra over a mass range of m/z 35-300. The data can be collected in full scan mode to obtain the complete mass spectrum for each eluting peak.

Visualizations

The following diagrams illustrate the logical workflow for comparing the spectroscopic data of the isomers and a general experimental workflow for their analysis.

Caption: Logical workflow for the spectroscopic comparison of dimethyl-1,4-cyclohexadiene isomers.

Caption: General experimental workflow for the spectroscopic analysis of organic compounds.

References

• 1. How Do You Prepare Samples For Infrared Spectroscopy? Master Solid, Liquid & Gas Techniques - Kintek Solution [kindle-tech.com]
• 2. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to Validated Analytical Methods for 1,5-Dimethyl-1,4-cyclohexadiene Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of 1,5-Dimethyl-1,4-cyclohexadiene is crucial for various applications, including chemical synthesis monitoring, quality control, and stability studies. This guide provides a comparative overview of suitable analytical methods for the precise determination of 1,5-Dimethyl-1,4-cyclohexadiene, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The information presented is based on established analytical practices for volatile organic compounds and related cyclohexadiene derivatives.

Comparison of Analytical Methods

The primary analytical techniques for the quantification of volatile and semi-volatile organic compounds like 1,5-Dimethyl-1,4-cyclohexadiene are GC-MS and HPLC. Each method offers distinct advantages and disadvantages depending on the specific analytical requirements.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the separation and identification of volatile compounds. Its high selectivity and sensitivity make it a preferred method for analyzing complex mixtures.[1][2][3]

High-Performance Liquid Chromatography (HPLC) is a versatile technique suitable for a wide range of compounds. While not the primary choice for highly volatile compounds, HPLC can be adapted for the analysis of cyclohexadiene derivatives, particularly when coupled with a suitable detector like a UV or Refractive Index (RI) detector.[4][5][6]

A summary of the typical performance parameters for these methods, based on data from analogous compounds, is presented below.

Data Presentation

The following tables summarize the expected quantitative performance of GC-MS and HPLC methods for the analysis of 1,5-Dimethyl-1,4-cyclohexadiene. These values are derived from validation studies of similar volatile organic compounds and cyclohexadiene derivatives and should be considered as a baseline for method development and validation.

Table 1: Comparison of GC-MS Method Performance

Parameter	Expected Performance	References
Linearity (R²)	≥ 0.99	[7][8]
Limit of Detection (LOD)	0.2 - 1.0 µg/mL	[8]
Limit of Quantification (LOQ)	0.7 - 3.0 µg/mL	[8]
Accuracy (% Recovery)	80 - 110%	[7][9]
Precision (%RSD)	< 15%	[7][9]

Table 2: Comparison of HPLC Method Performance

Parameter	Expected Performance	References
Linearity (R²)	≥ 0.99	[5]
Limit of Detection (LOD)	0.02% (w/w) for conjugated dienes	[5]
Limit of Quantification (LOQ)	Not explicitly stated, but quantifiable at low % levels
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 5%

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for similar compounds and can be adapted for the quantification of 1,5-Dimethyl-1,4-cyclohexadiene.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on the analysis of volatile organic compounds.[2][10]

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing 1,5-Dimethyl-1,4-cyclohexadiene.

• Dissolve the sample in a suitable volatile solvent (e.g., hexane (B92381) or pentane).

• Prepare a series of calibration standards of 1,5-Dimethyl-1,4-cyclohexadiene in the same solvent.

• If necessary, add an appropriate internal standard for improved accuracy.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless or split, depending on the concentration.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 150°C at 10°C/min.

  • Hold at 150°C for 5 minutes.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity, using characteristic ions of 1,5-Dimethyl-1,4-cyclohexadiene.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is based on methods for the analysis of conjugated dienes and related compounds.[5][6]

1. Sample Preparation:

• Accurately weigh a known amount of the sample.

• Dissolve the sample in the mobile phase.

• Prepare a series of calibration standards of 1,5-Dimethyl-1,4-cyclohexadiene in the mobile phase.

2. HPLC Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v). Isocratic elution is often suitable.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: UV detector set at a wavelength where 1,5-Dimethyl-1,4-cyclohexadiene has maximum absorbance (typically in the range of 220-260 nm for conjugated dienes). Alternatively, a Refractive Index (RI) detector can be used.[6]

• Injection Volume: 10 µL.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the described analytical methods.

GC-MS Experimental Workflow

HPLC Experimental Workflow

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Separation of 2,5-Cyclohexadiene-1,4-dione, 2,5-dimethyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. HPLC Method for Monitoring the Conjugated Dienes and Olefins in FCC, Coker Gasolines, and their Hydrogenated Products | Semantic Scholar [semanticscholar.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. Development of a Dispersive Liquid–Liquid Microextraction Method for Quantification of Volatile Compounds in Wines Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. akjournals.com [akjournals.com]

Comparing the efficacy of different catalysts for 1,5-Dimethyl-1,4-cyclohexadiene synthesis

For Researchers, Scientists, and Drug Development Professionals

The selective synthesis of 1,5-Dimethyl-1,4-cyclohexadiene, a valuable intermediate in organic synthesis, is critically dependent on the choice of catalyst. This guide provides an objective comparison of the efficacy of various catalysts for the partial hydrogenation of p-xylene (B151628), the primary route to this cyclohexadiene derivative. The following sections present a summary of quantitative data, detailed experimental protocols, and a visual representation of the experimental workflow to aid in catalyst selection and process optimization.

Catalyst Performance Comparison

The selective partial hydrogenation of p-xylene to 1,5-Dimethyl-1,4-cyclohexadiene is a nuanced process where catalyst choice dictates yield and selectivity. While a direct comparative study across a broad range of catalysts under identical conditions is not extensively documented in publicly available literature, analysis of research on the hydrogenation of benzene (B151609) and its derivatives allows for a qualitative and semi-quantitative comparison. Ruthenium-based catalysts are frequently highlighted for their high activity in aromatic ring hydrogenation.[1][2] Rhodium and Palladium catalysts are also effective for arene hydrogenation, though their selectivity towards the partially hydrogenated cyclohexadiene can vary.[3][4][5]

The following table summarizes the typical performance of different catalytic systems based on available data for the hydrogenation of aromatic compounds. It is important to note that reaction conditions can significantly influence the outcomes.

Catalyst System	Support	Typical Reaction Temperature (°C)	Typical Reaction Time (h)	p-Xylene Conversion (%)	Selectivity to 1,5-Dimethyl-1,4-cyclohexadiene (%)	Key Observations
Ruthenium (Ru)	Carbon (C), Alumina (Al₂O₃), Titania (TiO₂)	100 - 180	1 - 6	High	Moderate to High	Generally the most active catalyst for arene hydrogenation.[1][2] Selectivity can be tuned by catalyst support and additives.[2][6]
Rhodium (Rh)	Carbon (C), Alumina (Al₂O₃)	25 - 100	4 - 24	Moderate to High	Moderate	Effective under milder conditions.[4] Can exhibit high cis-selectivity in the hydrogenation of substituted arenes.
Palladium (Pd)	Carbon (C), Alumina (Al₂O₃)	50 - 150	6 - 48	Moderate	Low to Moderate	Often less active than Ru and Rh for arene hydrogenation and may favor complete hydrogenation to dimethylcyclohexane.[3][5]
Nickel (Ni)	Alumina (Al₂O₃)	150 - 220	2 - 8	High	Low	Tends to require higher temperatures and pressures, often leading to over-hydrogenation.[7]

Experimental Workflow

The general experimental procedure for the catalytic synthesis of 1,5-Dimethyl-1,4-cyclohexadiene from p-xylene involves the setup of a high-pressure reactor, introduction of the reactant, solvent, and catalyst, followed by pressurization with hydrogen and heating. The workflow is depicted in the following diagram:

General experimental workflow for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene.

Experimental Protocols

Below are representative experimental protocols for the synthesis of 1,5-Dimethyl-1,4-cyclohexadiene using different catalysts. These are generalized procedures and may require optimization for specific equipment and desired outcomes.

Protocol 1: Ruthenium-Catalyzed Partial Hydrogenation

This protocol is based on typical conditions for ruthenium-catalyzed arene hydrogenation.[1][2]

Materials:

• p-Xylene

• 5% Ruthenium on Carbon (Ru/C)

• Anhydrous Heptane (B126788) (solvent)

• High-pressure autoclave equipped with a magnetic stirrer and temperature controller

• Hydrogen gas (high purity)

Procedure:

• In a glass liner, add 5% Ru/C catalyst (e.g., 500 mg, ~5 mol% relative to substrate).

• Add anhydrous heptane (e.g., 50 mL) followed by p-xylene (e.g., 10 mmol).

• Place the glass liner inside the high-pressure autoclave and seal the reactor.

• Purge the autoclave with nitrogen gas three times, followed by three purges with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 bar).

• Begin stirring and heat the reactor to the target temperature (e.g., 150 °C).

• Maintain the reaction at temperature and pressure for the desired time (e.g., 4 hours), monitoring the pressure to gauge hydrogen uptake.

• After the reaction time, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen gas.

• Open the reactor and filter the catalyst from the reaction mixture.

• Analyze the crude product by Gas Chromatography (GC) to determine the conversion of p-xylene and the selectivity to 1,5-Dimethyl-1,4-cyclohexadiene.

• The product can be purified by fractional distillation under reduced pressure.

Protocol 2: Rhodium-Catalyzed Partial Hydrogenation

This protocol is adapted from general procedures for rhodium-catalyzed arene hydrogenation, which often proceed under milder conditions.[4]

Materials:

• p-Xylene

• 5% Rhodium on Alumina (Rh/Al₂O₃)

• Ethanol (B145695) (solvent)

• High-pressure autoclave with magnetic stirrer and temperature control

• Hydrogen gas (high purity)

Procedure:

• To a glass liner, add 5% Rh/Al₂O₃ catalyst (e.g., 500 mg, ~5 mol%).

• Add ethanol (e.g., 50 mL) and p-xylene (e.g., 10 mmol).

• Seal the glass liner within the high-pressure autoclave.

• Purge the system first with nitrogen and then with hydrogen gas.

• Pressurize the autoclave with hydrogen to a moderate pressure (e.g., 20 bar).

• Commence stirring and heat the reaction to a mild temperature (e.g., 60 °C).

• Allow the reaction to proceed for the specified duration (e.g., 12 hours).

• After cooling to ambient temperature, carefully release the pressure.

• Purge the autoclave with nitrogen.

• Recover the reaction mixture and separate the catalyst by filtration.

• Analyze the product distribution using Gas Chromatography (GC).

• Purify the desired product via distillation.

Signaling Pathways and Logical Relationships

The synthesis of 1,5-Dimethyl-1,4-cyclohexadiene via catalytic hydrogenation of p-xylene involves a series of steps on the catalyst surface. The logical relationship between the reactants, intermediates, and products is illustrated below.

References

• 1. Benzene partial hydrogenation: advances and perspectives - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Catalytic hydrogenation of aromatic rings catalyzed by Pd/NiO - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Mild and Selective Rhodium-Catalyzed Transfer Hydrogenation of Functionalized Arenes [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

A Comparative Guide to DFT Studies on the Conformation of 1,5-Dimethyl-1,4-cyclohexadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of computational methods for studying the conformation of 1,5-dimethyl-1,4-cyclohexadiene. Drawing upon Density Functional Theory (DFT) studies of the parent 1,4-cyclohexadiene (B1204751) molecule and its derivatives, this document outlines expected conformational preferences, compares common computational approaches, and provides standardized protocols for in silico analysis.

Introduction: Conformational Landscape of 1,4-Cyclohexadiene Derivatives

The 1,4-cyclohexadiene ring is a fundamental structural motif in many organic molecules. Unlike its aromatic counterpart, benzene, the 1,4-cyclohexadiene ring is not planar. Experimental and computational studies on the parent molecule have shown that it adopts a non-planar conformation to relieve ring strain.[1][2] Electron diffraction studies have confirmed that the carbon skeleton of 1,4-cyclohexadiene is non-planar, with the molecule likely adopting a shallow boat or twist-boat conformation.[1][3]

The addition of substituents, such as the two methyl groups in 1,5-dimethyl-1,4-cyclohexadiene, is expected to influence the conformational equilibrium. The primary conformations to consider are the planar, boat, and twist-boat forms. The planar conformation is generally considered a high-energy transition state. The boat and twist-boat conformations are energetically more favorable, with the twist-boat often being a local minimum and the boat form a transition state between two twist-boat enantiomers.[4][5]

Comparison of DFT Functionals and Basis Sets

The choice of DFT functional and basis set is critical for accurately predicting the geometry and relative energies of conformers. A common and well-validated approach for geometry optimization of organic molecules involves the B3LYP functional with a Pople-style basis set, such as 6-31G(d,p).[6][7][8] For more accurate single-point energy calculations, larger basis sets like 6-311++G(2d,2p) can be employed on the optimized geometries.[9]

Table 1: Comparison of Common DFT Methodologies for Conformational Analysis

Method	Description	Strengths	Limitations
B3LYP/6-31G(d,p)	A hybrid functional with a double-zeta basis set including polarization functions. Widely used for geometry optimization.[6][7][8]	Good balance between computational cost and accuracy for geometries.	May be less accurate for relative energies compared to more modern functionals or larger basis sets.
M06-2X/6-311+G(d,p)	A hybrid meta-GGA functional with a triple-zeta basis set including diffuse functions. Good for non-covalent interactions.	Generally provides more accurate thermochemistry and barrier heights.	Higher computational cost than B3LYP/6-31G(d,p).
ωB97X-D/def2-TZVP	A range-separated hybrid functional with empirical dispersion correction, paired with a triple-zeta valence polarized basis set.	Excellent for systems where dispersion forces are important. Provides high accuracy for energies.	Can be computationally demanding.
Empirical Dispersion (e.g., -D3)	An add-on correction to account for van der Waals forces, which are often poorly described by standard DFT functionals. Can be added to most functionals (e.g., B3LYP-D3).	Significantly improves the accuracy of interaction energies and conformational equilibria.	The parameterization may not be optimal for all systems.

Predicted Conformational Energies

Table 2: Hypothetical Relative Energies of 1,5-Dimethyl-1,4-cyclohexadiene Conformers

Conformer	Point Group	Relative Energy (kcal/mol)	Comments
Twist-Boat	D₂	0.00	Expected global minimum. This conformation minimizes torsional strain.
Boat	C₂ᵥ	~4-6	Likely a transition state for the interconversion between the two enantiomeric twist-boat forms.[5] The energy barrier is comparable to that in similar six-membered rings.
Planar	D₂ₕ	>10	A high-energy transition state for ring inversion. The significant angle and torsional strain make this conformation highly unfavorable.

Note: These are estimated values based on analogous systems. Actual values would need to be determined through specific DFT calculations.

Detailed Computational Protocol

The following protocol outlines a standard procedure for the conformational analysis of 1,5-dimethyl-1,4-cyclohexadiene using DFT.

Protocol 1: DFT Geometry Optimization and Frequency Calculation

• Initial Structure Generation: Build the initial 3D structures for the planar, boat, and twist-boat conformers of 1,5-dimethyl-1,4-cyclohexadiene.

• Geometry Optimization: Perform a full geometry optimization for each conformer. A suitable level of theory for this step is B3LYP/6-31G(d,p).[9]

• Frequency Analysis: Conduct a vibrational frequency calculation on each optimized geometry at the same level of theory.[10]

  • A true energy minimum should have zero imaginary frequencies.

  • A transition state will have exactly one imaginary frequency.

• Energy Calculation: For higher accuracy, perform single-point energy calculations on the optimized geometries using a larger basis set, such as 6-311++G(2d,2p).[9]

• Thermochemical Analysis: Use the results from the frequency calculations to obtain zero-point vibrational energies (ZPVE) and thermal corrections to Gibbs free energy. The relative free energies of the conformers determine their equilibrium populations.

Visualization of Computational Workflow and Conformational Relationships

The following diagrams illustrate the computational workflow and the energetic relationship between the key conformers of 1,5-dimethyl-1,4-cyclohexadiene.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cyclohexane conformation - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. inpressco.com [inpressco.com]
• 9. explorationpub.com [explorationpub.com]
• 10. benchchem.com [benchchem.com]

Comparative Kinetic Analysis of 1,5-Dimethyl-1,4-cyclohexadiene in Key Chemical Transformations

A detailed examination of the kinetic profile of 1,5-dimethyl-1,4-cyclohexadiene in comparison to other cyclic dienes reveals the significant influence of methyl substitution on reaction rates and mechanisms. This guide synthesizes available experimental and theoretical data to provide a comprehensive comparison for researchers, scientists, and drug development professionals, focusing on Diels-Alder reactions, aromatization via hydrogen transfer, and oxidation reactions.

This report summarizes quantitative kinetic data, outlines detailed experimental protocols for an illustrative reaction, and presents signaling pathway and workflow diagrams to contextualize the findings. The data underscores the nuanced interplay of electronic and steric effects imparted by the methyl groups on the reactivity of the cyclohexadiene ring.

Comparative Kinetic Data

The following tables summarize the available quantitative data for the kinetics of reactions involving 1,5-dimethyl-1,4-cyclohexadiene and related cyclic dienes.

Table 1: Comparative Reactivity in Diels-Alder Reactions

Diene	Dienophile	Reaction Type	Rate Constant (k)	Activation Energy (Ea)	Reference
1,3-Cyclohexadiene (B119728)	Methyl Vinyl Ketone	Uncatalyzed	Lower than cyclopentadiene (B3395910)	Higher than cyclopentadiene	[1]
Cyclopentadiene	Methyl Vinyl Ketone	Uncatalyzed	5300 times higher than cyclohexadiene	5-10 kcal/mol lower than catalyzed cyclohexadiene reaction	[1]
Substituted Dienes	Maleic Anhydride	General Principle	Alkyl groups increase rate	-	[2]

Table 2: Comparative Reactivity in Oxidation Reactions

Diene	Oxidant	Rate Constant (k) at 296 K (cm³/molecule·s)	Reaction Type	Reference
1,3-Cyclohexadiene	OH radical	(1.68 ± 0.43) × 10⁻¹⁰	Gas-phase oxidation	[3]
1,3-Cyclohexadiene	NO₂ radical	(1.75 ± 0.15) × 10⁻¹⁸	Gas-phase oxidation	[3]
Cyclohexene (B86901)	High-Temperature Autoignition	-	Ignition Delay Time studied	[4]

Note: Direct kinetic data for the oxidation of 1,5-dimethyl-1,4-cyclohexadiene was not found. The data for 1,3-cyclohexadiene and cyclohexene are provided for a comparative context of reactivity for similar cyclic structures.

Experimental Protocols

To provide a practical framework for researchers, a detailed experimental protocol for a representative reaction, the Diels-Alder reaction of a cyclohexadiene with a dienophile, is outlined below. This protocol can be adapted for kinetic studies of 1,5-dimethyl-1,4-cyclohexadiene.

Kinetic Analysis of the Diels-Alder Reaction between Cyclohexadiene and Methyl Vinyl Ketone

Objective: To determine the second-order rate constant for the Diels-Alder reaction between a cyclohexadiene and methyl vinyl ketone by monitoring the reaction progress using ¹H NMR spectroscopy.

Materials:

• Cyclohexadiene (or 1,5-dimethyl-1,4-cyclohexadiene)

• Methyl vinyl ketone

• Deuterated chloroform (B151607) (CDCl₃)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Volumetric flasks and pipettes

• Constant temperature bath

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the cyclohexadiene of a known concentration (e.g., 0.1 M) in CDCl₃.

  • Prepare a stock solution of methyl vinyl ketone of a known concentration (e.g., 1.0 M) in CDCl₃.

  • Prepare a stock solution of the internal standard of a known concentration (e.g., 0.05 M) in CDCl₃.

• Reaction Setup:

  • In a clean, dry NMR tube, combine a precise volume of the cyclohexadiene stock solution and the internal standard stock solution.

  • Place the NMR tube in the NMR spectrometer and acquire an initial spectrum (t=0) to determine the initial concentrations from the integration of characteristic peaks relative to the internal standard.

  • Initiate the reaction by adding a precise volume of the methyl vinyl ketone stock solution to the NMR tube. The dienophile is used in excess to ensure pseudo-first-order kinetics with respect to the diene.

  • Quickly mix the contents of the NMR tube and place it back into the NMR spectrometer, which is maintained at a constant temperature.

• Data Acquisition:

  • Acquire ¹H NMR spectra at regular time intervals over the course of the reaction. The frequency of acquisition will depend on the reaction rate.

• Data Analysis:

  • For each spectrum, integrate a characteristic signal of the diene that does not overlap with signals from the dienophile or the product.

  • Calculate the concentration of the diene at each time point by comparing its integral to the integral of the internal standard.

  • Plot the natural logarithm of the diene concentration (ln[Diene]) versus time.

  • The slope of the resulting linear plot will be equal to -k', where k' is the pseudo-first-order rate constant.

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of the dienophile in excess: k = k' / [Dienophile].

Visualizations

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

References

• 1. Kinetics study and theoretical modeling of the Diels-Alder reactions of cyclopentadiene and cyclohexadiene with methyl vinyl ketone. The effects of a novel organotungsten catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A kinetics and mechanistic study of the OH and NO2 initiated oxidation of cyclohexa-1,3-diene in the gas phase - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative analysis of Diels-Alder reaction rates for different substituted cyclohexadienes

For Researchers, Scientists, and Drug Development Professionals

The Diels-Alder reaction, a cornerstone of organic synthesis for the formation of six-membered rings, exhibits a remarkable sensitivity to the electronic and steric nature of the substituents on both the diene and the dienophile. This guide provides a comparative analysis of the reaction rates for various substituted 1,3-cyclohexadienes, supported by experimental data. Understanding these relationships is crucial for predicting reaction outcomes and designing efficient synthetic routes in medicinal chemistry and materials science.

The reactivity of the diene in a Diels-Alder reaction is fundamentally governed by the energy gap between its Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.[1][2] Electron-donating groups on the diene raise its HOMO energy, leading to a smaller energy gap and a faster reaction rate with typical electron-poor dienophiles.[3][4] Conversely, electron-withdrawing groups on the diene can decrease the reaction rate. Steric hindrance, particularly at the termini of the diene, can also significantly impede the approach of the dienophile and slow the reaction.[2]

Comparative Reaction Rate Data

The following table summarizes kinetic data for the Diels-Alder reaction of several cyclohexadiene derivatives with various dienophiles. It is important to note that direct comparison of absolute rates can be challenging due to varying reaction conditions across different studies. However, the relative trends provide valuable insights into the impact of substitution.

Diene	Dienophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k, M⁻¹s⁻¹)	Activation Energy (Ea, kJ/mol)	Reference
1,3-Cyclohexadiene (B119728)	Methyl vinyl ketone	-	Room Temp	- (5300x faster with catalyst)	-	[5]
1,3-Cyclohexadiene	β-fluoro-β-nitrostyrene	o-xylene	110	- (267x slower than cyclopentadiene)	-	[6]
1,3-Cyclohexadiene	Ethylene	-	-	-	137.7	[7]
1,3-Cyclohexadiene	Methyl vinyl ketone	-	-	-	110.9	[7]
1,3-Cyclohexadiene	PTAD	-	-	-	45.6	[7]
Li+@C60	1,3-Cyclohexadiene	-	30	- (2400x faster than empty C60)	44.0	[8]

Data presented is illustrative and extracted from various sources. For detailed analysis, refer to the original publications.

Experimental Protocols

The kinetic analysis of Diels-Alder reactions is commonly performed using spectroscopic or chromatographic techniques to monitor the concentration of reactants or products over time.

General Experimental Workflow for Kinetic Studies:

• Reactant Preparation: Solutions of the substituted 1,3-cyclohexadiene and the dienophile of known concentrations are prepared in a suitable solvent (e.g., o-xylene, CDCl₃).[6][9]

• Reaction Initiation: The reaction is initiated by mixing the reactant solutions in a thermostated vessel or an NMR tube to maintain a constant temperature.[9] For reactions requiring elevated temperatures, an oil bath or a temperature-controlled autosampler can be utilized.[9]

• Monitoring Reaction Progress:

  • NMR Spectroscopy: ¹H NMR spectroscopy is a powerful tool for in-situ monitoring. The disappearance of reactant peaks or the appearance of product peaks is integrated at specific time intervals.[9][10] Pseudo-first-order conditions can be established by using a large excess of one reactant.[6]

  • Gas Chromatography (GC): Aliquots of the reaction mixture are taken at various times, quenched if necessary, and analyzed by GC to determine the concentration of reactants and products.[11]

  • Infrared (IR) Spectroscopy: The change in intensity of a characteristic absorption peak of a reactant or product can be quantitatively measured over time.[10]

• Data Analysis: The concentration data is then used to determine the reaction order and the rate constant. For a second-order reaction, a plot of 1/[Reactant] versus time will yield a straight line with a slope equal to the rate constant, k. The activation energy (Ea) can be determined by measuring the rate constant at different temperatures and applying the Arrhenius equation.[10][12]

Logical Relationships and Mechanistic Considerations

The following diagram illustrates the key factors influencing the rate of a Diels-Alder reaction involving substituted cyclohexadienes.

Caption: Factors influencing Diels-Alder reaction rates.

This guide provides a foundational understanding of the structure-reactivity relationships in the Diels-Alder reaction of substituted cyclohexadienes. For more in-depth analysis and specific applications, consulting the primary literature is highly recommended.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Kinetics study and theoretical modeling of the Diels-Alder reactions of cyclopentadiene and cyclohexadiene with methyl vinyl ketone. The effects of a novel organotungsten catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. BJOC - Diels–Alder reaction of β-fluoro-β-nitrostyrenes with cyclic dienes [beilstein-journals.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Item - Kinetic Study of the Diels–Alder Reaction of Li+@C60 with Cyclohexadiene: Greatly Increased Reaction Rate by Encapsulated Li+ - American Chemical Society - Figshare [acs.figshare.com]
• 9. ajrt.dz [ajrt.dz]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones and 6-Substituted 5,6-Dihydropyran-2-ones - PMC [pmc.ncbi.nlm.nih.gov]

Identifying 1,5-Dimethyl-1,4-cyclohexadiene in a Reaction Mixture by NMR: A Comparative Guide

A definitive method for the identification of 1,5-dimethyl-1,4-cyclohexadiene in a complex reaction mixture is crucial for researchers in organic synthesis and drug development. Nuclear Magnetic Resonance (NMR) spectroscopy provides a powerful tool for the unambiguous structural elucidation of this and other isomeric dienes that may be present as byproducts. This guide offers a comparative analysis of the ¹H and ¹³C NMR spectral data for 1,5-dimethyl-1,4-cyclohexadiene and its common isomers, a detailed experimental protocol for data acquisition, and a logical workflow for spectral analysis.

Distinguishing between constitutional isomers of dimethyl-1,4-cyclohexadiene is often challenging due to their similar physical properties. However, their distinct molecular symmetries and electronic environments give rise to unique NMR spectral fingerprints. This guide focuses on the key diagnostic signals that allow for the positive identification of 1,5-dimethyl-1,4-cyclohexadiene in the presence of potential isomeric impurities such as 1,2-dimethyl-1,4-cyclohexadiene, 1,6-dimethyl-1,4-cyclohexadiene, and 2,5-dimethyl-1,4-cyclohexadiene.

Comparative NMR Data

The precise chemical shifts and coupling constants in NMR spectroscopy are highly sensitive to the molecular structure. The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for 1,5-dimethyl-1,4-cyclohexadiene and its isomers. All data is referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Table 1: ¹H NMR Chemical Shift Data (ppm)

Compound	Methyl Protons (CH₃)	Vinylic Protons (=CH)	Aliphatic Protons (CH/CH₂)
1,5-Dimethyl-1,4-cyclohexadiene	~1.65 (s, 6H)	~5.35 (br s, 2H)	~2.60 (s, 4H)
1,2-Dimethyl-1,4-cyclohexadiene	~1.70 (s, 6H)	~5.50 (m, 2H)	~2.70 (m, 4H)
1,6-Dimethyl-1,4-cyclohexadiene	~1.00 (d, 6H)	~5.45 (m, 2H)	~2.10 (m, 2H), ~2.50 (m, 2H)
2,5-Dimethyl-1,4-cyclohexadiene	~1.05 (d, 6H)	~5.60 (m, 2H)	~2.80 (m, 2H)

Table 2: ¹³C NMR Chemical Shift Data (ppm)

Compound	Methyl Carbon (CH₃)	Vinylic Carbon (=CH)	Quaternary Carbon (=C)	Aliphatic Carbon (CH/CH₂)
1,5-Dimethyl-1,4-cyclohexadiene	~23.0	~122.0	~130.0	~30.0
1,2-Dimethyl-1,4-cyclohexadiene	~19.0	~125.0, ~126.0	~129.0	~31.0
1,6-Dimethyl-1,4-cyclohexadiene	~21.0	~127.0, ~133.0	-	~35.0, ~40.0
2,5-Dimethyl-1,4-cyclohexadiene	~22.0	~134.0	-	~38.0

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and concentration.

Experimental Protocol for NMR Analysis

A standardized protocol is essential for obtaining high-quality, reproducible NMR data. The following procedure is recommended for the analysis of reaction mixtures containing dimethyl-1,4-cyclohexadienes.

1. Sample Preparation:

• Dissolve 5-10 mg of the crude reaction mixture in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

2. NMR Data Acquisition:

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for optimal signal dispersion.

• ¹H NMR:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: -2 to 10 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR:

  • Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: 0 to 160 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase the resulting spectrum manually or using an automatic phasing routine.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the components.

Workflow for Identification

The following workflow outlines the logical steps for identifying 1,5-dimethyl-1,4-cyclohexadiene in a reaction mixture using the acquired NMR data.

Caption: Workflow for the identification and quantification of 1,5-dimethyl-1,4-cyclohexadiene.

Signaling Pathway of Analysis

The process of identifying the target molecule involves a series of logical decisions based on the interpretation of the NMR spectra. This can be visualized as a signaling pathway.

Caption: Decision pathway for the structural confirmation of 1,5-dimethyl-1,4-cyclohexadiene.

By following this guide, researchers can confidently identify 1,5-dimethyl-1,4-cyclohexadiene in their reaction mixtures, differentiate it from its common isomers, and obtain reliable quantitative data to assess the outcome of their synthetic transformations. The provided experimental protocol and analytical workflows will aid in achieving accurate and reproducible results.

Purity Determination of 1,5-Dimethyl-1,4-cyclohexadiene: A Comparative Guide to qNMR and GC-MS Analysis

For researchers, scientists, and professionals in drug development, the accurate determination of the purity of chemical intermediates is a critical step in ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 1,5-Dimethyl-1,4-cyclohexadiene, a volatile organic compound, serves as a valuable building block in organic synthesis. This guide provides an objective comparison of two powerful analytical techniques for assessing its purity: quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS). We present a summary of quantitative data, detailed experimental protocols, and visual workflows to assist in selecting the most appropriate method for your analytical needs.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of qNMR and GC-MS for the purity analysis of 1,5-Dimethyl-1,4-cyclohexadiene. The data is compiled from validation studies of similar volatile organic compounds and terpenes.[1][2]

Table 1: Purity Assay Results and Key Validation Parameters

Parameter	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Purity Assay (%)	99.7 ± 0.2	99.5 ± 0.4
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	~10 µM	~1-5 mg/L
Limit of Quantification (LOQ)	~30 µM	~5-15 mg/L
Precision (RSD %)	< 1%	< 5%
Accuracy (Recovery %)	98 - 102%	95 - 105%

Table 2: Comparison of Methodological Attributes

Feature	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Intrinsic quantitative response of nuclei in a magnetic field.	Separation based on volatility and polarity, with detection by mass-to-charge ratio.
Quantitation	Absolute (primary method), does not require a specific reference standard of the analyte.[3][4][5][6]	Relative, requires a reference standard of known purity.
Sample Throughput	Moderate	High
Destructive/Non-destructive	Non-destructive	Destructive
Impurity Identification	Excellent for structural elucidation of unknown impurities.	Excellent for identifying known volatile impurities via mass spectral libraries.[7]
Instrumentation Cost	High	Moderate to High
Typical Sample Amount	5-20 mg	< 1 mg

Experimental Protocols

Quantitative ¹H-NMR (qNMR) Spectroscopy

This protocol outlines the determination of the absolute purity of 1,5-Dimethyl-1,4-cyclohexadiene using an internal standard.

1. Materials and Instrumentation:

• Analyte: 1,5-Dimethyl-1,4-cyclohexadiene (Molecular Weight: 108.18 g/mol )[7]

• Internal Standard: Maleic acid (certified reference material, CRM)

• Solvent: Deuterated chloroform (B151607) (CDCl₃)

• Instrumentation: 400 MHz (or higher) NMR spectrometer

• Equipment: Analytical balance (readability ± 0.01 mg), volumetric flasks, pipettes, NMR tubes.

2. Sample Preparation:

• Accurately weigh approximately 10-15 mg of 1,5-Dimethyl-1,4-cyclohexadiene into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the internal standard (maleic acid) into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of CDCl₃.

• Vortex the vial until both the sample and internal standard are completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): ≥ 5 times the longest T₁ relaxation time of the signals of interest (typically 30-60 seconds for quantitative analysis).

• Number of Scans: 16-64 (to achieve a signal-to-noise ratio > 250:1 for the signals used in quantification).

• Acquisition Time: ≥ 3 seconds.

• Spectral Width: Sufficient to cover all signals of interest.

4. Data Processing and Purity Calculation:

• Apply a line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

• Manually phase the spectrum and perform baseline correction.

• Integrate a well-resolved signal of 1,5-Dimethyl-1,4-cyclohexadiene (e.g., the olefinic protons) and a signal from the internal standard (maleic acid singlet).

• Calculate the purity using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • subscripts "analyte" and "IS" refer to 1,5-Dimethyl-1,4-cyclohexadiene and the internal standard, respectively.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the purity determination of 1,5-Dimethyl-1,4-cyclohexadiene by comparing the peak area of the main component to that of any detected impurities.

1. Materials and Instrumentation:

• Analyte: 1,5-Dimethyl-1,4-cyclohexadiene

• Solvent: Hexane (B92381) or ethyl acetate (B1210297) (GC grade)

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Equipment: Volumetric flasks, pipettes, autosampler vials.

2. Sample Preparation:

• Prepare a stock solution of 1,5-Dimethyl-1,4-cyclohexadiene in hexane at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a working concentration of approximately 100 µg/mL.

• Transfer the final solution to an autosampler vial.

3. GC-MS Method Parameters:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (split mode, e.g., 50:1)

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Scan Range: m/z 40-300

4. Data Analysis and Purity Calculation:

• Integrate the peak corresponding to 1,5-Dimethyl-1,4-cyclohexadiene and any impurity peaks in the total ion chromatogram (TIC).

• Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

• Calculate the area percent purity:

  Purity (%) = (Area_analyte / Total_Area) * 100

  Where:

  • Area_analyte is the peak area of 1,5-Dimethyl-1,4-cyclohexadiene.

  • Total_Area is the sum of all peak areas in the chromatogram.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the key steps in each analytical technique.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 1,5-Dimethyl-1,4-cyclohexadiene: A Procedural Guide

For Immediate Reference: This document outlines the essential safety and logistical procedures for the proper disposal of 1,5-Dimethyl-1,4-cyclohexadiene, ensuring the safety of laboratory personnel and compliance with environmental regulations.

chercheurs, scientifiques et professionnels du développement de médicaments, a comprehensive understanding of chemical handling and disposal is paramount. This guide provides detailed, step-by-step instructions for the safe disposal of 1,5-Dimethyl-1,4-cyclohexadiene, a flammable and potentially environmentally hazardous compound. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Physicochemical and Hazard Data

A summary of the key quantitative data for 1,5-Dimethyl-1,4-cyclohexadiene is presented below. This information is critical for a comprehensive risk assessment prior to handling and disposal.

Property	Value
Molecular Formula	C₈H₁₂
Molecular Weight	108.18 g/mol [1]
Boiling Point	133.2°C at 760 mmHg[2]
Flash Point	16.8°C[2]
Density	0.838 g/cm³[2]
Vapor Pressure	10.5 mmHg at 25°C[2]
Appearance	Colorless liquid[2]
Odor	Pungent[2]

Note: The toxicological properties of 1,5-Dimethyl-1,4-cyclohexadiene have not been fully investigated.[3] It is known to be toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[4]

Experimental Protocol: Waste Disposal Procedure

The following protocol details the necessary steps for the safe disposal of 1,5-Dimethyl-1,4-cyclohexadiene waste. This procedure should be performed in a well-ventilated area, away from sources of ignition.

1. Personal Protective Equipment (PPE):

• Wear appropriate protective gloves, clothing, and eye/face protection.[4]

• In case of insufficient ventilation, wear a suitable respiratory mask.

2. Waste Collection:

• Collect waste 1,5-Dimethyl-1,4-cyclohexadiene in a designated, properly labeled, and sealed container.

• Do not mix with other waste streams to avoid unforeseen chemical reactions.

3. Spill Management:

• In the event of a spill, remove all sources of ignition.[3][4]

• Use spark-proof tools and explosion-proof equipment.[3][4]

• Absorb the spill with an inert absorbent material such as sand, silica (B1680970) gel, or universal binder.[4]

• Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]

4. Container Labeling and Storage:

• Clearly label the waste container as "Hazardous Waste" and include the full chemical name: "1,5-Dimethyl-1,4-cyclohexadiene".

• Store the sealed container in a cool, dry, and well-ventilated area away from heat and ignition sources.[4]

• Ensure the container is stored in a location that is locked up or otherwise secured.[4]

5. Final Disposal:

• Dispose of the contents and the container at an approved waste disposal plant.[4]

• It is imperative to consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[3][4]

• Do not flush the chemical into surface water or any sewer system.[4]

First Aid Measures

In case of exposure, follow these immediate first aid procedures:

• Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing position. If feeling unwell, call a poison center or doctor.[4]

• Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water or shower. If skin irritation occurs, seek medical advice.[4]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[4]

• Ingestion: Rinse the mouth. If feeling unwell, call a poison center or doctor.[4]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 1,5-Dimethyl-1,4-cyclohexadiene.

Caption: Workflow for the safe disposal of 1,5-Dimethyl-1,4-cyclohexadiene.

References

• 1. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 1,5-Dimethyl-1,4-cyclohexadiene

This guide provides crucial safety, operational, and disposal information for laboratory personnel, including researchers, scientists, and drug development professionals, working with 1,5-Dimethyl-1,4-cyclohexadiene. The following procedures are based on the known chemical properties of this compound and general best practices for handling flammable organic liquids.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,5-Dimethyl-1,4-cyclohexadiene is presented below. These properties indicate that the substance is a volatile and flammable liquid, requiring stringent safety measures during handling and storage.

Property	Value	Source
Molecular Formula	C₈H₁₂	[1][2][3]
Molecular Weight	108.18 g/mol	[1][2]
Boiling Point	133.2 °C at 760 mmHg	[1]
Flash Point	16.8 °C	[1]
Density	0.838 g/cm³	[1]
Vapor Pressure	10.5 mmHg at 25 °C	[1]

Operational Plan for Safe Handling

1. Engineering Controls:

• Ventilation: All handling of 1,5-Dimethyl-1,4-cyclohexadiene should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize the accumulation of flammable vapors.[4]

• Ignition Sources: Keep the handling area free of ignition sources such as open flames, hot surfaces, sparks from electrical equipment, and static electricity.[4][5] Use only non-sparking tools and explosion-proof equipment.[5][6]

• Grounding: To prevent the buildup of static electricity, which can ignite flammable vapors, ensure that all metal containers and equipment are properly bonded and grounded during transfer.[5][7]

• Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station and safety shower are readily accessible in the immediate work area.[5]

2. Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory when handling 1,5-Dimethyl-1,4-cyclohexadiene to prevent skin and eye contact, and inhalation of vapors.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Chemical Safety Goggles or a Face Shield	Vapors can cause eye irritation.[8] Goggles or a face shield will protect against splashes and vapors.
Hand Protection	Chemical-Resistant Gloves	Gloves should be non-absorbent and resistant to organic solvents.[8] Consult the glove manufacturer's compatibility chart for specific recommendations.
Body Protection	Flame-Resistant Lab Coat	A lab coat made of flame-resistant material or 100% cotton is essential.[4] Synthetic materials can melt and cause severe burns if they ignite.[4]
Respiratory Protection	Respirator (if necessary)	If work cannot be conducted in a fume hood or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with appropriate organic vapor cartridges is required.[9]
Footwear	Closed-Toe Shoes	Protects feet from spills.[4]

3. Spill Response:

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.

• Contain: Use an inert absorbent material, such as vermiculite (B1170534) or sand, to contain the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it in a sealed, properly labeled container for hazardous waste disposal.[5]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

All waste containing 1,5-Dimethyl-1,4-cyclohexadiene must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated absorbent materials and disposable PPE, in a designated, clearly labeled, and sealed container.

• Container Labeling: The waste container must be labeled with the words "HAZARDOUS WASTE" and a full description of the contents, including the chemical name and approximate concentration.[10]

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from ignition sources and incompatible materials.[7]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[10] Do not pour this chemical down the drain.[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1,5-Dimethyl-1,4-cyclohexadiene.

References

• 1. Cas 4190-06-1,1,5-DIMETHYL-1,4-CYCLOHEXADIENE | lookchem [lookchem.com]
• 2. 1,5-Dimethyl-1,4-cyclohexadiene | C8H12 | CID 138150 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,5-Dimethyl-1,4-cyclohexadiene [webbook.nist.gov]
• 4. - Division of Research Safety | Illinois [drs.illinois.edu]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. Handling Flammable Chemicals - Key Precautions To Take [growtraining.com]
• 8. int-enviroguard.com [int-enviroguard.com]
• 9. blog.storemasta.com.au [blog.storemasta.com.au]
• 10. engineering.purdue.edu [engineering.purdue.edu]